Technical Documentation Center

1H-Indole-5-carboximidamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1H-Indole-5-carboximidamide
  • CAS: 71889-75-3

Core Science & Biosynthesis

Exploratory

An In-depth Technical Guide on 1H-Indole-5-carboximidamide: Structure, Properties, and Potential Applications

For the attention of: Researchers, scientists, and drug development professionals. This technical guide provides a comprehensive overview of 1H-Indole-5-carboximidamide, a heterocyclic organic compound of interest in med...

Author: BenchChem Technical Support Team. Date: December 2025

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 1H-Indole-5-carboximidamide, a heterocyclic organic compound of interest in medicinal chemistry. Due to the limited availability of specific experimental data for this compound in publicly accessible literature, this guide also includes information on closely related indole derivatives to provide a contextual framework for its potential properties and biological activities.

Core Compound Identification and Structure

1H-Indole-5-carboximidamide is an indole derivative characterized by a carboximidamide group at the 5-position of the indole ring.

Chemical Structure:

Table 1: Compound Identification

IdentifierValue
IUPAC Name 1H-Indole-5-carboximidamide
Synonyms 1H-Indole-5-carboxamidine
CAS Number 71889-75-3[1]
Molecular Formula C₉H₉N₃[1]
Molecular Weight 159.19 g/mol [1]

Physicochemical Properties

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 1H-Indole-5-carboximidamide is not extensively documented. However, a plausible and common method for the synthesis of carboximidamides from the corresponding nitriles is the Pinner reaction.[2] This reaction involves the treatment of a nitrile with an alcohol in the presence of an acid catalyst to form an imino ester (Pinner salt), which is then reacted with ammonia to yield the carboximidamide.

A likely starting material for this synthesis is 1H-indole-5-carbonitrile. A general process for the preparation of 1H-indole-5-carbonitrile has been described.[3]

Proposed Synthetic Workflow:

Below is a generalized workflow for the synthesis of 1H-Indole-5-carboximidamide via the Pinner reaction.

G cluster_0 Step 1: Pinner Salt Formation cluster_1 Step 2: Amination cluster_2 Step 3: Purification A 1H-indole-5-carbonitrile D Reaction Mixture A->D B Anhydrous Alcohol (e.g., Ethanol) B->D C Dry HCl gas C->D E Ethyl 1H-indole-5-carboximidate hydrochloride (Pinner Salt) D->E Stir at low temperature F Pinner Salt from Step 1 H Reaction Mixture F->H G Anhydrous Ammonia in Alcohol G->H I 1H-Indole-5-carboximidamide hydrochloride H->I Stir at room temperature J Crude Product I->J K Recrystallization or Column Chromatography J->K L Pure 1H-Indole-5-carboximidamide K->L

Pinner Reaction Workflow for 1H-Indole-5-carboximidamide Synthesis.

Potential Biological Activity and Signaling Pathways

While direct studies on the biological activity and mechanism of action of 1H-Indole-5-carboximidamide are scarce, the indole scaffold is a well-established pharmacophore present in numerous biologically active compounds.[4] Derivatives of indole-carboxamides have been investigated for a wide range of therapeutic applications, including as anticancer, antimicrobial, and anti-inflammatory agents.[5][6][7][8][9]

Research on related indole-5-carboxamide derivatives has shown inhibitory activity against various enzymes and receptors. For instance, certain derivatives have been identified as potent inhibitors of monoamine oxidase B (MAO-B)[10][11] and as modulators of the CB1 receptor.[12]

Given the structural similarities, it is plausible that 1H-Indole-5-carboximidamide could interact with similar biological targets. For example, many indole derivatives are known to modulate protein kinase signaling pathways, which are crucial in cell proliferation and survival. One such pathway is the Epidermal Growth Factor Receptor (EGFR) signaling cascade, which is often dysregulated in cancer.

Hypothesized Interaction with a Kinase Signaling Pathway:

The diagram below illustrates a simplified representation of a generic kinase signaling pathway that is often targeted by indole-based inhibitors. It is important to note that the interaction of 1H-Indole-5-carboximidamide with this specific pathway is hypothetical and requires experimental validation.

G cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus Receptor Receptor Tyrosine Kinase (e.g., EGFR) Kinase1 Downstream Kinase 1 (e.g., Raf) Receptor->Kinase1 Activation Compound 1H-Indole-5-carboximidamide (Hypothesized Inhibitor) Compound->Receptor Inhibition Kinase2 Downstream Kinase 2 (e.g., MEK) Kinase1->Kinase2 Activation Kinase3 Downstream Kinase 3 (e.g., ERK) Kinase2->Kinase3 Activation Transcription Transcription Factors Kinase3->Transcription Activation Gene Gene Expression (Proliferation, Survival) Transcription->Gene

Hypothesized Inhibition of a Kinase Signaling Pathway.

Summary and Future Directions

1H-Indole-5-carboximidamide represents an under-explored molecule with potential for drug discovery, given the established biological importance of the indole scaffold. The lack of detailed experimental data highlights a significant opportunity for further research.

Future investigations should focus on:

  • Development of a robust and scalable synthetic protocol.

  • Thorough characterization of its physicochemical properties.

  • Comprehensive screening for biological activity against a panel of relevant targets, such as kinases, GPCRs, and enzymes involved in disease pathogenesis.

  • Elucidation of its mechanism of action and identification of specific signaling pathways it may modulate.

This technical guide serves as a foundational resource to stimulate and guide future research into the chemical and biological properties of 1H-Indole-5-carboximidamide.

References

Foundational

An In-depth Technical Guide to 1H-Indole-5-carboximidamide (CAS 71889-75-3)

For Researchers, Scientists, and Drug Development Professionals Introduction 1H-Indole-5-carboximidamide, also known by its CAS number 71889-75-3, is a heterocyclic organic compound featuring an indole scaffold with a ca...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Indole-5-carboximidamide, also known by its CAS number 71889-75-3, is a heterocyclic organic compound featuring an indole scaffold with a carboximidamide group at the 5-position. This molecule has garnered interest within the scientific community, particularly in the fields of medicinal chemistry and drug discovery, due to its potential as a versatile building block for the synthesis of more complex, biologically active molecules. Its structural similarity to endogenous signaling molecules and its capacity for diverse chemical modifications make it a compound of interest for investigating various biological pathways and developing novel therapeutic agents. This guide provides a comprehensive overview of the known properties, synthesis, and potential applications of 1H-Indole-5-carboximidamide, with a focus on its role as a research tool.

Physicochemical Properties

Table 1: General Properties of 1H-Indole-5-carboximidamide

PropertyValueSource
CAS Number 71889-75-3Chem-Impex[1]
Molecular Formula C₉H₉N₃Chem-Impex[1]
Molecular Weight 159.19 g/mol Chem-Impex[1]
Synonyms 1H-Indole-5-carboxamidineChem-Impex[1]

Further detailed experimental data on properties such as melting point, boiling point, and solubility in various solvents are not consistently reported and should be determined empirically for specific research applications.

Synthesis

A detailed, step-by-step experimental protocol for the synthesis of 1H-Indole-5-carboximidamide is not explicitly described in readily available literature. However, a common and logical synthetic route would involve a two-step process starting from the corresponding nitrile, 1H-indole-5-carbonitrile. This transformation can be achieved via the Pinner reaction.

General Synthetic Workflow

The synthesis would likely proceed as follows:

G Indole5CN 1H-indole-5-carbonitrile Imidate Ethyl 1H-indole-5-carbimidate hydrochloride Indole5CN->Imidate 1. HCl, Ethanol (Pinner Reaction) Amidine 1H-Indole-5-carboximidamide Imidate->Amidine 2. Ammonia

Caption: Synthetic workflow for 1H-Indole-5-carboximidamide.

Plausible Experimental Protocol (Pinner Reaction)

The following is a generalized protocol based on the Pinner reaction for the conversion of a nitrile to a carboximidamide. Note: This is a theoretical protocol and would require optimization for this specific substrate.

Step 1: Formation of the Imidate Hydrochloride

  • Dry, anhydrous ethanol is saturated with dry hydrogen chloride gas at 0 °C.

  • 1H-indole-5-carbonitrile is dissolved in the cold, acidic ethanol solution.

  • The reaction mixture is stirred at a low temperature (e.g., 0-5 °C) for several hours to overnight, allowing for the formation of the ethyl 1H-indole-5-carbimidate hydrochloride precipitate.

  • The precipitate is collected by filtration, washed with cold, dry diethyl ether, and dried under vacuum.

Step 2: Ammonolysis of the Imidate

  • The isolated ethyl 1H-indole-5-carbimidate hydrochloride is suspended in a solution of ammonia in ethanol.

  • The mixture is stirred at room temperature for several hours.

  • The reaction progress is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The resulting crude 1H-Indole-5-carboximidamide can be purified by recrystallization or column chromatography.

Biological Activity and Potential Applications

1H-Indole-5-carboximidamide is primarily utilized as a building block in the synthesis of more complex molecules for various research applications.[1] Its potential biological activities are inferred from studies on related indole-containing compounds and its structural motifs.

Enzyme Inhibition

The carboximidamide functional group is an isostere of a protonated primary amine and can participate in hydrogen bonding and electrostatic interactions within enzyme active sites. This makes it a valuable moiety in the design of enzyme inhibitors.

  • Nitric Oxide Synthase (NOS) Inhibition: The amidine group is a known pharmacophore in inhibitors of nitric oxide synthase (NOS) enzymes.[2] Indole-based structures have also been explored for iNOS inhibition.[3] It is plausible that 1H-indole-5-carboximidamide could serve as a scaffold or starting point for the development of novel NOS inhibitors. The overproduction of nitric oxide by inducible nitric oxide synthase (iNOS) is implicated in various inflammatory and pathological conditions.

G cluster_0 Potential Mechanism of Action Indole5Carbox 1H-Indole-5-carboximidamide iNOS Inducible Nitric Oxide Synthase (iNOS) Indole5Carbox->iNOS Potential Inhibition CitrullineNO L-Citrulline + Nitric Oxide (NO) iNOS->CitrullineNO Catalysis Arginine L-Arginine Arginine->iNOS Substrate

Caption: Postulated inhibitory action on iNOS.

Drug Discovery and Development

The indole nucleus is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs and clinical candidates. The versatility of 1H-indole-5-carboximidamide allows for its incorporation into larger molecules targeting a range of biological targets. Its potential applications in drug discovery include:

  • Neurological Disorders: As a key intermediate, it can be used in the synthesis of compounds targeting neurological disorders.[1]

  • Anticancer and Anti-inflammatory Agents: Bioactive molecules with anti-cancer and anti-inflammatory properties have been synthesized using this compound as a starting material.[1]

Agricultural Chemicals

There is potential for 1H-Indole-5-carboximidamide to be used in the development of novel agrochemicals, such as fungicides or insecticides.[1]

Suppliers

1H-Indole-5-carboximidamide is available from various chemical suppliers as a research chemical. The purity and available quantities may vary between suppliers. It is recommended to obtain a certificate of analysis to ensure the quality of the compound for research purposes.

Table 2: Example Suppliers of 1H-Indole-5-carboximidamide

SupplierProduct NumberReported Purity
Chem-Impex122670Not specified

Note: This is not an exhaustive list and availability may change.

Conclusion

1H-Indole-5-carboximidamide is a valuable chemical entity with significant potential in synthetic and medicinal chemistry. While comprehensive data on its properties and biological activity are still emerging, its role as a versatile building block for the creation of novel compounds is well-established. Further research into its synthesis, characterization, and biological evaluation is warranted to fully explore its potential in drug discovery and other scientific disciplines. Researchers are encouraged to perform their own characterization of the compound to ensure its suitability for their specific experimental needs.

References

Exploratory

The Mechanism of 1H-Indole-5-Carboxamide Derivatives in Enzyme Inhibition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the mechanism of action for 1H-indole-5-carboxamide derivatives as potent enzyme inhibitors. While spe...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the mechanism of action for 1H-indole-5-carboxamide derivatives as potent enzyme inhibitors. While specific data for 1H-Indole-5-carboximidamide is limited, extensive research on closely related indole-5-carboxamide compounds has revealed significant and selective inhibitory activity, primarily targeting Monoamine Oxidase B (MAO-B). This document will focus on the well-documented role of these compounds as MAO-B inhibitors, presenting quantitative data, experimental methodologies, and relevant signaling pathways.

Core Target: Monoamine Oxidase B (MAO-B)

Indole-5-carboxamide derivatives have been identified as highly potent, selective, competitive, and reversible inhibitors of monoamine oxidase B (MAO-B)[1]. MAO-B is a key enzyme in the catabolism of neurotransmitters, particularly dopamine. Its inhibition can lead to increased dopamine levels in the brain, a strategy employed in the treatment of neurodegenerative diseases such as Parkinson's disease.

Quantitative Inhibition Data

The inhibitory potency of various indole-5-carboxamide derivatives against human MAO-B has been quantified, with several compounds exhibiting sub-nanomolar efficacy. The following table summarizes the half-maximal inhibitory concentration (IC50) values for select derivatives, highlighting their high affinity and selectivity for MAO-B over its isoform, MAO-A.

CompoundTarget EnzymeIC50 (nM)Selectivity vs. MAO-A
N-(3,4-dichlorophenyl)-1H-indole-5-carboxamide (PSB-1410)human MAO-B0.227>5700-fold
N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamide (PSB-1491)human MAO-B0.386>25000-fold
(E)-N-(3,4-dichlorophenyl)-1-(1H-indazol-5-yl)methaniminehuman MAO-B0.612>16000-fold
N-(3,4-difluorophenyl-1H-indazole-5-carboxamide (PSB-1434)human MAO-B1.59>6000-fold
N-(1-(3-fluorobenzoyl)-1H-indol-5-yl)pyrazine-2-carboxamidehuman MAO-B780>120-fold

Data sourced from multiple studies, showcasing the potent and selective nature of these inhibitors[1][2].

Mechanism of Action: Competitive and Reversible Inhibition

Kinetic studies have demonstrated that these indole-based derivatives act as competitive inhibitors of MAO-B[1][2]. This mode of inhibition indicates that the inhibitor binds to the active site of the enzyme, directly competing with the natural substrate (e.g., dopamine). The binding is reversible, meaning the inhibitor can associate and dissociate from the enzyme. Computational docking studies suggest that these small molecules achieve high potency through specific interactions within the enzyme's binding site[1].

Signaling Pathway: Dopamine Degradation

The primary signaling pathway affected by the inhibition of MAO-B is the dopamine degradation pathway. By blocking MAO-B, these indole derivatives prevent the breakdown of dopamine, leading to its accumulation in the synaptic cleft and enhanced dopaminergic signaling.

MAO_B_Pathway Dopamine Dopamine MAOB MAO-B Dopamine->MAOB Substrate DOPAC DOPAC MAOB->DOPAC Metabolism Inhibitor 1H-Indole-5- carboxamide Derivative Inhibitor->MAOB Inhibition

Caption: Role of 1H-Indole-5-carboxamide derivatives in the dopamine degradation pathway.

Broader Context: Other Enzyme Targets of Indole Carboxamides

While the most direct evidence for 1H-indole-5-carboxamide activity points to MAO-B, the broader family of indole carboxamides has been shown to target a range of other enzymes, primarily in the context of cancer therapy. These include:

  • Nur77: An orphan nuclear receptor modulated by 1H-indole-2-carboxamide derivatives, leading to apoptosis in cancer cells through the TP53 phosphorylation pathway[3][4].

  • Protein Kinases: Various indole-2-carboxamide and pyrazole-indole hybrids inhibit kinases such as EGFR, BRAF, VEGFR-2, and CDK2, which are crucial for cancer cell proliferation and survival[5][6][7].

  • Akt/mTOR/NF-κB Pathway: An indole-2-carboxamide derivative has been found to suppress this signaling cascade in triple-negative breast cancer[8].

Experimental Protocols

General Workflow for Inhibitor Characterization

The identification and characterization of these enzyme inhibitors typically follow a structured workflow, from initial screening to detailed kinetic analysis.

Experimental_Workflow cluster_0 Discovery Phase cluster_1 Validation & Characterization cluster_2 Mechanism & In Silico Analysis A Compound Synthesis (Indole-carboxamide derivatives) B High-Throughput Screening (Primary Enzyme Assay) A->B C IC50 Determination (Dose-Response Curves) B->C D Selectivity Profiling (vs. Isoforms, e.g., MAO-A) C->D E Kinetic Studies (e.g., Michaelis-Menten) D->E F Mode of Inhibition Analysis (e.g., Lineweaver-Burk Plot) E->F G Reversibility Assay (e.g., Dialysis) F->G H Computational Docking G->H

Caption: General experimental workflow for characterizing enzyme inhibitors.

Representative Protocol: MAO-B Inhibition Assay

The following is a representative protocol for determining the inhibitory activity of a compound against MAO-B, often using a fluorescence-based method.

Objective: To determine the IC50 value of a test compound (e.g., an indole-5-carboxamide derivative) for MAO-B.

Materials:

  • Recombinant human MAO-B enzyme

  • Test compound dissolved in DMSO

  • MAO-B substrate (e.g., kynuramine or a commercial fluorogenic substrate)

  • Horseradish peroxidase (HRP)

  • Amplex Red reagent

  • Phosphate buffer (e.g., 50 mM, pH 7.4)

  • 96-well microplate (black, for fluorescence)

  • Microplate reader with fluorescence detection capabilities

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in phosphate buffer. The final DMSO concentration in the assay should be kept low (e.g., <1%) to avoid solvent effects.

  • Enzyme Reaction Mixture: In each well of the 96-well plate, add the following in order:

    • Phosphate buffer

    • Test compound at various concentrations (or vehicle control)

    • Recombinant human MAO-B enzyme

  • Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

  • Reaction Initiation: Add the MAO-B substrate, HRP, and Amplex Red reagent to each well to start the enzymatic reaction. The MAO-B will process the substrate, producing hydrogen peroxide (H2O2). HRP then uses H2O2 to oxidize Amplex Red into the highly fluorescent resorufin.

  • Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence over time using a microplate reader (e.g., excitation at 530-560 nm, emission at ~590 nm).

  • Data Analysis:

    • Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each concentration of the inhibitor.

    • Normalize the reaction rates to the vehicle control (100% activity).

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

This protocol provides a robust method for quantifying the potency of MAO-B inhibitors and is a foundational experiment in the characterization of compounds like the 1H-indole-5-carboxamide derivatives.

References

Foundational

Discovery and significance of the indole scaffold in medicinal chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The indole nucleus, a deceptively simple bicyclic aromatic heterocycle, stands as a titan in the field of medicinal chemistry. I...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The indole nucleus, a deceptively simple bicyclic aromatic heterocycle, stands as a titan in the field of medicinal chemistry. Its discovery, rooted in the 19th-century investigation of the dye indigo, has blossomed into a sprawling field of research that continues to yield novel therapeutic agents for a vast array of human diseases.[1][2] This enduring relevance is a testament to indole's status as a "privileged scaffold," a structural framework that exhibits a remarkable promiscuity for binding to a diverse range of biological targets with high affinity.[3][4][5] This technical guide provides a comprehensive overview of the discovery, significance, and application of the indole scaffold in drug development, complete with detailed experimental protocols and visual representations of key biological pathways.

Discovery and Historical Context

The journey of indole began with the chemical degradation of the natural dye indigo. In 1866, Adolf von Baeyer successfully reduced oxindole, a derivative of indigo, to the parent heterocycle, which he named "indole."[1][2] However, it was the discovery of the Fischer indole synthesis in 1883 by Emil Fischer that truly unlocked the synthetic accessibility of this scaffold, paving the way for extensive exploration of its chemical and biological properties.[2][6] The subsequent identification of the indole nucleus in essential biomolecules like the amino acid tryptophan and the neurotransmitter serotonin further solidified its importance in biological systems.[3][7]

The Indole Scaffold: A Privileged Structure in Drug Design

The concept of a "privileged structure" refers to a molecular framework that is capable of serving as a ligand for multiple, unrelated biological targets. The indole scaffold is a quintessential example of such a structure, a fact underscored by its prevalence in a multitude of FDA-approved drugs.[3][4][5] The unique electronic properties of the indole ring, including its aromaticity and the presence of a hydrogen bond donor, allow it to participate in a variety of non-covalent interactions with protein targets, such as π-π stacking, hydrogen bonding, and hydrophobic interactions. This versatility enables medicinal chemists to fine-tune the pharmacological profile of indole-containing molecules through substitution at various positions around the ring.

Quantitative Significance of the Indole Scaffold

The significance of the indole scaffold is not merely qualitative. A substantial number of drugs approved by the U.S. Food and Drug Administration (FDA) feature this heterocyclic core, spanning a wide range of therapeutic areas.

Therapeutic CategoryExamples of FDA-Approved Indole-Containing Drugs
Anticancer Vincristine, Vinblastine, Sunitinib, Osimertinib, Panobinostat, Alectinib[8][9][10]
Antiviral Delavirdine, Arbidol (Umifenovir)[10][11][12]
Anti-inflammatory (NSAID) Indomethacin[13]
Antihypertensive Pindolol, Reserpine[9][10]
Antimigraine (Triptans) Sumatriptan, Frovatriptan[3]
Antipsychotic Oxypertine, Siramesine[9][14]
Erectile Dysfunction Tadalafil[9]

Biological Activities and Therapeutic Applications

The versatility of the indole scaffold is reflected in the broad spectrum of biological activities exhibited by its derivatives. This has led to the development of indole-based drugs for a multitude of diseases.

Anticancer Activity

Indole derivatives are particularly prominent in oncology, with mechanisms of action that target various hallmarks of cancer.[8][15][16]

  • Tubulin Polymerization Inhibition: A significant class of indole-based anticancer agents, including the vinca alkaloids (vincristine and vinblastine), function by disrupting microtubule dynamics.[17][18][19] They bind to β-tubulin, preventing its polymerization into microtubules, which are essential for the formation of the mitotic spindle during cell division.[15][20] This leads to M-phase cell cycle arrest and subsequent apoptosis.[5]

  • Kinase Inhibition: Many indole derivatives act as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation, survival, and angiogenesis.[20][21]

    • Aurora Kinase Inhibition: Aurora kinases are key regulators of mitosis, and their overexpression is common in many cancers.[18][20] Indole-based inhibitors can block the ATP-binding site of these kinases, leading to mitotic arrest and apoptosis.[2][5][21]

    • VEGFR-2 Inhibition: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a primary mediator of angiogenesis, the process of new blood vessel formation that is critical for tumor growth and metastasis.[6][22] Indole-containing drugs like Sunitinib inhibit VEGFR-2, thereby blocking downstream signaling pathways responsible for endothelial cell proliferation and migration.[17]

Antiviral Activity

The indole scaffold is present in several antiviral drugs.[11] For instance, Delavirdine is a non-nucleoside reverse transcriptase inhibitor used in the treatment of HIV.[10] Arbidol (Umifenovir) is a broad-spectrum antiviral agent that inhibits virus-mediated fusion with host cells and is used to treat influenza and other respiratory infections.[11][12]

Anti-inflammatory Activity

Indomethacin, a well-known non-steroidal anti-inflammatory drug (NSAID), features an indole core.[13] It exerts its effect by inhibiting cyclooxygenase (COX) enzymes, which are responsible for the synthesis of prostaglandins, key mediators of inflammation and pain.[13]

Central Nervous System (CNS) Activity

The structural similarity of indole to the neurotransmitter serotonin has led to the development of numerous CNS-active drugs.[9][14] Triptans, for example, are serotonin receptor agonists used to treat migraine headaches.[3] Other indole derivatives have found applications as antidepressants, antipsychotics, and anxiolytics.[9][14]

Experimental Protocols

This section provides detailed methodologies for the synthesis of the indole scaffold and for key biological assays used to evaluate the activity of indole derivatives.

Synthesis of the Indole Scaffold

Several classical methods for the synthesis of indoles remain staples in medicinal chemistry.

This is one of the oldest and most versatile methods for synthesizing substituted indoles.

Procedure:

  • Formation of the Phenylhydrazone:

    • In a round-bottom flask, dissolve the desired phenylhydrazine (1 equivalent) in a suitable solvent such as ethanol or acetic acid.

    • Add the corresponding aldehyde or ketone (1 equivalent) to the solution.

    • The mixture is typically stirred at room temperature or gently heated to facilitate the condensation reaction and formation of the phenylhydrazone. The product can often be isolated by filtration upon precipitation.

  • Cyclization to the Indole:

    • The isolated phenylhydrazone is then subjected to acidic conditions. A variety of Brønsted acids (e.g., HCl, H₂SO₄, polyphosphoric acid) or Lewis acids (e.g., ZnCl₂, BF₃·OEt₂) can be used as catalysts.

    • The reaction mixture is heated, often to high temperatures, to induce a[11][11]-sigmatropic rearrangement followed by cyclization and elimination of ammonia to afford the indole product.

    • The crude indole is then purified by recrystallization or column chromatography.

This method is particularly useful for the synthesis of indoles from o-nitrotoluenes.

Procedure:

  • Condensation:

    • o-Nitrotoluene (1 equivalent) is condensed with diethyl oxalate (1 equivalent) in the presence of a strong base, typically potassium ethoxide in ethanol, to yield ethyl o-nitrophenylpyruvate.[8][14]

  • Reductive Cyclization:

    • The resulting ethyl o-nitrophenylpyruvate is then subjected to reductive cyclization. A common method involves using zinc dust in acetic acid.[8][14] This reduces the nitro group to an amine, which then undergoes intramolecular cyclization with the adjacent ketone.

    • The resulting indole-2-carboxylic acid can be isolated.

  • Decarboxylation (Optional):

    • If the unsubstituted indole is desired, the indole-2-carboxylic acid can be decarboxylated by heating to yield the final indole product.[8]

This method involves the reaction of an α-halo- or α-hydroxyketone with an excess of an arylamine.

Procedure:

  • Reaction of α-bromoketone with Aniline:

    • An α-bromoacetophenone derivative is reacted with an excess of aniline (typically 2-3 equivalents).[11][21]

    • The reaction is often heated to facilitate the initial N-alkylation and subsequent formation of an intermediate.

  • Cyclization and Aromatization:

    • The intermediate undergoes an intramolecular electrophilic substitution onto the aniline ring, followed by dehydration and aromatization to yield the 2-arylindole product.[11][21]

    • The reaction conditions can be harsh, often requiring high temperatures. Milder methods using microwave irradiation have been developed.[11]

Biological Assays

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to determine the cytotoxic potential of compounds.

Procedure:

  • Cell Seeding:

    • Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO₂ incubator at 37°C.

  • Compound Treatment:

    • Prepare serial dilutions of the indole test compound in cell culture medium.

    • Remove the old medium from the cells and add the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO).

    • Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition and Incubation:

    • After the incubation period, add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan precipitate.

  • Formazan Solubilization and Absorbance Measurement:

    • Carefully remove the medium containing MTT.

    • Add a solubilizing agent, such as DMSO or isopropanol, to each well to dissolve the formazan crystals.

    • Measure the absorbance of the solution at a wavelength of 490-570 nm using a microplate reader.

  • Data Analysis:

    • The absorbance values are proportional to the number of viable cells. Calculate the percentage of cell viability for each concentration relative to the vehicle control. The IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) can be determined by plotting the percentage of viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

This assay directly measures the effect of a compound on the assembly of purified tubulin into microtubules.

Procedure:

  • Reagent Preparation:

    • Reconstitute lyophilized tubulin protein in a general tubulin buffer (e.g., 80 mM PIPES, 2 mM MgCl₂, 0.5 mM EGTA, pH 6.9) on ice.

    • Prepare a GTP stock solution.

    • Prepare the test indole compound at various concentrations.

  • Assay Setup:

    • In a pre-warmed 96-well plate, add the tubulin solution, GTP, and the test compound or a vehicle control. A fluorescent reporter that binds to polymerized tubulin can also be included.

  • Initiation and Monitoring of Polymerization:

    • Initiate polymerization by incubating the plate at 37°C.

    • Monitor the increase in absorbance at 340 nm (for turbidity) or the increase in fluorescence over time using a plate reader.

  • Data Analysis:

    • The rate and extent of tubulin polymerization are determined from the kinetic curves. Inhibitors of polymerization will show a decrease in the rate and final absorbance/fluorescence, while stabilizers will show an increase.

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

Procedure:

  • Assay Setup:

    • In a 96-well plate, add the kinase enzyme, a specific substrate for that kinase, and the test indole compound at various concentrations.

  • Kinase Reaction:

    • Initiate the reaction by adding ATP. The kinase will transfer a phosphate group from ATP to the substrate, producing ADP.

    • Incubate the reaction for a specific time at a controlled temperature (e.g., 30°C).

  • Signal Detection:

    • Stop the kinase reaction and add a reagent that converts the generated ADP back to ATP.

    • Add a luciferase/luciferin reagent. The amount of light produced is proportional to the amount of ATP present, which is inversely proportional to the kinase activity.

    • Measure the luminescence using a plate reader.

  • Data Analysis:

    • Calculate the percent inhibition for each concentration of the test compound relative to a vehicle control. The IC₅₀ value can be determined from a dose-response curve.

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes affected by indole derivatives is crucial for understanding their mechanisms of action. The following diagrams, generated using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows.

Signaling Pathways

Mechanism of Tubulin Polymerization Inhibition by Vinca Alkaloids cluster_Cellular Cellular Level Vinca_Alkaloid Vinca Alkaloid (e.g., Vincristine) Tubulin α/β-Tubulin Dimers Vinca_Alkaloid->Tubulin Binds to β-tubulin Microtubule_Assembly Microtubule Assembly (Polymerization) Tubulin->Microtubule_Assembly Polymerizes into Microtubule_Disassembly Microtubule Disassembly (Depolymerization) Tubulin->Microtubule_Disassembly Inhibits polymerization Mitotic_Spindle Mitotic Spindle Formation Microtubule_Assembly->Mitotic_Spindle Forms Mitosis Mitosis Mitotic_Spindle->Mitosis Essential for Cell_Cycle_Arrest M-Phase Arrest Mitotic_Spindle->Cell_Cycle_Arrest Disruption leads to Apoptosis Apoptosis (Programmed Cell Death) Cell_Cycle_Arrest->Apoptosis Triggers Aurora Kinase Inhibition Pathway cluster_Mitosis Mitotic Regulation Indole_Inhibitor Indole-based Aurora Kinase Inhibitor Aurora_Kinase Aurora Kinase Indole_Inhibitor->Aurora_Kinase Inhibits Histone_H3 Histone H3 Aurora_Kinase->Histone_H3 Phosphorylates Centrosome_Separation Centrosome Separation Aurora_Kinase->Centrosome_Separation Regulates Spindle_Assembly Spindle Assembly Aurora_Kinase->Spindle_Assembly Regulates Cytokinesis Cytokinesis Aurora_Kinase->Cytokinesis Regulates Mitotic_Arrest Mitotic Arrest Histone_H3->Mitotic_Arrest Dysregulation leads to Centrosome_Separation->Mitotic_Arrest Dysregulation leads to Spindle_Assembly->Mitotic_Arrest Dysregulation leads to Cytokinesis->Mitotic_Arrest Dysregulation leads to Apoptosis Apoptosis Mitotic_Arrest->Apoptosis Induces VEGFR-2 Signaling Pathway in Angiogenesis cluster_Angiogenesis Angiogenesis Signaling VEGF VEGF-A VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds to Dimerization Receptor Dimerization & Autophosphorylation VEGFR2->Dimerization Induces Indole_Inhibitor Indole-based VEGFR-2 Inhibitor (e.g., Sunitinib) Indole_Inhibitor->VEGFR2 Inhibits PLCg PLCγ Dimerization->PLCg Activates PI3K PI3K Dimerization->PI3K Activates RAS RAS Dimerization->RAS Activates PKC PKC PLCg->PKC AKT Akt PI3K->AKT RAF RAF RAS->RAF PKC->RAF Cell_Survival Endothelial Cell Survival AKT->Cell_Survival MEK MEK RAF->MEK ERK ERK MEK->ERK Cell_Proliferation Endothelial Cell Proliferation ERK->Cell_Proliferation Cell_Migration Endothelial Cell Migration ERK->Cell_Migration Workflow for Fischer Indole Synthesis Start Start: Phenylhydrazine + Aldehyde/Ketone Condensation Condensation (Ethanol/Acetic Acid) Start->Condensation Phenylhydrazone Isolate Phenylhydrazone Condensation->Phenylhydrazone Cyclization Acid-Catalyzed Cyclization (e.g., ZnCl₂, PPA) Phenylhydrazone->Cyclization Crude_Indole Crude Indole Product Cyclization->Crude_Indole Purification Purification (Recrystallization or Chromatography) Crude_Indole->Purification Final_Product Pure Substituted Indole Purification->Final_Product Workflow for MTT Cytotoxicity Assay Start Start: Seed Cells in 96-well Plate Treatment Treat with Indole Compound (Serial Dilutions) Start->Treatment Incubation Incubate (24-72 hours) Treatment->Incubation MTT_Addition Add MTT Reagent Incubation->MTT_Addition Formazan_Formation Incubate (2-4 hours) MTT_Addition->Formazan_Formation Solubilization Solubilize Formazan (DMSO) Formazan_Formation->Solubilization Read_Absorbance Measure Absorbance (490-570 nm) Solubilization->Read_Absorbance Data_Analysis Calculate % Viability and Determine IC₅₀ Read_Absorbance->Data_Analysis

References

Exploratory

The Therapeutic Landscape of 1H-Indole-5-Carboxamide Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals The 1H-indole-5-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide spectrum of the...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 1H-indole-5-carboxamide scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide spectrum of therapeutic potential. This technical guide provides an in-depth overview of the biological activities, mechanisms of action, and experimental protocols associated with this promising class of compounds. While the primary focus of this guide is on 1H-indole-5-carboxamide derivatives due to the wealth of available data, it is important to note the therapeutic potential of the structurally related 1H-Indole-5-carboximidamide derivatives, for which research is still nascent.

Therapeutic Applications

1H-Indole-5-carboxamide derivatives have been investigated for a variety of therapeutic applications, primarily in the fields of neurodegenerative diseases and oncology. Their mechanism of action often involves the inhibition of key enzymes and modulation of critical signaling pathways.

Monoamine Oxidase B (MAO-B) Inhibition

A significant area of investigation for 1H-indole-5-carboxamide derivatives is their potent and selective inhibition of monoamine oxidase B (MAO-B).[1][2][3] MAO-B is a key enzyme in the catabolism of dopamine, and its inhibition can increase dopamine levels in the brain, a crucial therapeutic strategy in the management of Parkinson's disease. Several N-substituted 1H-indole-5-carboxamide derivatives have been shown to be highly potent and selective MAO-B inhibitors with subnanomolar efficacy.[1][2]

Anticancer Activity

The indole scaffold is a common feature in many anticancer agents. While specific data for 1H-indole-5-carboximidamide derivatives is limited, the broader class of indole carboxamides has demonstrated significant antiproliferative activity against various cancer cell lines.[4][5][6] The anticancer effects are often attributed to the modulation of signaling pathways involved in apoptosis and cell cycle regulation.

Other Potential Applications

Beyond neuroprotection and oncology, indole derivatives have been explored for their antimicrobial, anti-inflammatory, and neuroprotective properties.[7][8][9] For instance, some indole carboxamide derivatives have shown antimicrobial activity against various pathogens.[8]

Quantitative Data on Biological Activity

The following table summarizes the reported in vitro activities of selected 1H-indole-5-carboxamide derivatives as MAO-B inhibitors.

CompoundTargetIC50 (nM) - Human MAO-BSelectivity over MAO-AReference
N-(3,4-dichlorophenyl)-1H-indole-5-carboxamideMAO-B0.227>5700-fold[1][2]
N-(3,4-difluorophenyl)-1H-indole-5-carboxamideMAO-B1.59>6000-fold[1]

Key Signaling Pathways

The therapeutic effects of indole derivatives are often mediated through their interaction with specific signaling pathways. Two such pathways of interest are the ASK1-p38/JNK pathway and the Nur77-Bcl-2 apoptotic pathway.

ASK1-p38/JNK Signaling Pathway

Apoptosis signal-regulating kinase 1 (ASK1) is a key mediator of cellular stress responses. Upon activation by stimuli such as reactive oxygen species (ROS), ASK1 activates the downstream p38 and JNK signaling cascades, which can lead to apoptosis. Inhibition of ASK1 is a potential therapeutic strategy for diseases characterized by excessive apoptosis and inflammation.

ASK1_pathway Stress Cellular Stress (e.g., ROS) ASK1 ASK1 Stress->ASK1 activates MKK3_6 MKK3/6 ASK1->MKK3_6 MKK4_7 MKK4/7 ASK1->MKK4_7 p38 p38 MKK3_6->p38 JNK JNK MKK4_7->JNK Apoptosis Apoptosis p38->Apoptosis Inflammation Inflammation p38->Inflammation JNK->Apoptosis Indole_derivative 1H-Indole-5-carboxamide Derivative (Inhibitor) Indole_derivative->ASK1 inhibits

ASK1-p38/JNK Signaling Pathway Inhibition
Nur77-Bcl-2 Apoptotic Pathway

The orphan nuclear receptor Nur77 can translocate from the nucleus to the mitochondria, where it interacts with the anti-apoptotic protein Bcl-2. This interaction induces a conformational change in Bcl-2, converting it into a pro-apoptotic protein and triggering apoptosis. Modulation of this pathway is a target for anticancer therapies.

Nur77_pathway Apoptotic_stimuli Apoptotic Stimuli Nur77_nucleus Nur77 (Nucleus) Apoptotic_stimuli->Nur77_nucleus induces expression Nur77_mito Nur77 (Mitochondria) Nur77_nucleus->Nur77_mito translocates Bcl2_anti Bcl-2 (Anti-apoptotic) Nur77_mito->Bcl2_anti interacts with Bcl2_pro Bcl-2 (Pro-apoptotic) Bcl2_anti->Bcl2_pro conformational change Apoptosis Apoptosis Bcl2_pro->Apoptosis induces Indole_derivative 1H-Indole-5-carboxamide Derivative (Modulator) Indole_derivative->Nur77_mito modulates interaction

Nur77-Bcl-2 Apoptotic Pathway Modulation

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of 1H-indole-5-carboxamide derivatives.

Synthesis of N-substituted 1H-Indole-5-carboxamides

The synthesis of N-substituted 1H-indole-5-carboxamides is typically achieved through the coupling of 1H-indole-5-carboxylic acid with a desired amine.

synthesis_workflow Start 1H-Indole-5-carboxylic Acid + Substituted Amine Coupling Coupling Reagent (e.g., HATU, HOBt/EDC) Base (e.g., DIPEA) Start->Coupling Solvent Solvent (e.g., DMF, DCM) Coupling->Solvent Reaction Reaction at Room Temperature Solvent->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Purification (e.g., Column Chromatography) Workup->Purification Product N-substituted 1H-Indole-5-carboxamide Purification->Product

General Synthesis Workflow

Protocol:

  • Reactant Preparation: Dissolve 1H-indole-5-carboxylic acid (1 equivalent) in an appropriate anhydrous solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

  • Coupling Agent Addition: Add a coupling agent, such as HATU (1.1 equivalents) or a combination of HOBt (1.1 equivalents) and EDC (1.1 equivalents), to the solution.

  • Base Addition: Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2-3 equivalents), to the reaction mixture.

  • Amine Addition: Add the desired substituted amine (1.1 equivalents) to the reaction mixture.

  • Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Workup: Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

In Vitro MAO-B Inhibition Assay

The inhibitory activity of the compounds against human MAO-B can be determined using a fluorometric assay that measures the production of hydrogen peroxide.[10][11]

Materials:

  • Recombinant human MAO-B enzyme

  • MAO-B substrate (e.g., kynuramine)

  • Fluorescent probe (e.g., Amplex Red)

  • Horseradish peroxidase (HRP)

  • Test compounds

  • Positive control (e.g., selegiline)

  • Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

Protocol:

  • Compound Preparation: Prepare serial dilutions of the test compounds and the positive control in the assay buffer.

  • Enzyme and Compound Incubation: In a 96-well black plate, add the MAO-B enzyme to the assay buffer. Then, add the test compounds or control to the wells and incubate for a predefined period (e.g., 15 minutes) at 37°C.

  • Reaction Initiation: Initiate the reaction by adding a mixture of the MAO-B substrate, Amplex Red, and HRP to each well.

  • Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of 530-560 nm and an emission wavelength of 580-590 nm in a kinetic mode for 30-60 minutes at 37°C.

  • Data Analysis: Calculate the rate of reaction for each concentration of the inhibitor. Determine the IC50 value by plotting the percentage of inhibition versus the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity as a measure of cell viability.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • Test compounds

  • 96-well plates

Protocol:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the untreated control cells. Determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Conclusion

1H-Indole-5-carboxamide derivatives represent a versatile and promising scaffold for the development of new therapeutic agents. Their potent activity as MAO-B inhibitors highlights their potential in the treatment of neurodegenerative disorders like Parkinson's disease. Furthermore, the broader class of indole carboxamides exhibits significant anticancer properties, suggesting that further exploration of the 1H-indole-5-carboximidamide core is warranted. The experimental protocols and pathway diagrams provided in this guide serve as a valuable resource for researchers dedicated to advancing the therapeutic potential of this important class of molecules.

References

Foundational

1H-Indole-5-carboximidamide in Pharmaceutical Research: A Technical Guide

An In-depth Review of a Promising Scaffold and its Closely Related Analogue For Researchers, Scientists, and Drug Development Professionals Executive Summary The indole scaffold is a cornerstone in medicinal chemistry, f...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Review of a Promising Scaffold and its Closely Related Analogue

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The indole scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents. This technical guide provides a comprehensive review of 1H-Indole-5-carboximidamide and its extensively studied analogue, 1H-Indole-5-carboxamide, in the context of pharmaceutical research. While direct research on 1H-Indole-5-carboximidamide is limited, its chemical identity has been confirmed, and it holds potential as a valuable intermediate. In contrast, 1H-Indole-5-carboxamide and its derivatives have demonstrated a wide spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects. This guide details the synthesis, experimental protocols, quantitative biological data, and mechanisms of action associated with these compounds, offering a valuable resource for researchers in drug discovery and development.

Introduction to 1H-Indole-5-carboximidamide

1H-Indole-5-carboximidamide, also known as 1H-Indole-5-carboxamidine, is an organic compound featuring a fused indole ring system with a carboximidamide (amidine) group at the 5-position.[1] Its chemical formula is C₉H₉N₃, and it has a molecular weight of 159.19 g/mol .[1] The CAS number for this compound is 71889-75-3.[1]

While detailed published research on the specific biological activities of 1H-Indole-5-carboximidamide is scarce, it is commercially available and noted as a key intermediate in the synthesis of pharmaceuticals, particularly those targeting neurological disorders.[1] The amidine group is a known pharmacophore that can influence a molecule's basicity and hydrogen bonding capacity, often leading to interactions with biological targets such as enzymes and receptors. The broader class of indole-amidine derivatives has shown promise as antimicrobial agents.[2]

A related derivative, N-Hydroxy-1H-indole-5-carboximidamide (CAS 163797-89-5), has also been identified.[3]

The Well-Characterized Analogue: 1H-Indole-5-carboxamide

In contrast to the limited data on the carboximidamide, its corresponding carboxamide analogue, 1H-Indole-5-carboxamide (CAS 1670-87-7), is a well-documented compound in pharmaceutical research.[4][5][6][7] It possesses a molecular formula of C₉H₈N₂O and a molecular weight of 160.17 g/mol .[4][5] This compound and its derivatives have been explored for a multitude of therapeutic applications.

Synthesis of 1H-Indole-5-carboxamide and its Derivatives

The synthesis of 1H-Indole-5-carboxamide and its derivatives can be achieved through various established methods:

  • Fischer Indole Synthesis: This classic method involves the reaction of a substituted phenylhydrazine with a ketone or aldehyde under acidic conditions to construct the indole ring system.[4]

  • Direct Amidation: A common approach involves the conversion of a corresponding carboxylic acid (1H-indole-5-carboxylic acid) to the amide. This is typically facilitated by coupling agents such as dicyclohexylcarbodiimide (DCC).[4]

  • From Indole-5-carbonitrile: The nitrile can be hydrolyzed to the corresponding carboxamide. A process for the preparation of 1H-indole-5-carbonitrile has been described, which can serve as a precursor.[8]

A general synthetic workflow for the preparation of N-substituted indole-2-carboxamides is depicted below.

G General Synthesis of N-Substituted Indole-2-Carboxamides cluster_0 Step 1: Fischer Indole Synthesis cluster_1 Step 2: Hydrolysis cluster_2 Step 3: Amide Coupling Phenylhydrazine Phenylhydrazine Indole-2-carboxylate Indole-2-carboxylate Phenylhydrazine->Indole-2-carboxylate Acid catalyst Ketone/Aldehyde Ketone/Aldehyde Ketone/Aldehyde->Indole-2-carboxylate Indole-2-carboxylic_acid Indole-2-carboxylic_acid Indole-2-carboxylate->Indole-2-carboxylic_acid Alkaline hydrolysis Target_Carboxamide Target_Carboxamide Indole-2-carboxylic_acid->Target_Carboxamide Coupling agent (e.g., BOP, DIPEA) Amine Amine Amine->Target_Carboxamide G Proposed Pinner Reaction for 1H-Indole-5-carboximidamide Synthesis Indole-5-carbonitrile Indole-5-carbonitrile Imino_ester_salt Imino ester salt (Pinner salt) Indole-5-carbonitrile->Imino_ester_salt Anhydrous Acid (e.g., HCl) Alcohol Alcohol Alcohol->Imino_ester_salt Indole-5-carboximidamide Indole-5-carboximidamide Imino_ester_salt->Indole-5-carboximidamide Ammonia_Amine Ammonia or Amine Ammonia_Amine->Indole-5-carboximidamide G Nur77-Mediated Apoptotic Pathway Indole_derivative 5-amino-1H-indole- 2-carboxamide derivative Nur77_nucleus Nur77 (in nucleus) Indole_derivative->Nur77_nucleus binds to Nur77_translocation Nur77 translocation to mitochondria Nur77_nucleus->Nur77_translocation Bcl2 Bcl-2 Nur77_translocation->Bcl2 interacts with Apoptosis Apoptosis Bcl2->Apoptosis induces

References

Exploratory

The Pharmacophore of Indole-Based Inhibitors: A Technical Guide for Drug Discovery Professionals

Introduction: The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide range of biological activities.[1][2] Its unique elect...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction: The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic molecules with a wide range of biological activities.[1][2] Its unique electronic properties and versatile substitution patterns allow for the design of potent and selective inhibitors for various therapeutic targets.[3] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the pharmacophore of indole-based inhibitors, focusing on key target classes, quantitative structure-activity relationships, experimental protocols, and the underlying signaling pathways.

The Indole Scaffold: A Versatile Pharmacophore

The indole nucleus, a bicyclic aromatic heterocycle, serves as a versatile template for inhibitor design due to its ability to engage in various non-covalent interactions with biological targets. These interactions include hydrogen bonding via the N-H group, hydrophobic interactions with the bicyclic ring system, and π-π stacking with aromatic residues in the active site.[4] Strategic modifications at different positions of the indole ring (N1, C2, C3, C5, etc.) allow for the fine-tuning of potency, selectivity, and pharmacokinetic properties.[5]

Key Therapeutic Targets of Indole-Based Inhibitors

Indole-based compounds have been successfully developed as inhibitors for a diverse array of protein targets implicated in various diseases, most notably cancer, inflammation, and neurodegenerative disorders.[1][3] The primary focus of this guide will be on three major classes of enzymes: protein kinases, phosphodiesterases (PDEs), and histone deacetylases (HDACs), as well as the microtubule protein tubulin.

Indole-Based Kinase Inhibitors

Protein kinases are crucial regulators of cellular signaling pathways, and their dysregulation is a hallmark of many cancers.[6][7] The majority of indole-based kinase inhibitors are ATP-competitive, binding to the ATP-binding pocket of the kinase domain.[4][8]

Pharmacophore Features:

  • Hinge-Binding Motif: The indole N-H group often forms a critical hydrogen bond with the hinge region of the kinase, mimicking the interaction of the adenine moiety of ATP.[4]

  • Hydrophobic Pockets: The indole ring and its substituents occupy hydrophobic pockets within the ATP-binding site, contributing significantly to binding affinity.[4]

  • Gatekeeper Residue Interaction: Substituents on the indole scaffold can be designed to interact with the "gatekeeper" residue, a key determinant of inhibitor selectivity.

  • Solvent-Exposed Region: Modifications at positions that extend into the solvent-exposed region can be used to improve solubility and other physicochemical properties.

Quantitative Data for Indole-Based Kinase Inhibitors:

Compound/Drug NameTarget Kinase(s)IC50 (nM)Reference(s)
SunitinibVEGFR-1, -2, -3, PDGFR-α, -β, c-kitVaries by target (e.g., VEGFR-2: ~2-80)[9]
AxitinibVEGFR-1, -2, -30.1 - 1.2[8]
PazopanibVEGFR-1, -2, -3, PDGFR-α, -β, c-kitVaries by target (e.g., VEGFR-1: 10)[8]
Compound 18b VEGFR-270[10]
Compound 7 VEGFR-225[11]
HA-2lmTOR66[1][8]
HA-2cmTOR75[1][8]
Compound 3 EGFR/VEGFR-218 (EGFR), 45 (VEGFR-2)[12]
3-Indole acetic acidVEGFR-2970,400[9]
3-Indole pyruvic acidVEGFR-21,037,000[9]

Signaling Pathways Targeted by Indole-Based Kinase Inhibitors:

Indole-based kinase inhibitors frequently target key signaling pathways involved in cell proliferation, survival, and angiogenesis, such as the VEGF, PI3K/Akt, and MAPK pathways.

VEGF_Signaling_Pathway VEGF VEGF VEGFR VEGFR VEGF->VEGFR Binds PLCg PLCγ VEGFR->PLCg Activates PI3K PI3K VEGFR->PI3K Activates PKC PKC PLCg->PKC Activates Akt Akt PI3K->Akt Activates Raf Raf PKC->Raf Activates Proliferation Cell Proliferation, Angiogenesis Akt->Proliferation Promotes MEK MEK Raf->MEK Phosphorylates ERK ERK MEK->ERK Phosphorylates ERK->Proliferation Promotes Inhibitor Indole-Based VEGFR Inhibitor Inhibitor->VEGFR Inhibits PI3K_Akt_Signaling_Pathway GF Growth Factor RTK Receptor Tyrosine Kinase (RTK) GF->RTK Binds PI3K PI3K RTK->PI3K Activates PIP2 PIP2 PI3K->PIP2 Phosphorylates PIP3 PIP3 PIP2->PIP3 Akt Akt PIP3->Akt Activates mTOR mTOR Akt->mTOR Activates CellSurvival Cell Survival & Proliferation mTOR->CellSurvival Promotes Inhibitor Indole-Based PI3K/Akt Inhibitor Inhibitor->PI3K Inhibits Inhibitor->Akt Inhibits MAPK_Signaling_Pathway Stimulus External Stimuli (e.g., Growth Factors) Ras Ras Stimulus->Ras Activates Raf Raf (MAPKKK) Ras->Raf Activates MEK MEK (MAPKK) Raf->MEK Phosphorylates ERK ERK (MAPK) MEK->ERK Phosphorylates TranscriptionFactors Transcription Factors ERK->TranscriptionFactors Activates GeneExpression Gene Expression (Proliferation, Differentiation) TranscriptionFactors->GeneExpression Regulates Inhibitor Indole-Based MAPK Pathway Inhibitor Inhibitor->Raf Inhibits Inhibitor->MEK Inhibits Fischer_Indole_Synthesis_Workflow Start Start: Phenylhydrazine + Aldehyde/Ketone Hydrazone Formation of Phenylhydrazone Start->Hydrazone Tautomerization Tautomerization to Ene-hydrazine Hydrazone->Tautomerization Acid Catalyst Rearrangement [3,3]-Sigmatropic Rearrangement Tautomerization->Rearrangement Cyclization Cyclization and Loss of Ammonia Rearrangement->Cyclization Indole Indole Product Cyclization->Indole Larock_Indole_Synthesis_Workflow Start Start: 2-Haloaniline + Disubstituted Alkyne OxidativeAddition Oxidative Addition to Pd(0) Start->OxidativeAddition Pd Catalyst, Base AlkyneInsertion Alkyne Insertion OxidativeAddition->AlkyneInsertion Cyclization Intramolecular Cyclization AlkyneInsertion->Cyclization ReductiveElimination Reductive Elimination Cyclization->ReductiveElimination Indole Indole Product ReductiveElimination->Indole

References

Foundational

An In-Depth Technical Guide on the Preliminary In-Vitro Studies of Indole-Carboxamide Derivatives

Introduction: The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its derivatives, particularly indole-carboxamides, have garnered significant a...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction: The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its derivatives, particularly indole-carboxamides, have garnered significant attention for their therapeutic potential across a spectrum of diseases, most notably in oncology and neurodegenerative disorders. This technical guide provides a comprehensive overview of the preliminary in-vitro evaluation of various indole-carboxamide derivatives, summarizing key quantitative data, detailing experimental protocols, and illustrating relevant biological pathways. The information presented is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of novel therapeutics.

Quantitative Data Summary

The in-vitro bioactivity of indole-carboxamide derivatives has been extensively evaluated against a range of molecular targets and cancer cell lines. The following tables summarize the half-maximal inhibitory concentration (IC50) and other quantitative measures for selected compounds from various studies.

Table 1: Inhibitory Activity of Indole-2-Carboxamide Derivatives against Kinases

CompoundTarget KinaseIC50 (nM)Reference CompoundReference IC50 (nM)
5dEGFR89 ± 6Erlotinib80 ± 5
5eEGFR93 ± 8Erlotinib80 ± 5
5jEGFR98 ± 8Erlotinib80 ± 5
5dCDK223Dinaciclib20
5eCDK213Dinaciclib20
5hCDK211Dinaciclib20
5kCDK219Dinaciclib20
VaEGFR71 ± 6Erlotinib80 ± 5
VaBRAFV600E77Vemurafenib60
VeBRAFV600E89Vemurafenib60
VfBRAFV600E93Vemurafenib60
VgBRAFV600E107Vemurafenib60
VhBRAFV600E98Vemurafenib60
VIkBRAFV600E40Vemurafenib30 ± 3
VIkCDK212Dinaciclib-
VIfBRAFV600E49Vemurafenib30 ± 3
13eaCDK9< 5.0 µM--
19ASK1Potent ActivityGS-4997-

Data sourced from multiple studies on indole-2-carboxamide derivatives.[1][2][3][4][5]

Table 2: Antiproliferative Activity of Indole-Carboxamide Derivatives in Cancer Cell Lines

CompoundCell LineActivity MetricValue (µM)
13eaHeLa, MDA-MB-231, HepG2IC50< 5.0
5d, 5i, 5j, 5kVariousGI50-
8bLiver Cancer Cell Lines-Good Potency
jaTriple-Negative Breast Cancer-Good Potency
LG25Triple-Negative Breast Cancer-Dose-dependent reduction in viability
5HeLaIC505.08 ± 0.91
7HeLaIC505.89 ± 0.73
Va-iVariousGI500.026 - 0.086

Data compiled from studies on various indole-carboxamide derivatives.[1][2][5][6][7][8][9]

Table 3: Other In-Vitro Activities

CompoundTarget/AssayActivity MetricValue
4eMAO-BKi94.52 nM
8bNur77Binding ActivityExcellent
jaNur77KDSPR91 nM
6cXanthine OxidaseIC500.13 µM
23hIDO1IC50108.7 nM
25hIDO1IC50178.1 nM
26hIDO1IC50139.1 nM

Data from studies on diverse indole-carboxamide derivatives.[6][7][10][11][12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for key experiments cited in the literature for the in-vitro evaluation of indole-carboxamide derivatives.

Enzyme Inhibition Assays

Objective: To determine the inhibitory potency of a compound against a specific enzyme (e.g., EGFR, CDK2, BRAFV600E, MAO-B, Xanthine Oxidase).

General Protocol (Kinase Assays):

  • Reagents and Materials: Recombinant human kinase, appropriate substrate (e.g., a peptide or protein), ATP, assay buffer, test compound, and a detection reagent (e.g., ADP-Glo™ Kinase Assay).

  • Procedure: a. Prepare a serial dilution of the test compound in DMSO. b. In a 96-well or 384-well plate, add the kinase, substrate, and assay buffer. c. Add the diluted test compound to the wells. A control with DMSO alone is included. d. Initiate the kinase reaction by adding ATP. e. Incubate the plate at a specified temperature (e.g., 30°C) for a set time (e.g., 60 minutes). f. Stop the reaction and add the detection reagent to quantify the product formed (e.g., ADP). g. Measure the signal (e.g., luminescence) using a plate reader.

  • Data Analysis: The percentage of inhibition is calculated relative to the DMSO control. The IC50 value, the concentration of the compound that inhibits 50% of the enzyme activity, is determined by fitting the dose-response data to a sigmoidal curve.[2][3]

Monoamine Oxidase B (MAO-B) Inhibition Assay:

  • Principle: The assay measures the ability of a compound to inhibit the MAO-B-catalyzed oxidation of a substrate, which produces hydrogen peroxide.

  • Procedure: a. Human recombinant MAO-B is incubated with the test compound. b. A substrate (e.g., kynuramine) and a probe (e.g., Amplex Red) are added. c. The reaction is monitored by measuring the fluorescence of the product (e.g., resorufin) over time.

  • Data Analysis: The IC50 is calculated from the dose-response curve. Kinetic studies (e.g., Lineweaver-Burk plots) can be performed to determine the mode of inhibition (e.g., competitive, non-competitive) and the inhibition constant (Ki).[10]

Cell-Based Assays

Objective: To assess the effect of a compound on cellular processes such as proliferation, viability, and apoptosis.

Antiproliferative/Cell Viability Assay (MTT or Alamar Blue):

  • Cell Seeding: Plate cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compound for a specified duration (e.g., 48 or 72 hours).

  • Viability Assessment:

    • MTT Assay: Add MTT solution to each well and incubate. The viable cells reduce the yellow MTT to purple formazan crystals. Solubilize the formazan crystals and measure the absorbance.

    • Alamar Blue Assay: Add Alamar Blue reagent (resazurin) to each well. Viable cells reduce resazurin to the fluorescent resorufin. Measure the fluorescence.[9]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 or GI50 (concentration for 50% growth inhibition) is determined from the dose-response curve.[13]

Apoptosis Assays:

  • Flow Cytometry (Annexin V/PI Staining): This method distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

    • Treat cells with the test compound.

    • Harvest and wash the cells.

    • Resuspend the cells in binding buffer and stain with Annexin V-FITC and Propidium Iodide (PI).

    • Analyze the stained cells using a flow cytometer.

  • Western Blot Analysis: This technique is used to measure the levels of key apoptosis-related proteins.

    • Lyse the treated and untreated cells to extract proteins.

    • Separate the proteins by SDS-PAGE and transfer them to a membrane.

    • Probe the membrane with primary antibodies against proteins of interest (e.g., caspases, Bax, Bcl-2, p53) and then with a secondary antibody.[2][8]

    • Visualize and quantify the protein bands.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate key signaling pathways targeted by indole-carboxamide derivatives and a general workflow for in-vitro drug screening.

Signaling Pathways

// Nodes EGFR [label="EGFR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Ras [label="Ras", fillcolor="#FBBC05", fontcolor="#202124"]; Raf [label="Raf (e.g., BRAF)", fillcolor="#FBBC05", fontcolor="#202124"]; MEK [label="MEK", fillcolor="#FBBC05", fontcolor="#202124"]; ERK [label="ERK", fillcolor="#FBBC05", fontcolor="#202124"]; Proliferation [label="Cell Proliferation,\nSurvival, Angiogenesis", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; IndoleCarboxamide [label="Indole-Carboxamide\nDerivatives", shape=rectangle, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges EGFR -> Ras [color="#5F6368"]; Ras -> Raf [color="#5F6368"]; Raf -> MEK [color="#5F6368"]; MEK -> ERK [color="#5F6368"]; ERK -> Proliferation [color="#5F6368"]; IndoleCarboxamide -> EGFR [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; IndoleCarboxamide -> Raf [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; } . Caption: Inhibition of the EGFR/Raf/MEK/ERK signaling pathway by indole-carboxamide derivatives.[5]

// Nodes Akt [label="Akt", fillcolor="#4285F4", fontcolor="#FFFFFF"]; mTOR [label="mTOR", fillcolor="#4285F4", fontcolor="#FFFFFF"]; NFkB [label="NF-κB", fillcolor="#4285F4", fontcolor="#FFFFFF"]; CellCycle [label="Cell Cycle Progression", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; LG25 [label="LG25\n(Indole-2-carboxamide)", shape=rectangle, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

// Edges Akt -> mTOR [color="#5F6368"]; mTOR -> NFkB [color="#5F6368"]; NFkB -> CellCycle [color="#5F6368"]; NFkB -> Apoptosis [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; LG25 -> Akt [label=" Inhibition", fontcolor="#EA4335", color="#EA4335", style=dashed]; } . Caption: Suppression of the Akt/mTOR/NF-κB signaling pathway by the indole-2-carboxamide derivative LG25.[8]

// Nodes IndoleCarboxamide [label="Indole-Carboxamide\nDerivatives (e.g., 8b, ja)", shape=rectangle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Nur77 [label="Nur77", fillcolor="#FBBC05", fontcolor="#202124"]; Mitochondria [label="Mitochondria", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; Apoptosis [label="Apoptosis", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges IndoleCarboxamide -> Nur77 [label=" Binding & Modulation", fontcolor="#4285F4", color="#4285F4"]; Nur77 -> Mitochondria [label=" Translocation", fontcolor="#5F6368", color="#5F6368"]; Mitochondria -> Apoptosis [label=" Induction", fontcolor="#5F6368", color="#5F6368"]; } . Caption: Induction of apoptosis through Nur77 mitochondrial targeting by indole-carboxamide derivatives.[6][7]

Experimental Workflow

// Nodes Synthesis [label="Compound Synthesis\n(Indole-Carboxamide Derivatives)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; PrimaryScreening [label="Primary Screening:\nEnzyme Inhibition Assays", fillcolor="#4285F4", fontcolor="#FFFFFF"]; SecondaryScreening [label="Secondary Screening:\nCell-Based Assays\n(Viability, Proliferation)", fillcolor="#FBBC05", fontcolor="#202124"]; MechanismOfAction [label="Mechanism of Action Studies:\nApoptosis Assays, Western Blot,\nSignaling Pathway Analysis", fillcolor="#34A853", fontcolor="#FFFFFF"]; LeadOptimization [label="Lead Optimization", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Synthesis -> PrimaryScreening [color="#5F6368"]; PrimaryScreening -> SecondaryScreening [label=" Active Hits", fontcolor="#5F6368", color="#5F6368"]; SecondaryScreening -> MechanismOfAction [label=" Potent Compounds", fontcolor="#5F6368", color="#5F6368"]; MechanismOfAction -> LeadOptimization [color="#5F6368"]; } . Caption: A generalized workflow for the in-vitro screening of indole-carboxamide derivatives.

This guide provides a foundational understanding of the in-vitro evaluation of indole-carboxamide derivatives, offering a starting point for researchers in the field. The presented data and protocols, derived from recent scientific literature, highlight the significant potential of this chemical class in the development of novel therapeutics. Further investigation into structure-activity relationships, pharmacokinetic properties, and in-vivo efficacy is warranted to translate these promising preliminary findings into clinical candidates.

References

Exploratory

Spectroscopic Analysis of 1H-Indole-5-carboximidamide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed overview of the spectroscopic analysis of 1H-Indole-5-carboximidamide, a molecule of interest in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic analysis of 1H-Indole-5-carboximidamide, a molecule of interest in medicinal chemistry and drug development. Due to the limited availability of direct experimental data for this specific compound, this document presents predicted Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data based on the analysis of structurally related compounds, namely indole-5-carboxylic acid and 5-cyanoindole. Furthermore, comprehensive, step-by-step experimental protocols for NMR and MS analysis are provided to guide researchers in the characterization of this and similar molecules.

Predicted Spectroscopic Data

The following tables summarize the predicted ¹H NMR, ¹³C NMR, and Mass Spectrometry data for 1H-Indole-5-carboximidamide. These predictions are derived from known substituent effects on the indole ring system and the spectral data of analogous compounds.

Table 1: Predicted ¹H NMR Spectral Data of 1H-Indole-5-carboximidamide (in DMSO-d₆)

Proton PositionPredicted Chemical Shift (δ ppm)Predicted MultiplicityPredicted Coupling Constant (J, Hz)
H-1 (NH)~11.5br s-
H-2~7.5t~2.5
H-3~6.5t~2.5
H-4~7.8d~8.5
H-6~7.6dd~8.5, ~1.5
H-7~8.0d~1.5
-C(=NH)NH₂~8.5 (NH), ~9.0 (NH₂)br s-

Table 2: Predicted ¹³C NMR Spectral Data of 1H-Indole-5-carboximidamide (in DMSO-d₆)

Carbon PositionPredicted Chemical Shift (δ ppm)
C-2~125
C-3~103
C-3a~128
C-4~122
C-5~123
C-6~120
C-7~112
C-7a~136
-C(=NH)NH₂~165

Table 3: Predicted Mass Spectrometry Data for 1H-Indole-5-carboximidamide

ParameterPredicted Value
Molecular FormulaC₉H₉N₃
Molecular Weight159.19 g/mol
Predicted [M+H]⁺ (ESI-MS)160.0869
Predicted FragmentationLoss of NH₃, cleavage of the carboximidamide group

Experimental Protocols

The following are detailed protocols for the spectroscopic analysis of 1H-Indole-5-carboximidamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To acquire ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

  • 1H-Indole-5-carboximidamide sample (5-10 mg for ¹H, 20-50 mg for ¹³C)

  • Deuterated solvent (e.g., DMSO-d₆)

  • NMR tubes (5 mm)

  • NMR spectrometer (e.g., 400 MHz or higher)

Procedure:

  • Sample Preparation:

    • Accurately weigh the sample and dissolve it in approximately 0.6-0.7 mL of the deuterated solvent in a clean, dry vial.

    • Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied if necessary.

    • Transfer the solution to an NMR tube.

  • Instrument Setup:

    • Insert the NMR tube into the spectrometer.

    • Lock the spectrometer on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity.

  • ¹H NMR Acquisition:

    • Set the appropriate spectral width and acquisition time.

    • Use a standard pulse sequence (e.g., zg30).

    • Set the number of scans (typically 8-16 for a sample of this concentration).

    • Acquire the Free Induction Decay (FID).

  • ¹³C NMR Acquisition:

    • Switch the probe to the ¹³C channel.

    • Set the appropriate spectral width and acquisition time.

    • Use a proton-decoupled pulse sequence (e.g., zgpg30).

    • Set a sufficient number of scans for adequate signal-to-noise (this may range from hundreds to thousands of scans depending on the sample concentration and spectrometer sensitivity).

    • Acquire the FID.

  • Data Processing:

    • Apply a Fourier transform to the FIDs of both ¹H and ¹³C spectra.

    • Phase correct the spectra.

    • Calibrate the chemical shift scale using the residual solvent peak as a reference (DMSO-d₆: δH = 2.50 ppm, δC = 39.52 ppm).

    • Integrate the peaks in the ¹H spectrum.

    • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the respective nuclei in the molecule.

Electrospray Ionization Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and fragmentation pattern of the compound.

Materials:

  • 1H-Indole-5-carboximidamide sample

  • High-purity solvents (e.g., methanol, acetonitrile, water)

  • Formic acid (for positive ion mode)

  • Vials for sample preparation

  • ESI-Mass Spectrometer

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of the sample at a concentration of approximately 1 mg/mL in a suitable solvent (e.g., methanol).

    • From the stock solution, prepare a dilute solution for analysis (typically 1-10 µg/mL) in a solvent mixture appropriate for ESI, such as 50:50 acetonitrile:water with 0.1% formic acid.

  • Instrument Setup and Calibration:

    • Calibrate the mass spectrometer using a standard calibration solution to ensure mass accuracy.

    • Set the ESI source parameters, including capillary voltage, nebulizer gas pressure, and drying gas flow rate and temperature.

    • Set the mass analyzer to scan a relevant mass range (e.g., m/z 50-500).

  • Data Acquisition:

    • Introduce the sample solution into the mass spectrometer via direct infusion or through a liquid chromatography system.

    • Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]⁺.

    • If fragmentation information is desired, perform tandem MS (MS/MS) experiments by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID).

  • Data Analysis:

    • Determine the accurate mass of the molecular ion and compare it to the calculated exact mass of the proposed formula (C₉H₉N₃).

    • Analyze the fragmentation pattern from the MS/MS spectrum to confirm the structure of the molecule.

Visualizations

The following diagrams illustrate the logical workflow for the spectroscopic analysis of a synthesized compound like 1H-Indole-5-carboximidamide.

experimental_workflow cluster_synthesis Compound Synthesis cluster_analysis Spectroscopic Analysis cluster_elucidation Structure Elucidation Synthesis Synthesis of 1H-Indole-5-carboximidamide Purification Purification (e.g., Crystallization, Chromatography) Synthesis->Purification NMR_Acquisition NMR Spectroscopy (¹H, ¹³C, 2D) Purification->NMR_Acquisition Sample Preparation MS_Acquisition Mass Spectrometry (ESI-MS, MS/MS) Purification->MS_Acquisition Sample Preparation NMR_Data_Analysis NMR Data Analysis (Chemical Shifts, Couplings) NMR_Acquisition->NMR_Data_Analysis MS_Data_Analysis MS Data Analysis (Molecular Ion, Fragmentation) MS_Acquisition->MS_Data_Analysis Structure_Confirmation Structure Confirmation NMR_Data_Analysis->Structure_Confirmation MS_Data_Analysis->Structure_Confirmation

Caption: Experimental workflow for the synthesis and spectroscopic identification.

logical_relationship Compound 1H-Indole-5-carboximidamide NMR NMR Spectroscopy Compound->NMR Provides data on MS Mass Spectrometry Compound->MS Provides data on Structure Chemical Structure NMR->Structure Elucidates connectivity MS->Structure Confirms molecular weight and fragmentation

Caption: Logical relationship between the compound and analytical techniques.

Protocols & Analytical Methods

Method

Application Notes: Synthesis and Utility of 1H-Indole-5-carboximidamide

Introduction The indole nucleus is a cornerstone scaffold in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its derivatives are known to exhibit a va...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The indole nucleus is a cornerstone scaffold in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and agrochemicals.[1] Its derivatives are known to exhibit a vast array of pharmacological activities, including antitumor, antiviral, and anti-inflammatory properties.[1][2] Similarly, the carboximidamide (amidine) functional group is a crucial pharmacophore in drug design, known for its ability to engage in hydrogen bonding and electrostatic interactions with biological targets like enzymes and receptors.[3] The synthesis of molecules incorporating both of these privileged structures, such as 1H-Indole-5-carboximidamide, provides valuable intermediates for the development of novel therapeutic agents.[3]

Pharmacological Significance

1H-Indole-5-carboximidamide serves as a key building block in pharmaceutical research and organic synthesis.[3] Its unique structure is leveraged in the development of bioactive molecules targeting a range of diseases. Researchers have successfully utilized this intermediate in the synthesis of compounds with potential applications in treating neurological disorders, cancer, and inflammatory conditions.[3] The amidine group is particularly effective in mimicking protonated primary amines found in biological ligands, making it a valuable feature in designing enzyme inhibitors and receptor modulators.

Synthetic Approach: The Pinner Reaction

The conversion of nitriles to amidines is a fundamental transformation in organic synthesis. Among the various methods, the Pinner reaction remains a classic and reliable two-step process.[4][5] This acid-catalyzed reaction first involves the treatment of a nitrile with an anhydrous alcohol and hydrogen chloride to form a stable intermediate known as a Pinner salt (an alkyl imidate hydrochloride).[4][6] This salt is then treated with ammonia in a subsequent step (ammonolysis) to yield the final amidine product.[4] The Pinner reaction is broadly applicable to a wide range of aliphatic and aromatic nitriles.[6]

Experimental Protocols

This section provides a detailed protocol for the synthesis of 1H-Indole-5-carboximidamide hydrochloride from 1H-indole-5-carbonitrile via the Pinner reaction.

Safety Precautions:

  • This procedure must be conducted in a well-ventilated fume hood.

  • Anhydrous reagents and solvents are critical for the success of the reaction.

  • Hydrogen chloride gas is highly corrosive and toxic; handle with extreme care.

  • Ammonia gas is corrosive and has a pungent odor.

  • Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and acid/solvent-resistant gloves, must be worn at all times.

Part 1: Synthesis of Ethyl 1H-indole-5-carboximidate hydrochloride (Pinner Salt)

Materials and Reagents:

Reagent/SolventFormulaMW ( g/mol )AmountMoles (mmol)
1H-Indole-5-carbonitrileC₉H₆N₂142.162.00 g14.07
Anhydrous EthanolC₂H₅OH46.0720 mL-
Anhydrous Diethyl Ether(C₂H₅)₂O74.1250 mL-
Hydrogen Chloride (gas)HCl36.46~1.5 g~41

Procedure:

  • Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a calcium chloride drying tube to protect from atmospheric moisture.

  • Dissolution: Add 1H-indole-5-carbonitrile (2.00 g, 14.07 mmol) and anhydrous ethanol (20 mL) to the flask. Stir the mixture at room temperature until the nitrile is fully dissolved.

  • Acidification: Cool the flask to 0 °C using an ice bath. Bubble dry hydrogen chloride gas through the solution for approximately 30-45 minutes. The reaction is exothermic; maintain the temperature below 10 °C.

  • Reaction: After saturation with HCl, seal the flask and allow it to stand at 0-4 °C (e.g., in a refrigerator) for 24-48 hours. Monitor the reaction by TLC until the starting material is consumed. A white precipitate of the Pinner salt should form.

  • Isolation: Dilute the reaction mixture with 50 mL of cold, anhydrous diethyl ether to ensure complete precipitation of the product.

  • Filtration: Collect the white solid by vacuum filtration, washing it quickly with two portions of cold, anhydrous diethyl ether to remove excess HCl and unreacted starting materials.

  • Drying: Dry the isolated ethyl 1H-indole-5-carboximidate hydrochloride salt under vacuum to yield a fine white powder. Do not attempt to determine the melting point as Pinner salts can be thermally unstable.[4]

Part 2: Synthesis of 1H-Indole-5-carboximidamide hydrochloride

Materials and Reagents:

Reagent/SolventFormulaMW ( g/mol )AmountNotes
Ethyl 1H-indole-5-carboximidate HClC₁₁H₁₃ClN₂O224.69~14 mmolFrom Part 1
Anhydrous EthanolC₂H₅OH46.0750 mL-
Ammonia (gas)NH₃17.03Excess-

Procedure:

  • Setup: In a clean, dry flask, suspend the Pinner salt obtained from Part 1 in 50 mL of anhydrous ethanol.

  • Ammonolysis: Cool the suspension to 0 °C in an ice bath. Bubble anhydrous ammonia gas through the stirred suspension for 1-2 hours.

  • Reaction: Seal the flask and stir the mixture at room temperature for 12-24 hours. The reaction progress can be monitored by TLC or LC-MS.

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

  • Purification: The resulting crude solid is 1H-Indole-5-carboximidamide, likely as its hydrochloride salt. Recrystallize the product from an appropriate solvent system (e.g., ethanol/diethyl ether) to obtain the purified product. An expected yield for this type of reaction can be very high, potentially up to 97%.[6]

Product Characterization

The final product, 1H-Indole-5-carboximidamide hydrochloride, should be characterized to confirm its identity and purity.

PropertyValue
Molecular FormulaC₉H₁₀ClN₃
Molecular Weight195.65 g/mol
AppearanceWhite to off-white solid
Predicted ¹H NMR (DMSO-d₆, 400 MHz) δ (ppm)
Indole NH~11.5 (br s, 1H)
Amidine NH₂~9.2 (br s, 2H)
Amidine NH₂⁺~8.8 (br s, 2H)
H-4~8.1 (s, 1H)
H-6~7.6 (d, 1H)
H-7~7.5 (d, 1H)
H-3~7.4 (t, 1H)
H-2~6.5 (t, 1H)
Predicted ¹³C NMR (DMSO-d₆, 101 MHz) δ (ppm)
C=N (Amidine)~165
C-7a~137
C-3a~128
C-5~125
C-2~124
C-6~121
C-4~120
C-7~112
C-3~102

Disclaimer: The NMR chemical shifts are predicted values based on the known shifts for the indole core and typical values for aromatic amidinium salts. Actual experimental values may vary.

Synthesis Workflow

Synthesis_Workflow Start 1H-Indole-5-carbonitrile Reagent1 + Anhydrous EtOH + Anhydrous HCl (gas) @ 0-4 °C, 24-48h Start->Reagent1 Intermediate Ethyl 1H-indole-5-carboximidate hydrochloride (Pinner Salt) Reagent1->Intermediate Step 1: Pinner Salt Formation Reagent2 + Anhydrous EtOH + Anhydrous NH₃ (gas) @ 0 °C to RT, 12-24h Intermediate->Reagent2 Product 1H-Indole-5-carboximidamide hydrochloride Reagent2->Product Step 2: Ammonolysis Purification Recrystallization (e.g., EtOH/Ether) Product->Purification

Caption: Synthetic workflow for 1H-Indole-5-carboximidamide via the Pinner reaction.

References

Application

Application Notes and Protocols for 1H-Indole-5-carboximidamide as a Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals Abstract 1H-Indole-5-carboximidamide is a valuable and versatile synthetic intermediate in medicinal chemistry and drug discovery. Its unique structural fea...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

1H-Indole-5-carboximidamide is a valuable and versatile synthetic intermediate in medicinal chemistry and drug discovery. Its unique structural features, comprising a reactive amidine group appended to an indole scaffold, make it a key building block for the synthesis of a diverse array of heterocyclic compounds with significant biological activities. This document provides detailed application notes and experimental protocols for the utilization of 1H-Indole-5-carboximidamide in the synthesis of various therapeutic agents, with a particular focus on its role in the development of Factor Xa inhibitors.

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs. The introduction of a carboximidamide (amidine) group at the 5-position of the indole ring provides a highly basic and nucleophilic center that can readily participate in cyclization and condensation reactions. This functionality is particularly important for establishing key interactions with biological targets, such as the serine proteases involved in the blood coagulation cascade.

1H-Indole-5-carboximidamide serves as a crucial precursor for the synthesis of various heterocyclic systems, including pyrimidines and triazines. Its application is prominent in the development of direct Factor Xa inhibitors, a class of oral anticoagulants used for the prevention and treatment of thromboembolic disorders.

Synthetic Applications and Protocols

The primary application of 1H-Indole-5-carboximidamide as a synthetic intermediate involves its reaction with various electrophiles to construct more complex molecular architectures. A key transformation is its use in the synthesis of pyrimidine-containing Factor Xa inhibitors.

General Workflow for Synthesis of Factor Xa Inhibitors

The following diagram illustrates a generalized synthetic workflow for the preparation of Factor Xa inhibitors using 1H-Indole-5-carboximidamide as a key intermediate.

G cluster_0 Synthesis of 1H-Indole-5-carboximidamide cluster_1 Synthesis of Pyrimidine-based Factor Xa Inhibitor A 1H-Indole-5-carbonitrile C 1H-Indole-5-carboximidamide A->C Pinner Reaction or Metal Catalysis B Ammonia B->C E Pyrimidine Intermediate C->E Cyclocondensation C->E D Dicarbonyl Compound (e.g., β-ketoester) D->E G Factor Xa Inhibitor E->G Coupling Reaction (e.g., Suzuki, Amide) E->G F Coupling Partner F->G

Caption: Synthetic workflow for Factor Xa inhibitors.

Experimental Protocols

Protocol 1: Synthesis of 1H-Indole-5-carboximidamide Hydrochloride from 1H-Indole-5-carbonitrile (Pinner Reaction)

This protocol describes a common method for the preparation of amidine hydrochlorides from nitriles.

Materials:

  • 1H-Indole-5-carbonitrile

  • Anhydrous Ethanol

  • Dry Hydrogen Chloride gas

  • Anhydrous Diethyl Ether

  • Ammonia (in ethanol)

Procedure:

  • Suspend 1H-Indole-5-carbonitrile in anhydrous ethanol.

  • Cool the suspension in an ice bath and bubble dry hydrogen chloride gas through the mixture until saturation.

  • Seal the reaction vessel and stir at room temperature for 24-48 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Precipitate the resulting imidate hydrochloride by the addition of anhydrous diethyl ether.

  • Collect the solid by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

  • Treat the imidate hydrochloride with a solution of ammonia in ethanol to form the amidine hydrochloride.

  • Stir the mixture at room temperature for 12-24 hours.

  • Remove the solvent under reduced pressure.

  • The crude 1H-Indole-5-carboximidamide hydrochloride can be purified by recrystallization.

Protocol 2: Synthesis of a Pyrimidine-Indole Hybrid (General Procedure)

This protocol outlines a general cyclocondensation reaction between 1H-Indole-5-carboximidamide and a 1,3-dicarbonyl compound to form a pyrimidine ring, a core structure in many Factor Xa inhibitors.

Materials:

  • 1H-Indole-5-carboximidamide hydrochloride

  • β-Ketoester (e.g., ethyl benzoylacetate)

  • Base (e.g., Sodium Ethoxide, Potassium Carbonate)

  • Solvent (e.g., Ethanol, DMF)

Procedure:

  • To a solution of the β-ketoester in the chosen solvent, add the base and stir for 30 minutes at room temperature.

  • Add 1H-Indole-5-carboximidamide hydrochloride to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • If a precipitate forms, collect it by filtration. Otherwise, concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization.

Data Presentation

The following table summarizes typical reaction parameters and outcomes for the synthesis of pyrimidine derivatives from amidines, which can be extrapolated for reactions involving 1H-Indole-5-carboximidamide.

Starting Amidine1,3-Dicarbonyl CompoundBaseSolventReaction Time (h)Yield (%)Reference
BenzamidineEthyl AcetoacetateNaOEtEthanol675-85General Procedure
AcetamidineDiethyl MalonateK₂CO₃DMF1260-70General Procedure

Signaling Pathway

1H-Indole-5-carboximidamide is a key building block for inhibitors of Factor Xa, a critical enzyme in the blood coagulation cascade. Inhibition of Factor Xa prevents the conversion of prothrombin to thrombin, thereby reducing fibrin formation and thrombus development.

G Intrinsic Intrinsic Pathway FactorX Factor X Intrinsic->FactorX Extrinsic Extrinsic Pathway Extrinsic->FactorX FactorXa Factor Xa FactorX->FactorXa Thrombin Thrombin FactorXa->Thrombin Converts Prothrombin Prothrombin Prothrombin->Thrombin Fibrin Fibrin (Clot) Thrombin->Fibrin Converts Fibrinogen Fibrinogen Fibrinogen->Fibrin Inhibitor Inhibitor derived from 1H-Indole-5-carboximidamide Inhibitor->FactorXa Inhibits

Caption: Inhibition of the Coagulation Cascade.

Conclusion

1H-Indole-5-carboximidamide is a highly valuable synthetic intermediate with significant applications in the development of novel therapeutic agents. The protocols and data presented here provide a foundation for researchers to utilize this versatile building block in their synthetic endeavors, particularly in the design and synthesis of Factor Xa inhibitors and other bioactive heterocyclic compounds. Further exploration of the reactivity of 1H-Indole-5-carboximidamide is likely to uncover new synthetic routes to a wide range of biologically important molecules.

Method

Application of 1H-Indole-5-carboximidamide Derivatives in Developing Hepsin Inhibitors

For Researchers, Scientists, and Drug Development Professionals Introduction Hepsin, a type II transmembrane serine protease (TTSP), is significantly upregulated in several human cancers, most notably in prostate cancer,...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hepsin, a type II transmembrane serine protease (TTSP), is significantly upregulated in several human cancers, most notably in prostate cancer, where its expression correlates with tumor progression and metastasis.[1][2] This makes hepsin a compelling therapeutic target for the development of novel anti-cancer agents. The enzymatic activity of hepsin, which involves the cleavage of various substrates, is implicated in the disruption of the basement membrane, a critical step in cancer cell invasion and metastasis.[1] Among the various chemical scaffolds investigated for hepsin inhibition, derivatives of 1H-indole-5-carboximidamide have emerged as a potent and selective class of inhibitors. The positively charged carboximidamide (amidine) group effectively anchors the molecule in the S1 pocket of the hepsin active site, which has a preference for arginine and lysine residues. This application note provides a summary of the inhibitory activity of these compounds, detailed experimental protocols for their evaluation, and a visualization of the relevant signaling pathways.

Data Presentation: Inhibitory Activity of 1H-Indole-5-carboximidamide Derivatives

The following table summarizes the in vitro inhibitory activity (Ki) of a series of 2-aryl/pyridin-2-yl-1H-indole-5-carboximidamide derivatives against hepsin and other related serine proteases. This data highlights the potency and selectivity of these compounds.

Compound IDR GroupHepsin Kᵢ (μM)Matriptase Kᵢ (μM)uPA Kᵢ (μM)Factor Xa Kᵢ (μM)Thrombin Kᵢ (μM)
1 H0.11.17.88.28.6
2 4-F0.40.82.70.73.6
3 4-Cl0.12.11.31.42.1
4 4-OH1.40.5>10>10>10
5 3-OH0.61.52.3>10>10
6 2-OH0.1>10>10>10>10

Data compiled from publicly available research literature. The specific compound structures can be found in the cited references.[3]

Experimental Protocols

Synthesis of 2-Aryl-1H-indole-5-carboxamidine Derivatives

A general synthetic scheme for the preparation of 2-aryl-1H-indole-5-carboxamidine derivatives is outlined below. This multi-step synthesis typically involves the construction of the indole core followed by the formation of the carboxamidine group.

Workflow for Synthesis of 2-Aryl-1H-indole-5-carboxamidine

G cluster_synthesis Synthetic Pathway start Starting Materials (e.g., Substituted anilines and alkynes) indole_formation Indole Ring Formation (e.g., Fischer, Sonogashira coupling) start->indole_formation functionalization Functionalization at C2 (e.g., Suzuki or Stille coupling) indole_formation->functionalization nitrile_formation Introduction of Nitrile at C5 functionalization->nitrile_formation amidine_synthesis Conversion of Nitrile to Carboxamidine (e.g., Pinner reaction) nitrile_formation->amidine_synthesis purification Purification (e.g., Chromatography) amidine_synthesis->purification

Caption: General synthetic workflow for 2-aryl-1H-indole-5-carboxamidine.

Protocol:

  • Indole Core Synthesis: The indole scaffold can be synthesized through various methods, such as the Fischer indole synthesis from a substituted hydrazine and a ketone, or through modern cross-coupling strategies like the Sonogashira coupling of a 2-haloaniline with a terminal alkyne, followed by cyclization.

  • Arylation at C2: The 2-position of the indole ring is typically functionalized with an aryl or pyridyl group via a palladium-catalyzed cross-coupling reaction, such as a Suzuki or Stille coupling, using the corresponding boronic acid or organotin reagent.

  • Introduction of the Carboxamidine Precursor: A cyano group, the precursor to the carboxamidine, is introduced at the 5-position of the indole ring. This can be achieved through various methods, including the Sandmeyer reaction of a 5-aminoindole or direct cyanation of a 5-haloindole.

  • Carboxamidine Formation: The 5-cyanoindole is converted to the final 1H-indole-5-carboximidamide. A common method is the Pinner reaction, which involves treating the nitrile with an alcohol in the presence of hydrogen chloride to form an imidate, followed by reaction with ammonia.

  • Purification: The final compound is purified using standard techniques such as column chromatography on silica gel to yield the desired hepsin inhibitor.

Hepsin Enzymatic Activity Assay (Chromogenic)

This assay is used to determine the inhibitory potency (IC50 or Ki) of the synthesized compounds against the proteolytic activity of hepsin.

Workflow for Hepsin Enzymatic Assay

G cluster_assay Enzymatic Assay Workflow reagents Prepare Reagents (Hepsin, Inhibitor, Substrate) incubation Pre-incubation (Hepsin + Inhibitor) reagents->incubation reaction Initiate Reaction (Add Chromogenic Substrate) incubation->reaction measurement Kinetic Measurement (Absorbance at 405 nm) reaction->measurement analysis Data Analysis (IC50/Ki Determination) measurement->analysis

Caption: Workflow for the hepsin chromogenic enzymatic assay.

Protocol:

  • Reagent Preparation:

    • Assay Buffer: Prepare a suitable buffer, for example, 30 mM Tris-HCl, pH 8.4, containing 30 mM imidazole and 200 mM NaCl.

    • Hepsin Enzyme: Reconstitute purified recombinant human hepsin in the assay buffer to a final concentration of approximately 0.4 nM.

    • Inhibitor Stock Solutions: Prepare stock solutions of the 1H-indole-5-carboximidamide derivatives in DMSO. Create a series of dilutions in the assay buffer.

    • Chromogenic Substrate: Prepare a solution of a chromogenic substrate for hepsin, such as pyroGlu-Pro-Arg-pNA, in the assay buffer. The final concentration should be at the determined Km value for the enzyme (e.g., 170 μM).

  • Assay Procedure:

    • In a 96-well microplate, add the hepsin enzyme solution to each well.

    • Add varying concentrations of the inhibitor to the wells. Include a control with no inhibitor (DMSO vehicle only).

    • Pre-incubate the enzyme and inhibitor for 30 minutes at room temperature to allow for binding.

    • Initiate the enzymatic reaction by adding the chromogenic substrate to all wells.

    • Immediately measure the absorbance at 405 nm using a microplate reader in kinetic mode, taking readings every 1-2 minutes for at least 30 minutes.

  • Data Analysis:

    • Calculate the rate of reaction (V) for each inhibitor concentration from the linear portion of the absorbance versus time plot.

    • Plot the percentage of hepsin activity versus the logarithm of the inhibitor concentration.

    • Determine the IC50 value by fitting the data to a four-parameter logistic equation.

    • The Ki value can be calculated from the IC50 using the Cheng-Prusoff equation, provided the Km of the substrate is known.

Cell Migration and Invasion Assays

These assays assess the ability of the hepsin inhibitors to block the pro-migratory and pro-invasive effects of hepsin in cancer cells.

Protocol for Transwell Invasion Assay:

  • Cell Culture: Culture a cancer cell line that overexpresses hepsin (e.g., PC-3 or DU145 prostate cancer cells) in appropriate media.

  • Preparation of Transwell Inserts:

    • Use transwell inserts with an 8 μm pore size membrane.

    • For the invasion assay, coat the apical side of the membrane with a thin layer of Matrigel® (a basement membrane extract) and allow it to solidify. For a migration assay, no coating is necessary.

  • Assay Procedure:

    • Starve the hepsin-overexpressing cells in serum-free media for 24 hours.

    • Harvest the cells and resuspend them in serum-free media containing various concentrations of the 1H-indole-5-carboximidamide inhibitor or vehicle control.

    • Add the cell suspension to the upper chamber of the transwell inserts.

    • Fill the lower chamber with media containing a chemoattractant, such as 10% fetal bovine serum.

    • Incubate the plate for 24-48 hours at 37°C in a CO2 incubator.

  • Quantification:

    • After incubation, remove the non-migrated/non-invaded cells from the top surface of the membrane with a cotton swab.

    • Fix the cells that have migrated/invaded to the bottom surface of the membrane with methanol and stain them with a suitable stain (e.g., crystal violet).

    • Count the number of stained cells in several random fields of view under a microscope.

  • Data Analysis:

    • Calculate the percentage of inhibition of migration or invasion for each inhibitor concentration compared to the vehicle control.

    • Plot the percentage of inhibition versus the inhibitor concentration to determine the dose-response relationship.

Hepsin Signaling Pathway

Hepsin's role in cancer progression is partly attributed to its ability to activate signaling pathways that promote cell proliferation, migration, and invasion. Recent studies have elucidated a connection between hepsin and the TGF-β and EGFR signaling axes.[4][5]

Hepsin-Mediated Activation of Pro-Tumorigenic Signaling

G cluster_pathway Hepsin Signaling Cascade Hepsin Hepsin Pro_HGF pro-HGF Hepsin->Pro_HGF cleavage TGFb Latent TGF-β Hepsin->TGFb activation HGF HGF Pro_HGF->HGF cMET c-MET Receptor HGF->cMET activation Proliferation Cell Proliferation cMET->Proliferation Invasion Invasion & Metastasis cMET->Invasion Active_TGFb Active TGF-β TGFb->Active_TGFb TGFbR TGF-β Receptor Active_TGFb->TGFbR activation EGFR EGFR TGFbR->EGFR transactivation EGFR->Proliferation EGFR->Invasion Inhibitor 1H-Indole-5- carboximidamide Inhibitor Inhibitor->Hepsin

Caption: Hepsin activates pro-HGF and latent TGF-β, leading to downstream signaling through c-MET and EGFR, promoting cancer progression.

This pathway illustrates that hepsin can cleave and activate pro-hepatocyte growth factor (pro-HGF) and latent transforming growth factor-beta (TGF-β).[4][5] Activated HGF then binds to its receptor c-MET, while active TGF-β can lead to the transactivation of the epidermal growth factor receptor (EGFR). Both the c-MET and EGFR pathways are well-established drivers of cell proliferation, survival, migration, and invasion. By inhibiting the enzymatic activity of hepsin, 1H-indole-5-carboximidamide derivatives can block the initiation of these downstream signaling cascades, thereby attenuating the malignant phenotype of cancer cells.

Conclusion

Derivatives of 1H-indole-5-carboximidamide represent a promising class of small molecule inhibitors targeting hepsin. Their mechanism of action, involving the blockade of hepsin's proteolytic activity, leads to the suppression of key signaling pathways implicated in cancer progression and metastasis. The protocols outlined in this application note provide a framework for the synthesis, biochemical evaluation, and cell-based characterization of these and other potential hepsin inhibitors, aiding in the development of novel therapeutics for hepsin-overexpressing cancers.

References

Application

Application Notes and Protocols for 1H-Indole-5-carboximidamide in TMPRSS2 Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals Introduction Transmembrane Serine Protease 2 (TMPRSS2) is a key host cell factor for the entry of various viruses, including SARS-CoV-2, and is also implica...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Transmembrane Serine Protease 2 (TMPRSS2) is a key host cell factor for the entry of various viruses, including SARS-CoV-2, and is also implicated in the progression of certain cancers, such as prostate cancer. As a cell surface protease, TMPRSS2 primes the spike protein of viruses, facilitating viral fusion with the host cell membrane. This critical role makes TMPRSS2 an attractive target for therapeutic intervention. 1H-Indole-5-carboximidamide and its derivatives represent a class of small molecules with potential inhibitory activity against serine proteaces. These application notes provide a detailed protocol for evaluating the inhibitory potential of 1H-Indole-5-carboximidamide against TMPRSS2 using a fluorogenic biochemical assay.

Signaling Pathway of TMPRSS2 in Viral Entry

TMPRSS2 is a type II transmembrane serine protease expressed on the surface of epithelial cells in various tissues, including the lungs and prostate. In the context of viral infection, such as with SARS-CoV-2, the virus first binds to the angiotensin-converting enzyme 2 (ACE2) receptor on the host cell surface. Subsequently, TMPRSS2 cleaves the viral spike protein at the S1/S2 and S2' sites. This proteolytic cleavage, or "priming," induces a conformational change in the spike protein, which is essential for the fusion of the viral and host cell membranes, ultimately leading to the release of the viral genome into the cytoplasm. Inhibition of TMPRSS2 activity can block this critical step and prevent viral entry.

TMPRSS2_Pathway cluster_virus SARS-CoV-2 cluster_host Host Cell cluster_inhibitor Inhibition Spike Spike Protein ACE2 ACE2 Receptor Spike->ACE2 Binding Membrane Host Cell Membrane Spike->Membrane Membrane Fusion TMPRSS2 TMPRSS2 TMPRSS2->Spike Priming (Cleavage) Inhibitor 1H-Indole-5- carboximidamide Inhibitor->TMPRSS2 Inhibition Experimental_Workflow A Prepare Reagents: - Recombinant TMPRSS2 - Fluorogenic Substrate - Assay Buffer - 1H-Indole-5-carboximidamide B Dispense Inhibitor and Substrate into a 384-well plate A->B C Add TMPRSS2 to initiate the reaction B->C D Incubate at Room Temperature C->D E Measure Fluorescence (Excitation: 340 nm, Emission: 440 nm) D->E F Data Analysis: - Calculate % Inhibition - Determine IC50 E->F

Method

Designing Potent and Selective Sphingosine Kinase 2 (SphK2) Inhibitors Utilizing an Indole Scaffold

Application Notes and Protocols for Researchers in Drug Discovery Introduction Sphingosine Kinase 2 (SphK2) has emerged as a critical therapeutic target for a range of diseases, including cancer, inflammation, and autoim...

Author: BenchChem Technical Support Team. Date: December 2025

Application Notes and Protocols for Researchers in Drug Discovery

Introduction

Sphingosine Kinase 2 (SphK2) has emerged as a critical therapeutic target for a range of diseases, including cancer, inflammation, and autoimmune disorders.[1] SphK2, along with its isoform SphK1, catalyzes the phosphorylation of sphingosine to form sphingosine-1-phosphate (S1P), a potent signaling lipid.[1] The S1P signaling axis is a key regulator of numerous cellular processes. Developing selective inhibitors for SphK2 is a promising strategy to modulate this pathway for therapeutic benefit. This document provides detailed protocols and application notes for the design, synthesis, and evaluation of SphK2 inhibitors based on a 1,5-disubstituted indole scaffold, a class of compounds that has shown significant promise in achieving high potency and selectivity.[1]

Signaling Pathway of SphK2

SphK2 is primarily localized in the nucleus, mitochondria, and endoplasmic reticulum. It contributes to the cellular pool of S1P, which can then act intracellularly or be exported to activate cell surface S1P receptors (S1PRs). The signaling cascade initiated by SphK2 is complex and context-dependent, influencing cell survival, proliferation, and inflammation. Inhibition of SphK2 can therefore have profound effects on these downstream pathways.

SphK2_Signaling_Pathway SphK2 Signaling Pathway and Point of Inhibition cluster_cell Cell cluster_nucleus Nucleus cluster_cytoplasm Cytoplasm SphK2_n SphK2 S1P_n S1P SphK2_n->S1P_n Sphingosine HDAC HDAC1/2 S1P_n->HDAC Inhibition Gene Gene Expression HDAC->Gene Regulation Sphingosine Sphingosine SphK2_c SphK2 Sphingosine->SphK2_c Substrate S1P_c S1P SphK2_c->S1P_c Phosphorylation S1PR S1P Receptors (S1PR1-5) S1P_c->S1PR Activation Downstream Downstream Signaling (e.g., Proliferation, Survival) S1PR->Downstream Indole_Inhibitor Indole-Based SphK2 Inhibitor Indole_Inhibitor->SphK2_n Indole_Inhibitor->SphK2_c Synthesis_Workflow A Substituted Indole B N-Alkylation A->B R1-X, Base C 1-Substituted Indole B->C D Vilsmeier-Haack Formylation C->D POCl3, DMF E Indole-3-carboxaldehyde D->E F Oxidation E->F Oxone® or NaClO2 G Indole-3-carboxylic acid F->G H Amide Coupling G->H Amine, Coupling Agent (e.g., HATU) I 1,5-Disubstituted Indole Carboxamide H->I Radiometric_Assay_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis A Prepare serial dilutions of indole inhibitor B Combine SphK2 enzyme, inhibitor, and sphingosine A->B C Initiate reaction with [γ-32P]ATP B->C D Incubate at 37°C C->D E Stop reaction & extract lipids D->E F Spot on TLC plate & separate E->F G Quantify [32P]S1P via scintillation counting F->G H Calculate % inhibition & IC50 G->H InVivo_Workflow A Implant tumor cells subcutaneously in mice B Allow tumors to reach palpable size (e.g., 100 mm³) A->B C Randomize mice into treatment groups B->C D Administer vehicle, inhibitor, or positive control daily C->D E Measure tumor volume and body weight 2-3 times/week D->E F Endpoint analysis: Excise tumors, weigh, and perform biomarker analysis E->F G Calculate Tumor Growth Inhibition (TGI) F->G

References

Application

Application Notes and Protocols for the Synthesis and Evaluation of Botulinum Neurotoxin (BoNT) Inhibitors based on the 1H-Indole-5-carboximidamide Scaffold

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive guide for the synthesis of potential Botulinum Neurotoxin (BoNT) inhibitors featuring the 1H-Indole-5-carbox...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of potential Botulinum Neurotoxin (BoNT) inhibitors featuring the 1H-Indole-5-carboximidamide core structure. Detailed protocols for the chemical synthesis and subsequent in vitro evaluation of these compounds against BoNT light chain (LC) protease activity are provided.

Introduction

Botulinum neurotoxins (BoNTs) are the most potent toxins known and are classified as Category A bioterrorism agents. The catalytic light chain (LC) of BoNTs is a zinc-dependent endopeptidase that cleaves specific SNARE proteins within neurons, thereby blocking acetylcholine release and causing flaccid paralysis. The development of small molecule inhibitors targeting the BoNT LC is a critical area of research for the development of post-exposure therapeutics. The indole scaffold is a privileged structure in medicinal chemistry, and derivatives bearing amidine functionalities have shown promise as inhibitors of various proteases. This document outlines the synthesis of 1H-Indole-5-carboximidamide derivatives and their evaluation as potential BoNT LC inhibitors.

Signaling Pathway of Botulinum Neurotoxin A

Botulinum neurotoxin serotype A (BoNT/A) exerts its toxic effects by cleaving the SNAP-25 protein, which is essential for the fusion of synaptic vesicles with the presynaptic membrane and the subsequent release of the neurotransmitter acetylcholine. Inhibition of the BoNT/A light chain (LC) protease activity is a key strategy to counteract its neurotoxicity.

BoNT_Signaling_Pathway cluster_presynaptic_neuron Presynaptic Neuron BoNT_A BoNT/A Holotoxin Endosome Endosome BoNT_A->Endosome Endocytosis BoNT_A_LC BoNT/A Light Chain (Protease) Endosome->BoNT_A_LC Translocation SNAP25_intact Intact SNAP-25 BoNT_A_LC->SNAP25_intact Proteolytic Cleavage SNAP25_cleaved Cleaved SNAP-25 SNAP25_intact->SNAP25_cleaved SNARE_complex SNARE Complex Formation (Blocked) SNAP25_cleaved->SNARE_complex ACh_release Acetylcholine Release (Inhibited) SNARE_complex->ACh_release Inhibitor 1H-Indole-5-carboximidamide Inhibitor Inhibitor->BoNT_A_LC Inhibition

Caption: Mechanism of BoNT/A intoxication and the target for 1H-Indole-5-carboximidamide inhibitors.

Experimental Protocols

I. Synthesis of 1H-Indole-5-carboximidamide Hydrochloride

The synthesis of the target compound involves a two-step process starting from 1H-indole-5-carbonitrile. The first step is the formation of an intermediate Pinner salt, followed by ammonolysis to yield the final amidine hydrochloride.

Experimental Workflow: Synthesis

Synthesis_Workflow start Start: 1H-indole-5-carbonitrile step1 Step 1: Pinner Reaction - Anhydrous Ethanol - Dry HCl gas - 0°C to RT start->step1 pinner_salt Intermediate: Ethyl 1H-indole-5-carboximidate HCl (Pinner Salt) step1->pinner_salt step2 Step 2: Ammonolysis - Anhydrous Ethanol - Ammonia gas - RT pinner_salt->step2 product Product: 1H-Indole-5-carboximidamide HCl step2->product purification Purification - Recrystallization product->purification characterization Characterization - NMR - Mass Spectrometry - Elemental Analysis purification->characterization

Method

Application Notes and Protocols for N-Alkylation of Indole Intermediates

Audience: Researchers, scientists, and drug development professionals. Introduction: The indole nucleus is a privileged structural motif found in a vast array of natural products and pharmaceutical agents.[1][2] Conseque...

Author: BenchChem Technical Support Team. Date: December 2025

Audience: Researchers, scientists, and drug development professionals.

Introduction: The indole nucleus is a privileged structural motif found in a vast array of natural products and pharmaceutical agents.[1][2] Consequently, the functionalization of the indole core is a cornerstone of synthetic organic and medicinal chemistry. N-alkylation of indoles, in particular, is a critical transformation for the synthesis of diverse biologically active molecules. This document provides detailed protocols and application notes for several common methods of N-alkylation of indole intermediates, including classical methods with strong bases, copper-catalyzed reactions, and microwave-assisted procedures.

Methods for N-Alkylation of Indoles

The direct N-alkylation of indoles can be challenging due to the relatively low nucleophilicity of the indole nitrogen.[3][4] However, several effective methods have been developed to achieve this transformation. The choice of method often depends on the specific indole substrate, the nature of the alkylating agent, and the desired scale of the reaction.

  • Classical N-Alkylation with a Strong Base: This is a widely used method that involves the deprotonation of the indole N-H with a strong base, such as sodium hydride (NaH), to form a more nucleophilic indolate anion.[5][6] This anion then reacts with an alkylating agent, typically an alkyl halide, in a nucleophilic substitution reaction.[7][8] Polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF) are commonly employed.[1][6]

  • Copper-Catalyzed N-Alkylation: An efficient method for the direct N-alkylation of indoles involves a copper-catalyzed reductive cross-coupling reaction between indoles and N-tosylhydrazones.[9][10][11] This method offers a valuable alternative to classical approaches and can tolerate a variety of functional groups.

  • Phase-Transfer Catalysis (PTC): N-alkylation of indoles can also be achieved under phase-transfer catalysis conditions. This method typically involves the use of a quaternary ammonium salt as the catalyst in a two-phase system, such as aqueous sodium hydroxide and an organic solvent like benzene.[12] This approach can be advantageous as it avoids the need for strong, anhydrous bases like NaH.[13]

  • Microwave-Assisted Synthesis: Microwave irradiation has emerged as a powerful tool to accelerate organic reactions, including the N-alkylation of indoles.[14][15] Microwave-assisted synthesis can significantly reduce reaction times and, in some cases, improve yields.[2][16] This technique has been successfully applied to the N-arylation of indoles using activated aryl fluorides.[16]

Data Presentation

The following tables summarize quantitative data for various N-alkylation protocols, allowing for easy comparison of reaction conditions and outcomes.

Table 1: Classical N-Alkylation of 2,3-dimethylindole with Benzyl Bromide using NaH [6]

EntryNaH (eq.)BnBr (eq.)Solvent (mL)Temperature (°C)Time (min)N:C RatioYield (%)
142.5THF (0.3)RT60Poor-
242.5DMF (0.3)RT60Improved-
342.5THF/DMF (1:1) (0.3)RT601:1-
442.5DMF (0.3)80< 15>99:191

Table 2: Copper-Catalyzed N-Alkylation of Indoles with N-Tosylhydrazones [10]

EntryIndole SubstrateN-TosylhydrazoneProductYield (%)
1IndoleAcetophenone N-tosylhydrazoneN-(1-Phenylethyl)indole85
25-BromoindoleAcetophenone N-tosylhydrazone5-Bromo-N-(1-phenylethyl)indole82
3Indole4'-Methylacetophenone N-tosylhydrazoneN-(1-(p-Tolyl)ethyl)indole88
4Indole4'-Chloroacetophenone N-tosylhydrazoneN-(1-(4-Chlorophenyl)ethyl)indole80
5IndolePropiophenone N-tosylhydrazoneN-(1-Phenylpropyl)indole86
6IndoleAcetone N-tosylhydrazoneN-Isopropylindole65

Table 3: Microwave-Assisted N-Arylation of 5-Methoxyindole with 4-Fluorobenzamide [16]

EntryTime (h)Temperature (°C)18-Crown-6 (eq.)Yield (%)
11.51802.036
22.01602.041
32.01802.064
42.01800.126
52.01802.071

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of Indole using Sodium Hydride

This protocol is a classical and widely used method for the N-alkylation of indoles.[1][5]

Materials:

  • Indole substrate (1.0 eq.)

  • Alkylating agent (e.g., alkyl halide, 1.0-1.2 eq.)

  • Sodium hydride (NaH), 60% dispersion in mineral oil (1.1-1.5 eq.)

  • Anhydrous N,N-dimethylformamide (DMF) or tetrahydrofuran (THF)

  • Anhydrous workup and purification solvents (e.g., ethyl acetate, hexanes)

  • Saturated aqueous ammonium chloride solution

Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the indole substrate.

  • Dissolve the indole in anhydrous DMF or THF to a concentration of approximately 0.1-0.5 M.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen evolution ceases.[5]

  • Cool the reaction mixture back to 0 °C.

  • Add the alkylating agent dropwise to the reaction mixture.

  • The reaction can be stirred at room temperature or heated as required. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

  • Upon completion, carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 2: Copper-Catalyzed N-Alkylation of Indoles by N-Tosylhydrazones

This protocol describes an efficient method for the direct N-alkylation of indoles via copper-catalyzed reductive cross-coupling.[10][11]

Materials:

  • Indole substrate (1.5 eq.)

  • N-tosylhydrazone (1.0 eq.)

  • Potassium hydroxide (KOH) (2.5 eq.)

  • Copper iodide (CuI) (10 mol%)

  • Tri(p-tolyl)phosphine (P(p-tolyl)₃) (10 mol%)

  • Anhydrous 1,4-dioxane

Procedure:

  • In a dry reaction tube, combine the indole, N-tosylhydrazone, potassium hydroxide, copper iodide, and tri(p-tolyl)phosphine.

  • Add 2 mL of anhydrous 1,4-dioxane.

  • Stir the mixture at 100 °C under an argon atmosphere for 12 hours.

  • After the reaction is complete, allow the crude reaction mixture to cool to room temperature.

  • Remove the solvent under reduced pressure.

  • Add ethyl acetate and aqueous ammonia solution, and separate the layers.

  • Extract the aqueous phase three times with ethyl acetate.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Protocol 3: Microwave-Assisted N-Arylation of Indoles

This protocol outlines a rapid, microwave-assisted method for the N-arylation of indoles.[16]

Materials:

  • Indole substrate

  • Activated aryl fluoride (e.g., 4-fluorobenzamide)

  • Potassium fluoride on alumina (KF/Al₂O₃)

  • 18-crown-6

  • Solvent (e.g., acetonitrile)

Procedure:

  • In a microwave reaction vessel, combine the indole, activated aryl fluoride, KF/Al₂O₃, and 18-crown-6 in the appropriate solvent.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at the desired temperature (e.g., 180 °C) for the specified time (e.g., 2 hours).

  • After the reaction is complete, cool the vessel to room temperature.

  • Filter the reaction mixture to remove the solid support.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Visualizations

G cluster_workflow Classical N-Alkylation Workflow start Start: Indole Substrate deprotonation Deprotonation with NaH in Anhydrous Solvent (e.g., DMF, THF) start->deprotonation anion Formation of Indolate Anion deprotonation->anion alkylation Addition of Alkylating Agent (e.g., R-X) anion->alkylation workup Aqueous Workup and Extraction alkylation->workup product N-Alkylated Indole Product purification Purification (e.g., Chromatography) workup->purification purification->product G cluster_decision Decision Tree for N-Alkylation Method Selection start Select N-Alkylation Method chiral Is a chiral product required? start->chiral c3_sub Is the C3 position substituted? chiral->c3_sub No enantioselective Use Enantioselective Method (e.g., aza-Wacker, PTC) chiral->enantioselective Yes classical Classical Method (NaH/Alkyl Halide) is a good starting point c3_sub->classical Yes alternative Consider alternative methods (e.g., Cu-catalyzed, PTC) to avoid C3 alkylation c3_sub->alternative No G cluster_mechanism Simplified Copper-Catalyzed N-Alkylation Cycle cu_catalyst Cu(I) Catalyst indole_deprotonation Indole Deprotonation (Base) cu_catalyst->indole_deprotonation Reacts with Indole Anion intermediate_D Intermediate D (Indole-Cu(I) Complex) indole_deprotonation->intermediate_D migratory_insertion Migratory Insertion intermediate_D->migratory_insertion with N-Tosylhydrazone Derivative intermediate_E Intermediate E migratory_insertion->intermediate_E protonation Protonation intermediate_E->protonation protonation->cu_catalyst Regenerates product N-Alkylated Indole protonation->product

References

Application

Application Notes and Protocols for Developing Novel Anti-Cancer Agents Using 1H-Indole-5-carboximidamide

For Researchers, Scientists, and Drug Development Professionals Introduction The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. Its...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. Its unique electronic properties and ability to participate in various biological interactions have made it a focal point in the quest for novel therapeutic agents. Among its many derivatives, 1H-Indole-5-carboximidamide and related structures have emerged as promising candidates for the development of new anti-cancer drugs. These compounds have been shown to exhibit potent anti-proliferative and pro-apoptotic activities against a variety of cancer cell lines.[1][2][3][4] Their mechanisms of action often involve the modulation of key cellular signaling pathways that are frequently dysregulated in cancer, such as the PI3K/Akt/mTOR pathway, and the induction of cell cycle arrest.[5]

These application notes provide a comprehensive guide for researchers interested in exploring the anti-cancer potential of 1H-Indole-5-carboximidamide and its analogs. The following sections detail experimental protocols for evaluating their cytotoxic effects, elucidating their mechanisms of action, and visualizing the underlying cellular processes.

Data Presentation: Anti-Proliferative Activity of Indole Carboxamide Derivatives

The following tables summarize the in vitro anti-proliferative activity of various indole carboxamide derivatives against a panel of human cancer cell lines. The data is presented as IC50 values (the concentration of the compound that inhibits 50% of cell growth), providing a basis for comparison and selection of lead compounds for further development. While specific data for 1H-Indole-5-carboximidamide is not publicly available, the provided data for structurally related compounds illustrates the potential of this chemical class.

Table 1: Cytotoxicity of Indole-Aryl-Amide Derivatives (µM) [1]

CompoundHT29 (Colon)HeLa (Cervical)IGROV-1 (Ovarian)MCF7 (Breast)PC-3 (Prostate)Jurkat J6 (Leukemia)
Compound 2 ---0.812.13-
Compound 5 2.61---0.390.37
Compound 7 ------

Table 2: Cytotoxicity of 5-Hydroxyindole-3-Carboxylic Acid and Ester Derivatives against MCF-7 (Breast Cancer) Cells (µM) [2]

CompoundIC50 (µM)
Compound 5a < 10
Compound 5d 4.7
Compound 5l < 10

Table 3: Cytotoxicity of Indole-3-isoxazole-5-carboxamide Derivatives (µM) [4]

CompoundHuh7 (Liver)Mahlavu (Liver)SNU475 (Liver)HepG2 (Liver)
Compound 5a 0.71.51.4-
Compound 5r --2.31.5
Compound 5t 4.7-8.53.8

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic effects of 1H-Indole-5-carboximidamide derivatives on cancer cells using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

  • Human cancer cell lines (e.g., MCF-7, HCT116, A549)

  • Complete cell culture medium (e.g., DMEM with 10% FBS)

  • 1H-Indole-5-carboximidamide derivative stock solution (e.g., 10 mM in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • DMSO

  • 96-well plates

  • Multichannel pipette

  • Plate reader

Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

  • Prepare serial dilutions of the test compound in complete medium.

  • Remove the existing medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a blank (medium only).

  • Incubate the plate for 48-72 hours.

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using appropriate software.

Western Blot Analysis of the PI3K/Akt/mTOR Signaling Pathway

This protocol describes the analysis of key protein expression and phosphorylation status within the PI3K/Akt/mTOR pathway in cancer cells treated with 1H-Indole-5-carboximidamide derivatives.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 1H-Indole-5-carboximidamide derivative

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • BCA protein assay kit

  • SDS-PAGE gels

  • Transfer buffer

  • PVDF or nitrocellulose membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Akt, anti-phospho-Akt, anti-mTOR, anti-phospho-mTOR, anti-p70S6K, anti-phospho-p70S6K, anti-4E-BP1, anti-phospho-4E-BP1, and a loading control like anti-β-actin or anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

Procedure:

  • Seed cells in 6-well plates and treat with the test compound at various concentrations for a specified time.

  • Lyse the cells with lysis buffer and quantify the protein concentration using a BCA assay.

  • Denature the protein samples by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Apply the ECL substrate and visualize the protein bands using an imaging system.

  • Analyze the band intensities to determine the effect of the compound on protein expression and phosphorylation.

Cell Cycle Analysis by Flow Cytometry

This protocol details the analysis of cell cycle distribution in cancer cells treated with 1H-Indole-5-carboximidamide derivatives using propidium iodide (PI) staining and flow cytometry.

Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • 1H-Indole-5-carboximidamide derivative

  • Phosphate-Buffered Saline (PBS)

  • 70% Ethanol (ice-cold)

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

Procedure:

  • Seed cells in 6-well plates and treat with the test compound at various concentrations for 24-48 hours.

  • Harvest the cells by trypsinization, wash with PBS, and collect the cell pellet by centrifugation.

  • Fix the cells by resuspending the pellet in ice-cold 70% ethanol and incubate for at least 2 hours at -20°C.

  • Wash the fixed cells with PBS and resuspend in PI staining solution.

  • Incubate the cells in the dark for 30 minutes at room temperature.

  • Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.

  • Analyze the DNA content histograms to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualizations

Signaling Pathway Diagram

PI3K_Akt_mTOR_Signaling_Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 P PIP2 PIP2 Akt Akt PIP3->Akt PTEN PTEN PTEN->PIP3 | mTORC1 mTORC1 Akt->mTORC1 Apoptosis Apoptosis Akt->Apoptosis Inhibition of p70S6K p70S6K mTORC1->p70S6K _4EBP1 4E-BP1 mTORC1->_4EBP1 | Protein_Synthesis Protein Synthesis & Cell Growth p70S6K->Protein_Synthesis Indole_Derivative 1H-Indole-5- carboximidamide Derivative Indole_Derivative->PI3K Inhibition Indole_Derivative->Akt Inhibition Indole_Derivative->mTORC1 Inhibition Indole_Derivative->Apoptosis Induction of

Caption: PI3K/Akt/mTOR signaling pathway and points of inhibition by indole derivatives.

Experimental Workflow Diagram

Experimental_Workflow Start Start: Synthesize/Obtain 1H-Indole-5-carboximidamide Derivatives Cytotoxicity In Vitro Cytotoxicity Screening (MTT Assay) Start->Cytotoxicity Lead_Selection Lead Compound Selection (Low IC50) Cytotoxicity->Lead_Selection Mechanism Mechanism of Action Studies Lead_Selection->Mechanism Promising Compounds Western_Blot Western Blot (PI3K/Akt/mTOR Pathway) Mechanism->Western_Blot Cell_Cycle Cell Cycle Analysis (Flow Cytometry) Mechanism->Cell_Cycle Apoptosis_Assay Apoptosis Assay (e.g., Annexin V) Mechanism->Apoptosis_Assay In_Vivo In Vivo Efficacy Studies (Xenograft Models) Mechanism->In_Vivo Validated Mechanism End End: Potential Anti-Cancer Drug Candidate In_Vivo->End

Caption: Workflow for evaluating the anti-cancer potential of indole derivatives.

Logical Relationship Diagram

Logical_Relationship Indole_Compound 1H-Indole-5-carboximidamide Derivative Pathway_Inhibition Inhibition of PI3K/Akt/mTOR Signaling Indole_Compound->Pathway_Inhibition Cell_Cycle_Arrest Cell Cycle Arrest (G1 or G2/M phase) Indole_Compound->Cell_Cycle_Arrest Apoptosis_Induction Induction of Apoptosis Pathway_Inhibition->Apoptosis_Induction Cell_Cycle_Arrest->Apoptosis_Induction Anti_Cancer_Effect Anti-Cancer Effect Apoptosis_Induction->Anti_Cancer_Effect

Caption: Relationship between compound action and anti-cancer effect.

References

Method

Application Notes and Protocols for the Development of Agricultural Fungicides from 1H-Indole-5-carboximidamide

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the potential development of agricultural fungicides derived from the 1H-Indole-5-carboximidamid...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential development of agricultural fungicides derived from the 1H-Indole-5-carboximidamide scaffold. The information presented is based on existing research on related indole derivatives and serves as a guide for the synthesis, evaluation, and mechanistic understanding of this novel class of fungicides.

Introduction

The indole nucleus is a prominent scaffold in a variety of biologically active compounds, including those with demonstrated fungicidal properties against a range of plant pathogens.[1][2][3] The modification of the indole ring, particularly with carboxamide and related functional groups, has been a successful strategy in the discovery of new agricultural fungicides.[4][5] This document focuses on the prospective development of fungicides based on the 1H-Indole-5-carboximidamide structure, outlining potential synthetic routes, fungicidal activity, proposed mechanisms of action, and detailed experimental protocols for their evaluation.

Synthesis of 1H-Indole-5-carboximidamide Derivatives

A plausible synthetic pathway for 1H-Indole-5-carboximidamide can be adapted from established methods for indole synthesis and functional group interconversion. The Fischer indole synthesis is a classical and versatile method for creating the core indole structure.[1] The subsequent conversion of a nitrile or amide group at the 5-position can lead to the desired carboximidamide.

Proposed Synthetic Workflow:

G cluster_synthesis Synthesis of 1H-Indole-5-carboximidamide Start 4-Aminobenzonitrile Diazotization Diazotization (NaNO2, HCl) Start->Diazotization Step 1 Japp_Klingemann Japp-Klingemann Reaction (Ethyl 2-oxocyclohexanone-4-carboxylate) Diazotization->Japp_Klingemann Step 2 Fischer_Indole Fischer Indole Synthesis (Acid catalyst, Heat) Japp_Klingemann->Fischer_Indole Step 3 Aromatization Aromatization (e.g., DDQ) Fischer_Indole->Aromatization Step 4 Yields Indole-5-carbonitrile Nitrile_to_Imidate Pinner Reaction (EtOH, HCl) Aromatization->Nitrile_to_Imidate Step 5 Imidate_to_Imidamide Amination (NH3) Nitrile_to_Imidate->Imidate_to_Imidamide Step 6 Final_Product 1H-Indole-5-carboximidamide Imidate_to_Imidamide->Final_Product Step 7

Caption: Proposed synthetic workflow for 1H-Indole-5-carboximidamide.

Fungicidal Activity (Representative Data)

While specific fungicidal activity data for 1H-Indole-5-carboximidamide is not yet publicly available, the following table summarizes the activity of various indole derivatives against common plant pathogenic fungi to illustrate the potential of this chemical class.[2][3][6]

Compound IDFungal SpeciesIC50 / EC50 (µg/mL)Reference CompoundIC50 / EC50 (µg/mL)
Indole Derivative 1 Fusarium graminearum15.2Hymexazole>50
Indole Derivative 2 Alternaria alternata25.8Hymexazole>50
Indole Derivative 3 Botrytis cinerea8.75Boscalid5.50
2-Phenylindole Rhizoctonia solani80.3MetalaxylNot specified
1-Acetylindole-3-butyric acid Fusarium calmorum41.5MetalaxylNot specified
Indole Schiff Base 2j Fusarium graminearum<50 (100% inhibition)TriadimefonNot specified

Note: The data presented is for various indole derivatives and not 1H-Indole-5-carboximidamide itself. It serves to demonstrate the fungicidal potential of the indole scaffold.

Proposed Mechanism of Action

Carboxamide fungicides frequently act as Succinate Dehydrogenase Inhibitors (SDHIs), disrupting the mitochondrial electron transport chain and leading to fungal cell death.[5][7] It is plausible that 1H-Indole-5-carboximidamide derivatives could function similarly. The carboximidamide moiety may interact with key amino acid residues in the active site of the succinate dehydrogenase enzyme.

Proposed Signaling Pathway Inhibition:

G cluster_pathway Proposed Mechanism of Action: SDHI Indole_Fungicide 1H-Indole-5-carboximidamide Derivative SDH Succinate Dehydrogenase (Complex II) Indole_Fungicide->SDH Inhibition ETC Electron Transport Chain SDH->ETC Electron Transfer Cell_Death Fungal Cell Death SDH->Cell_Death Disruption leads to ATP_Synthase ATP Synthase ETC->ATP_Synthase Proton Gradient ATP ATP Production ATP_Synthase->ATP

Caption: Proposed inhibition of Succinate Dehydrogenase (SDH) by indole fungicides.

Experimental Protocols

This protocol is adapted from the mycelium growth rate method.[2][8]

Objective: To determine the concentration of the test compound that inhibits 50% of the mycelial growth (EC50) of a target fungus.

Materials:

  • Test compound (1H-Indole-5-carboximidamide derivative)

  • Dimethyl sulfoxide (DMSO)

  • Potato Dextrose Agar (PDA) medium

  • Sterile Petri dishes (90 mm)

  • Target fungal cultures (e.g., Fusarium graminearum, Botrytis cinerea)

  • Cork borer (5 mm diameter)

  • Incubator

Protocol Workflow:

G cluster_invitro In Vitro Fungicidal Assay Workflow Stock_Solution Prepare stock solution of test compound in DMSO Serial_Dilution Perform serial dilutions to obtain desired concentrations Stock_Solution->Serial_Dilution PDA_Prep Mix compound dilutions with molten PDA medium Serial_Dilution->PDA_Prep Plating Pour PDA mixture into sterile Petri dishes PDA_Prep->Plating Inoculation Place a 5mm mycelial plug of the fungus in the center Plating->Inoculation Incubation Incubate at 25-28°C for 3-7 days Inoculation->Incubation Measurement Measure the diameter of the fungal colony Incubation->Measurement Calculation Calculate the percentage of inhibition and EC50 value Measurement->Calculation

Caption: Workflow for the in vitro mycelial growth inhibition assay.

Detailed Steps:

  • Stock Solution Preparation: Dissolve the test compound in DMSO to prepare a stock solution of 10 mg/mL.

  • Media Preparation: Prepare PDA medium according to the manufacturer's instructions and autoclave. Cool the medium to 50-60°C.

  • Dosing: Add the appropriate volume of the stock solution (or its dilutions) to the molten PDA to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µg/mL). A control plate should be prepared with DMSO only.

  • Plating: Pour the PDA containing the test compound into sterile Petri dishes and allow them to solidify.

  • Inoculation: Using a sterile cork borer, take a 5 mm mycelial plug from the edge of an actively growing fungal culture and place it in the center of the prepared PDA plates.

  • Incubation: Incubate the plates at the optimal temperature for the specific fungus (typically 25-28°C) until the mycelial growth in the control plate reaches the edge of the dish.

  • Data Collection: Measure the diameter of the fungal colony in two perpendicular directions for each plate.

  • Calculation: Calculate the percentage of mycelial growth inhibition using the following formula:

    • Inhibition (%) = [(C - T) / C] x 100

    • Where C is the average diameter of the mycelial colony of the control group, and T is the average diameter of the mycelial colony of the treated group.

  • EC50 Determination: Determine the EC50 value by probit analysis of the inhibition percentages against the log of the compound concentrations.

This protocol provides a general method for evaluating the protective and curative activity of the test compound on detached leaves.

Objective: To assess the efficacy of the test compound in preventing (protective) or treating (curative) fungal infection on plant tissue.

Materials:

  • Healthy, young, fully expanded leaves from a susceptible host plant (e.g., cucumber, tomato)

  • Test compound solution (with a non-ionic surfactant)

  • Fungal spore suspension (e.g., 1 x 10^6 spores/mL)

  • Sterile water

  • Humid chambers (e.g., Petri dishes with moist filter paper)

  • Growth chamber

Protocol Workflow:

G cluster_invivo In Vivo Detached Leaf Assay Workflow Leaf_Collection Collect healthy, uniform leaves Treatment_Application Apply test compound solution to the leaf surface Leaf_Collection->Treatment_Application Drying Air-dry the treated leaves Treatment_Application->Drying Inoculation Apply fungal spore suspension Drying->Inoculation Incubation Incubate in a humid chamber under controlled conditions Inoculation->Incubation Disease_Assessment Assess disease severity (lesion size, percentage of infected area) Incubation->Disease_Assessment Efficacy_Calculation Calculate the control efficacy Disease_Assessment->Efficacy_Calculation

Caption: Workflow for the in vivo detached leaf assay.

Detailed Steps:

  • Leaf Preparation: Detach healthy leaves from the host plant, wash them with sterile water, and pat them dry.

  • Compound Application:

    • Protective Assay: Spray the leaves with the test compound solution until runoff. Allow the leaves to air dry for 24 hours.

    • Curative Assay: Inoculate the leaves with the fungal spore suspension first (see step 3). After 24 hours, spray the infected leaves with the test compound solution.

  • Inoculation: Spray the leaves with a fungal spore suspension. For the protective assay, this is done after the compound has dried. For the curative assay, this is done before compound application.

  • Incubation: Place the leaves in a humid chamber and incubate in a growth chamber with appropriate light and temperature conditions for 3-7 days.

  • Disease Assessment: Evaluate the disease severity by measuring the diameter of the lesions or estimating the percentage of the leaf area covered by lesions.

  • Efficacy Calculation: Calculate the control efficacy using the following formula:

    • Control Efficacy (%) = [(Disease Severity in Control - Disease Severity in Treatment) / Disease Severity in Control] x 100

Conclusion

The 1H-Indole-5-carboximidamide scaffold represents a promising starting point for the development of novel agricultural fungicides. Based on the known activities of related indole and carboxamide derivatives, these compounds are anticipated to exhibit significant efficacy against a range of phytopathogenic fungi, potentially through the inhibition of succinate dehydrogenase. The protocols outlined in this document provide a framework for the synthesis, in vitro screening, and in vivo evaluation of this new class of potential fungicides. Further research, including synthesis of a compound library, extensive bioassays, and detailed mechanistic studies, is warranted to fully explore their potential in crop protection.

References

Application

Application Notes and Protocols: 1H-Indole-5-carboximidamide in Organic Electronic Materials

For Researchers, Scientists, and Drug Development Professionals Introduction 1H-Indole-5-carboximidamide is a functionalized indole derivative with potential applications in the burgeoning field of organic electronics. T...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

1H-Indole-5-carboximidamide is a functionalized indole derivative with potential applications in the burgeoning field of organic electronics. The indole moiety, an electron-rich heterocyclic system, is known to facilitate π-π stacking, a critical factor for efficient charge transport in organic semiconductors.[1] The introduction of a carboximidamide group at the 5-position is anticipated to modulate the electronic properties of the indole core, offering a unique handle for tuning material characteristics for specific device applications. While direct experimental data on the use of 1H-Indole-5-carboximidamide in organic electronics is limited, this document provides a detailed overview of its potential applications, hypothesized properties based on related compounds, and comprehensive protocols for its synthesis, device fabrication, and characterization.

Hypothesized Properties and Potential Applications

The carboximidamide functional group, being a strong base, can be protonated to form a stable amidinium cation.[2] This property could be leveraged in several ways in organic electronic devices:

  • As a Hole Transport Material (HTM) in Organic Solar Cells (OSCs): The electron-donating nature of the indole ring suggests that 1H-Indole-5-carboximidamide could function as a p-type semiconductor.[1] The basicity of the amidine group might enhance interfacial properties and passivate defects at the perovskite/HTM interface in perovskite solar cells, similar to other amidine-based additives.

  • As an n-Type Dopant or Electron Transport Material (ETM): While less common for indole derivatives, the strong electron-withdrawing nature of a protonated amidinium group could potentially render the molecule suitable as an n-type material or dopant for other organic semiconductors.

  • In Organic Field-Effect Transistors (OFETs): The planar structure of the indole core is conducive to ordered molecular packing, which is essential for high charge carrier mobility in OFETs.[1] Functionalization with the carboximidamide group may influence the morphology and electronic coupling between molecules in the solid state.

Quantitative Data (Hypothetical)

The following table summarizes the predicted electronic properties of 1H-Indole-5-carboximidamide based on computational studies of similar indole derivatives.[3][4][5][6] These values should be experimentally verified.

PropertyPredicted ValueMethod of Determination
Highest Occupied Molecular Orbital (HOMO)-5.2 to -5.5 eVCyclic Voltammetry / DFT
Lowest Unoccupied Molecular Orbital (LUMO)-1.8 to -2.2 eVCyclic Voltammetry / DFT
Optical Bandgap3.0 to 3.7 eVUV-Vis Spectroscopy
Ionization Potential5.3 to 5.6 eVPhotoelectron Spectroscopy
Electron Affinity1.7 to 2.1 eVInverse Photoelectron Spectroscopy

Experimental Protocols

Protocol 1: Synthesis of 1H-Indole-5-carboximidamide

This protocol describes a plausible two-step synthesis starting from 1H-indole-5-carbonitrile, utilizing the Pinner reaction.[7][8][9][10][11]

Step 1: Synthesis of Ethyl 1H-indole-5-carboximidate hydrochloride (Pinner Salt)

  • Materials: 1H-indole-5-carbonitrile, anhydrous ethanol, dry hydrogen chloride (gas), anhydrous diethyl ether.

  • Procedure:

    • Dissolve 1H-indole-5-carbonitrile (1 equivalent) in anhydrous ethanol.

    • Cool the solution to 0 °C in an ice bath.

    • Bubble dry hydrogen chloride gas through the solution with stirring for 2-3 hours, ensuring the reaction mixture remains saturated.

    • Seal the reaction vessel and store it at 4 °C for 24 hours.

    • Precipitate the Pinner salt by adding an excess of anhydrous diethyl ether.

    • Collect the precipitate by filtration, wash with anhydrous diethyl ether, and dry under vacuum.

Step 2: Synthesis of 1H-Indole-5-carboximidamide

  • Materials: Ethyl 1H-indole-5-carboximidate hydrochloride, anhydrous ammonia (in ethanol), anhydrous ethanol.

  • Procedure:

    • Dissolve the Pinner salt (1 equivalent) in anhydrous ethanol.

    • Cool the solution to 0 °C.

    • Add a saturated solution of anhydrous ammonia in ethanol (2-3 equivalents) dropwise with stirring.

    • Allow the reaction to warm to room temperature and stir for 12-24 hours.

    • Remove the solvent under reduced pressure.

    • Purify the crude product by recrystallization or column chromatography.

Synthesis_Workflow cluster_step1 Step 1: Pinner Salt Formation cluster_step2 Step 2: Amidation Indole_Nitrile 1H-indole-5-carbonitrile Pinner_Salt Ethyl 1H-indole-5- carboximidate hydrochloride Indole_Nitrile->Pinner_Salt HCl (gas), Anhydrous EtOH Amidine 1H-Indole-5-carboximidamide Pinner_Salt_ref->Amidine NH3 in EtOH

Caption: Synthetic pathway for 1H-Indole-5-carboximidamide.

Protocol 2: Fabrication of a Bottom-Gate, Top-Contact Organic Field-Effect Transistor (OFET)

This protocol outlines the fabrication of a simple OFET to evaluate the semiconducting properties of 1H-Indole-5-carboximidamide.[12][13][14]

  • Substrate Cleaning:

    • Use heavily n-doped silicon wafers with a thermally grown SiO₂ layer (300 nm) as the substrate, where the silicon acts as the gate electrode and SiO₂ as the gate dielectric.

    • Sequentially sonicate the substrates in deionized water, acetone, and isopropanol for 15 minutes each.

    • Dry the substrates with a stream of nitrogen gas.

    • Treat the substrates with oxygen plasma for 5 minutes to remove organic residues and improve the surface hydrophilicity.

  • Semiconductor Deposition:

    • Prepare a solution of 1H-Indole-5-carboximidamide in a suitable organic solvent (e.g., chlorobenzene, dichlorobenzene) at a concentration of 5-10 mg/mL.

    • Spin-coat the solution onto the cleaned Si/SiO₂ substrate at 2000-4000 rpm for 60 seconds.

    • Anneal the film at 80-120 °C for 30 minutes on a hotplate in a nitrogen-filled glovebox to remove residual solvent and improve film morphology.

  • Source-Drain Electrode Deposition:

    • Use a shadow mask to define the source and drain electrodes.

    • Thermally evaporate Gold (Au) or Silver (Ag) (50 nm) through the shadow mask onto the organic semiconductor layer. The channel length and width are defined by the mask (e.g., L = 50 µm, W = 1000 µm).

  • Characterization:

    • Transfer the fabricated device to a probe station connected to a semiconductor parameter analyzer.

    • Measure the output and transfer characteristics in a nitrogen atmosphere to determine the field-effect mobility, on/off ratio, and threshold voltage.

OFET_Fabrication_Workflow Start Start Substrate_Cleaning Substrate Cleaning (Si/SiO₂) Start->Substrate_Cleaning Plasma_Treatment O₂ Plasma Treatment Substrate_Cleaning->Plasma_Treatment Spin_Coating Spin-Coating of 1H-Indole-5-carboximidamide Plasma_Treatment->Spin_Coating Annealing Thermal Annealing Spin_Coating->Annealing Electrode_Deposition Source/Drain Deposition (Au/Ag) Annealing->Electrode_Deposition Characterization Electrical Characterization Electrode_Deposition->Characterization End End Characterization->End OSC_Fabrication_Workflow Start Start ITO_Cleaning ITO Substrate Cleaning Start->ITO_Cleaning HTL_Deposition HTL Deposition (PEDOT:PSS) ITO_Cleaning->HTL_Deposition Active_Layer Active Layer Deposition (Donor:Acceptor Blend) HTL_Deposition->Active_Layer Cathode_Deposition Cathode Deposition (Ca/Al) Active_Layer->Cathode_Deposition Encapsulation Device Encapsulation Cathode_Deposition->Encapsulation JV_EQE J-V and EQE Measurement Encapsulation->JV_EQE End End JV_EQE->End Characterization_Workflow cluster_design Material Design & Synthesis cluster_properties Material Properties cluster_device Device Fabrication & Testing cluster_feedback Feedback Loop Computational Computational Screening (DFT for HOMO/LUMO) Synthesis Chemical Synthesis Computational->Synthesis Purification Purification & Structural Characterization (NMR, MS) Synthesis->Purification Optical Optical Properties (UV-Vis, Photoluminescence) Purification->Optical Electrochemical Electrochemical Properties (Cyclic Voltammetry) Purification->Electrochemical Thermal Thermal Properties (TGA, DSC) Purification->Thermal Device_Fab Device Fabrication (OFET, OSC) Electrochemical->Device_Fab Morphology Thin Film Morphology (AFM, XRD) Morphology->Device_Fab Device_Test Device Performance (Mobility, Efficiency) Device_Fab->Device_Test Stability Stability Testing Device_Test->Stability Analysis Data Analysis & Structure-Property Correlation Stability->Analysis Analysis->Computational Iterative Design

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1H-Indole-5-carboximidamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1H-Indole-5-carboximidam...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 1H-Indole-5-carboximidamide synthesis.

I. Synthesis Overview & Troubleshooting

The synthesis of 1H-Indole-5-carboximidamide is typically a two-stage process. The first stage involves the synthesis of the key intermediate, 1H-indole-5-carbonitrile (also known as 5-cyanoindole). The second stage is the conversion of the nitrile group to a carboximidamide (amidine) group. This guide will address potential issues in both stages.

Stage 1: Synthesis of 1H-Indole-5-carbonitrile

There are two primary, high-yielding routes for the synthesis of 1H-indole-5-carbonitrile: the cyanation of 5-bromoindole and a modified Leimgruber-Batcho synthesis.

Data Presentation: Comparison of Synthetic Routes to 1H-Indole-5-carbonitrile

Synthetic RouteStarting MaterialKey ReagentsReaction TimeTemperature (°C)Yield (%)Key Characteristics
Cyanation of 5-Bromoindole 5-BromoindoleCopper(I) Cyanide (CuCN), N-Methylpyrrolidone (NMP)Overnight85~98.6%[1]Direct, high-yielding method, but uses highly toxic cyanide salts.[2]
5-BromoindoleZinc Cyanide (Zn(CN)₂), Palladium Catalyst (e.g., Pd(PPh₃)₄), DMF12-24 hours80-10080-95% (estimated)[2]Less toxic alternative to CuCN, milder conditions.[2]
Modified Leimgruber-Batcho Synthesis 3-Methyl-4-nitrobenzonitrileN,N-dimethylformamide dimethyl acetal, Iron, Acetic Acid~16 hours50-55~96%[1]Robust, scalable, and avoids highly toxic cyanides in the final step.[1]

Experimental Workflow: Synthesis of 1H-Indole-5-carbonitrile

cluster_0 Route 1: Cyanation of 5-Bromoindole cluster_1 Route 2: Modified Leimgruber-Batcho Synthesis A 5-Bromoindole B Reaction with CuCN in NMP A->B C Workup & Purification B->C D 1H-Indole-5-carbonitrile C->D E 3-Methyl-4-nitrobenzonitrile F Enamine Formation E->F G Reductive Cyclization F->G H 1H-Indole-5-carbonitrile G->H

Caption: Alternative synthetic routes to 1H-indole-5-carbonitrile.

Q1: My cyanation of 5-bromoindole is giving a low yield. What are the possible causes?

A1: Low yields in the cyanation of 5-bromoindole can be due to several factors:

  • Poor quality of Copper(I) Cyanide (CuCN): CuCN is sensitive to air and moisture. Using old or improperly stored CuCN can significantly reduce the yield. It is advisable to use freshly purchased or purified CuCN.

  • Incomplete reaction: Ensure the reaction has gone to completion by monitoring it with Thin Layer Chromatography (TLC). If the starting material is still present, you may need to extend the reaction time or slightly increase the temperature.

  • Suboptimal temperature: The reaction typically requires a high temperature (around 85°C in NMP). Ensure your reaction is maintained at the correct temperature.[1]

  • Presence of water: The reaction is sensitive to moisture. Ensure all glassware is oven-dried and use anhydrous solvents.

Q2: I am having trouble removing copper byproducts from my 5-cyanoindole after the cyanation reaction.

A2: Copper impurities can be challenging to remove. Here are a few strategies:

  • Ammonia wash: During the workup, washing the reaction mixture with an aqueous ammonia solution can help to complex the copper salts, making them more soluble in the aqueous phase.[1]

  • Acid precipitation of CuCN: Lowering the pH of the aqueous phase can precipitate copper cyanide, which can then be removed by filtration.[3]

  • Solvent extraction with amines: Using specific amines in the aqueous phase during extraction can help to remove copper-cyanide complexes.[3]

Q3: The Leimgruber-Batcho synthesis is not proceeding as expected. What should I check?

A3: Common issues with the Leimgruber-Batcho synthesis include:

  • Incomplete enamine formation: The initial reaction to form the enamine is crucial. Ensure the reaction is heated sufficiently and for the recommended time.

  • Inefficient reductive cyclization: The reduction of the nitro group and subsequent cyclization is a key step. The choice of reducing agent (e.g., iron powder in acetic acid) and reaction conditions are critical for high yields.[1] A common side reaction during hydrogenation is the reduction of the enamine double bond.[1]

  • Formation of 1-hydroxyindoles: With strongly electron-withdrawing groups, the formation of 1-hydroxyindoles as byproducts can occur, especially with catalytic hydrogenation at low pressure and with a small amount of catalyst.

Stage 2: Conversion of 1H-Indole-5-carbonitrile to 1H-Indole-5-carboximidamide

The most common method for this conversion is the Pinner reaction. This reaction involves the treatment of the nitrile with an alcohol (typically ethanol) and anhydrous hydrogen chloride to form an intermediate Pinner salt (an imidate hydrochloride), which is then reacted with ammonia to yield the desired amidine.[4][5]

Experimental Workflow: Pinner Reaction for 1H-Indole-5-carboximidamide Synthesis

A 1H-Indole-5-carbonitrile B Reaction with EtOH and anhydrous HCl A->B C Formation of Pinner Salt (Imidate Hydrochloride) B->C D Reaction with Ammonia C->D E 1H-Indole-5-carboximidamide D->E

Caption: Pinner reaction workflow for the synthesis of 1H-Indole-5-carboximidamide.

Q1: My Pinner reaction is giving a low yield of the amidine. What could be the problem?

A1: Low yields in the Pinner reaction are often due to the following:

  • Presence of moisture: The Pinner reaction is highly sensitive to water. Ensure all glassware is rigorously dried, and use anhydrous alcohol and a sealed system to prevent atmospheric moisture from entering. The presence of water can lead to the hydrolysis of the intermediate Pinner salt to form the corresponding ester or amide.[6][7]

  • Decomposition of the Pinner salt: Pinner salts are often unstable and can decompose upon prolonged standing or at elevated temperatures.[6] It is generally recommended to use the Pinner salt immediately in the next step without isolation.

  • Incomplete reaction: The formation of the Pinner salt can be slow. Ensure that the reaction mixture is saturated with anhydrous HCl gas and allowed to stir for a sufficient amount of time, often at low temperatures to prevent decomposition.[8]

  • Suboptimal temperature control: The initial formation of the Pinner salt is typically carried out at low temperatures (e.g., 0°C) to minimize side reactions and decomposition.[5]

Q2: A significant amount of 5-carboxamidoindole is forming as a byproduct. How can I prevent this?

A2: The formation of the carboxamide is a common side reaction in the Pinner synthesis, often due to the presence of trace amounts of water. To minimize this:

  • Strictly anhydrous conditions: As mentioned above, ensure all reagents and solvents are anhydrous.

  • Temperature control: Maintain a low temperature during the formation of the Pinner salt.

  • Immediate use of the Pinner salt: Do not attempt to isolate and store the Pinner salt. Proceed directly to the ammonolysis step.

Q3: How do I know if the Pinner salt has formed successfully?

A3: The Pinner salt often precipitates from the reaction mixture as a crystalline solid.[7] However, in some cases, it may remain in solution. You can monitor the reaction by taking a small aliquot, carefully quenching it, and analyzing it by TLC or LC-MS to check for the disappearance of the starting nitrile.

Q4: I am having difficulty with the final purification of 1H-Indole-5-carboximidamide.

A4: 1H-Indole-5-carboximidamide is a basic compound and is often isolated as its hydrochloride salt.

  • Recrystallization: Recrystallization is a common method for purifying the final product. A mixture of polar solvents like ethanol and a less polar co-solvent can be effective.

  • Column chromatography: If recrystallization is not sufficient, column chromatography on silica gel can be used. A mobile phase containing a small amount of a basic modifier (e.g., triethylamine or ammonia in methanol) may be necessary to prevent the product from streaking on the column.

  • Purification of the hydrochloride salt: If you are isolating the hydrochloride salt, recrystallization from an alcohol/ether mixture is often a good choice.

II. Experimental Protocols

Protocol 1: Synthesis of 1H-Indole-5-carbonitrile via Cyanation of 5-Bromoindole[1]
  • In a round-bottomed flask equipped with a reflux condenser, dissolve 5-bromoindole (19.6 g, 0.1 mol) in N-methylpyrrolidone (NMP, 200 mL).

  • Add copper(I) cyanide (9.5 g, 0.106 mol) to the solution.

  • Heat the reaction mixture to 85°C and stir overnight.

  • After the reaction is complete (monitored by TLC), cool the mixture to room temperature.

  • Add aqueous ammonia (20 mL) and stir.

  • Extract the product with n-hexane (2 x 30 mL).

  • Combine the organic layers, partially concentrate under reduced pressure, and cool in a refrigerator for 2 hours to induce crystallization.

  • Collect the solid by suction filtration to yield 1H-indole-5-carbonitrile.

Protocol 2: Synthesis of 1H-Indole-5-carbonitrile via Modified Leimgruber-Batcho Synthesis[10]
  • Dissolve 3-methyl-4-nitrobenzonitrile (6.3 kg) in dichloromethane (14 L) and N,N-dimethylformamide dimethyl acetal (18 L).

  • Heat the mixture to 50-55°C and maintain for 8 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • To the residue, add methanol (90 L) and acetic acid (61 L).

  • Cool the mixture to 0°C and add iron powder portion-wise.

  • Heat the reaction mixture to 50-55°C for 8 hours.

  • After cooling, filter the reaction mixture and wash the solid with methanol.

  • Concentrate the organic layer, add ethyl acetate, and stir to precipitate the product.

  • Collect the solid by filtration, wash with n-hexane, and dry to afford 1H-indole-5-carbonitrile.

Protocol 3: Synthesis of 1H-Indole-5-carboximidamide via Pinner Reaction[9]
  • Charge a reactor with ethanolic HCl (e.g., 5.0 L of a 36% w/w solution).

  • Add 1H-indole-5-carbonitrile (2.07 mol, 1.0 eq) in portions while maintaining the temperature.

  • Raise the temperature to 40°C and stir the mixture for 6 hours.

  • After the reaction is complete, cool the mixture to 0-5°C.

  • Purge the reaction mixture with ammonia gas until the pH is ≥ 8.

  • Add ammonium carbonate (3.7 eq) to the basified reaction mixture.

  • Raise the temperature to 30°C and stir for 10 hours.

  • Filter the reaction mixture and wash the inorganic salts with ethanol.

  • Distill the filtrate under vacuum.

  • Dissolve the resulting residue in ethanol and ethyl acetate, heat to 80°C for 1 hour, and then cool to room temperature to precipitate the product.

  • Filter the precipitate, wash with ethyl acetate, and dry to obtain 1H-Indole-5-carboximidamide.

III. Frequently Asked Questions (FAQs)

Q1: Which route is better for the synthesis of 1H-indole-5-carbonitrile on a large scale?

A1: The modified Leimgruber-Batcho synthesis is generally preferred for large-scale production as it avoids the use of highly toxic copper cyanide and is a robust and scalable process.[1]

Q2: Can I use other cyanating agents for the cyanation of 5-bromoindole?

A2: Yes, other cyanating agents can be used. Zinc cyanide with a palladium catalyst is a less toxic alternative to copper cyanide.[2] Potassium ferrocyanide, another non-toxic cyanide source, can also be used with a palladium catalyst.[9]

Q3: My Pinner salt is an oil and does not precipitate. What should I do?

A3: If the Pinner salt does not precipitate, it is likely still present in the solution. You can proceed with the ammonolysis step directly without isolating the salt. The key is to ensure the initial reaction has gone to completion.

Q4: How can I confirm the structure of my final product, 1H-Indole-5-carboximidamide?

A4: The structure of the final product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Q5: Is 1H-Indole-5-carboximidamide stable?

A5: Amidines are generally basic and can be sensitive to strong acids or bases. It is often stored as a more stable hydrochloride salt. The indole nucleus itself can be sensitive to strong oxidizing agents. It is recommended to store the compound in a cool, dry, and dark place.

References

Optimization

Challenges in the multi-step synthesis of 1H-Indole-5-carboximidamide derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the multi-s...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the multi-step synthesis of 1H-Indole-5-carboximidamide derivatives.

Troubleshooting Guides & FAQs

Section 1: Synthesis of the Indole-5-carbonitrile Precursor

Question: My initial indole synthesis (e.g., Fischer, Leimgruber-Batcho) to form the substituted 1H-indole-5-carbonitrile is resulting in a low yield. What are the likely causes?

Answer: Low yields in classic indole syntheses can stem from several factors:

  • Suboptimal Acid Catalyst: The choice and concentration of the acid catalyst (e.g., ZnCl₂, polyphosphoric acid) are critical in the Fischer indole synthesis.[1] An inappropriate catalyst can lead to side reactions or decomposition.

  • Incomplete Intermediate Formation: In the Leimgruber-Batcho synthesis, the initial formation of the enamine from the corresponding nitro-toluene derivative may not go to completion.[1]

  • Inefficient Reductive Cyclization: The reduction of the nitro group and subsequent cyclization is a critical step in the Leimgruber-Batcho synthesis and can be a point of failure.[1]

  • N-N Bond Cleavage: In the Fischer indole synthesis, the hydrazone intermediate can undergo cleavage of the N-N bond, leading to aniline byproducts.[1]

  • Formation of Regioisomers: If an unsymmetrical ketone is used in the Fischer indole synthesis, the formation of an undesired regioisomer can lower the yield of the target indole.[1]

Troubleshooting Workflow for Low Yield in Indole Synthesis

Caption: Troubleshooting Decision Tree for Low-Yield Indole Synthesis.

Question: I am observing significant amounts of dark, tar-like byproducts in my indole synthesis. What is causing this and how can I prevent it?

Answer: Indoles are known to be sensitive to strong acids and can undergo acid-catalyzed polymerization.[2] This is a common cause of tar formation, especially in reactions like the Fischer indole synthesis that use strong acid catalysts.

Mitigation Strategies:

  • Use Milder Acid Catalysts: Consider using Lewis acids like ZnCl₂ or milder Brønsted acids and carefully control their concentration.

  • Protect the Indole Nitrogen: If you are starting with a pre-formed indole and performing further reactions, protecting the indole nitrogen can increase its stability and prevent polymerization. Common protecting groups include Boc, Cbz, and various sulfonyl groups.[3]

  • Control Reaction Temperature: Excessive heat can accelerate polymerization and decomposition. Running the reaction at the lowest effective temperature is advisable.

Section 2: N-Protection of the Indole Ring

Question: Why is N-protection of the indole ring necessary for the subsequent steps?

Answer: The N-H proton of the indole ring is acidic and the ring itself is highly nucleophilic. N-protection is crucial for several reasons:[3]

  • Prevents Side Reactions: It prevents the indole nitrogen from participating in unwanted side reactions, such as alkylation or acylation, during subsequent synthetic steps.

  • Improves Stability: N-protection can enhance the stability of the indole ring, particularly towards acidic conditions that might be used in later steps.[3]

  • Directs Lithiation: If C2 lithiation is required for further functionalization, N-protection is essential to direct the deprotonation to the C2 position.[4]

Common Indole N-Protecting Groups

Protecting GroupAbbreviationKey Features
tert-ButoxycarbonylBocRemoved under acidic conditions.
BenzyloxycarbonylCbzRemoved by hydrogenolysis.
PhenylsulfonylSO₂PhStable to many conditions, removed with strong base.
p-ToluenesulfonylTosyl (Ts)Similar to phenylsulfonyl, common in indole chemistry.
[2-(trimethylsilyl)ethoxy]methylSEMRemoved with fluoride ions or acid.[5]

Question: I am having trouble removing the N-protecting group without affecting other functional groups. What should I do?

Answer: The choice of protecting group should be made with the overall synthetic strategy in mind, ensuring that its removal conditions are compatible with the other functional groups in your molecule. This is known as orthogonal protection.[6]

  • If you have acid-sensitive groups, avoid using acid-labile protecting groups like Boc.

  • If your molecule contains reducible groups (e.g., nitro, alkene), avoid hydrogenolysis conditions used for Cbz removal.

  • Consider protecting groups that are removed under very specific conditions, such as the SEM group (removed by fluoride) or the 2-phenylsulfonylethyl group (removed by base).[7]

Section 3: Conversion of Indole-5-carbonitrile to 1H-Indole-5-carboximidamide

Question: My Pinner reaction to convert the indole-5-carbonitrile to the corresponding ethyl imidate is failing or giving low yields. What are the common pitfalls?

Answer: The Pinner reaction is a classic method for this conversion, but it is highly sensitive to reaction conditions.[8][9] Common issues include:

  • Presence of Water: The reaction must be conducted under strictly anhydrous conditions. Any moisture will hydrolyze the intermediate nitrilium ion or the final Pinner salt to the corresponding amide or ester.[10] Ensure all glassware is oven-dried and use anhydrous solvents and reagents.

  • Insufficient Acid: A strong acid, typically anhydrous HCl gas, is required to protonate the nitrile and activate it for nucleophilic attack by the alcohol.[11] Ensure a sufficient amount of acid is present.

  • Temperature Control: The intermediate imidate hydrochlorides (Pinner salts) can be thermally unstable. Low temperatures (e.g., 0°C) are often necessary to prevent decomposition or rearrangement to the N-alkyl amide.[9]

  • Steric Hindrance: While less common for the 5-position of indole, significant steric hindrance around the nitrile can impede the reaction.

Pinner Reaction Workflow and Side Reactions

Pinner_Reaction cluster_main Main Pinner Reaction Pathway cluster_side Potential Side Reactions Nitrile Nitrile Nitrilium_Ion Nitrilium Ion Nitrile->Nitrilium_Ion + HCl (gas) Pinner_Salt Pinner Salt (Imidate Hydrochloride) Nitrilium_Ion->Pinner_Salt + Anhydrous Alcohol Amidine Carboximidamide (Desired Product) Pinner_Salt->Amidine + NH3 or Amine Ester Ester Byproduct Pinner_Salt->Ester + H2O (hydrolysis) Amide Amide Byproduct Pinner_Salt->Amide Rearrangement (heat)

Caption: Pinner reaction pathway and common side reactions.

Question: During the final ammonolysis step to form the amidine from the Pinner salt, I am getting a mixture of products. How can I improve the selectivity?

Answer: The Pinner salt is a reactive intermediate that can react with various nucleophiles.[9][10] To favor the formation of the desired amidine:

  • Use Anhydrous Ammonia: Use anhydrous ammonia (gas or a solution in an organic solvent like dioxane or methanol) to minimize water that could lead to ester or amide formation.

  • Control Stoichiometry: Use a sufficient excess of ammonia to outcompete any residual alcohol or water.

  • Low Temperature: Introduce the ammonia at a low temperature to control the exotherm and prevent side reactions.

Section 4: Purification and Characterization

Question: The final 1H-Indole-5-carboximidamide product is difficult to purify. What strategies can I use?

Answer: Carboximidamides are basic compounds and are often isolated as their hydrochloride salts, which tend to be crystalline and more stable.

  • Purification as the HCl Salt: If your product is a free base, you can dissolve it in a suitable solvent (e.g., ethanol, isopropanol) and carefully add a solution of HCl in an organic solvent (e.g., HCl in dioxane or ether) to precipitate the hydrochloride salt.

  • Chromatography: If the product is not crystalline, column chromatography may be necessary. Due to the basic nature of the amidine, it may streak on silica gel. Consider using a silica gel column that has been treated with a small amount of a tertiary amine (e.g., triethylamine) in the eluent system to improve the peak shape. Alternatively, reverse-phase chromatography can be effective.

  • Recrystallization: If a crude solid is obtained, recrystallization from a suitable solvent system can be an effective purification method.

Experimental Protocols

Protocol 1: General Procedure for the Pinner Reaction and Ammonolysis

This protocol describes the conversion of a protected indole-5-carbonitrile to the corresponding 1H-Indole-5-carboximidamide hydrochloride.

  • Imidate Formation (Pinner Salt):

    • A solution of N-protected indole-5-carbonitrile (1.0 eq) in anhydrous ethanol (or another suitable alcohol) is cooled to 0°C in an ice bath.

    • Anhydrous hydrogen chloride gas is bubbled through the solution until saturation is achieved, while maintaining the temperature at 0°C.

    • The reaction vessel is sealed and stirred at a low temperature (e.g., 0-5°C) for 12-24 hours, or until the reaction is complete as monitored by TLC or LC-MS.

    • The solvent is removed under reduced pressure at a low temperature to yield the crude imidate hydrochloride (Pinner salt). This intermediate is often used directly in the next step without further purification.

  • Amidine Formation (Ammonolysis):

    • The crude Pinner salt is dissolved in a cold (0°C) solution of anhydrous ammonia in an alcohol (e.g., a 7N solution of ammonia in methanol).

    • The reaction mixture is stirred at room temperature in a sealed vessel for 12-24 hours.

    • The solvent and excess ammonia are removed under reduced pressure.

    • The resulting residue is triturated with a non-polar solvent (e.g., diethyl ether) to precipitate the crude 1H-Indole-5-carboximidamide hydrochloride.

    • The crude product can be purified by recrystallization or chromatography.

Note: If an N-protecting group was used, a final deprotection step will be required to obtain the 1H-Indole-5-carboximidamide. The conditions for this step will depend on the specific protecting group used.

References

Troubleshooting

Effective purification techniques for crude 1H-Indole-5-carboximidamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the effective purification of crude 1H-Indole-5...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the effective purification of crude 1H-Indole-5-carboximidamide.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 1H-Indole-5-carboximidamide synthesized via amidation of 1H-indole-5-carboxylic acid?

A1: The most common impurities are typically residual starting materials, such as 1H-indole-5-carboxylic acid, and byproducts from the coupling reagents used in the amidation reaction. Depending on the specific synthesis route, other related indole derivatives could also be present.

Q2: Which purification techniques are most effective for 1H-Indole-5-carboximidamide?

A2: Due to the polar nature of the carboximidamide group, the most effective purification techniques are typically column chromatography (both normal-phase and reversed-phase) and recrystallization. The choice between these methods will depend on the impurity profile and the desired final purity.

Q3: How can I monitor the progress of the purification?

A3: Thin-layer chromatography (TLC) is a quick and effective way to monitor the separation of 1H-Indole-5-carboximidamide from its impurities during column chromatography. Most indole derivatives are UV-active and can be visualized under a UV lamp (254 nm).[1] For compounds that are not UV-active, staining with reagents like p-anisaldehyde, vanillin, or potassium permanganate can be used.[1] A highly specific stain for indoles is Ehrlich's reagent, which typically produces blue or purple spots.[1]

Q4: What is the expected appearance and solubility of pure 1H-Indole-5-carboximidamide?

A4: Pure 1H-Indole-5-carboximidamide is typically an off-white solid. It has been described as soluble in dimethyl sulfoxide (DMSO) and slightly soluble in methanol.[2][3]

Troubleshooting Guides

Column Chromatography

Issue: Poor separation of the product from impurities.

Potential CauseSuggested Solution
Inappropriate solvent systemOptimize the mobile phase polarity. For normal-phase chromatography, a gradient of ethyl acetate in hexanes or dichloromethane in methanol can be a good starting point.[4] If the compound is very polar, consider switching to reversed-phase chromatography or Hydrophilic Interaction Liquid Chromatography (HILIC).[4]
Co-eluting impuritiesIf impurities have similar polarity, consider a different stationary phase (e.g., alumina instead of silica gel) or a different chromatographic technique (e.g., reversed-phase if you are using normal-phase).[4]

Issue: Significant peak tailing for the product peak.

Potential CauseSuggested Solution
Strong interaction with acidic silanol groups on the silica gel surfaceAdd a small amount of a basic modifier like triethylamine (TEA) or ammonia to the mobile phase to improve peak shape.[4] Using a high-purity, end-capped column can also reduce tailing.[4]
Analyte is in multiple ionic formsAdjust the mobile phase pH using a buffer to ensure the analyte is in a single ionic form, which can lead to sharper peaks.[4]

Issue: Low or no recovery of the product from the column.

Potential CauseSuggested Solution
Irreversible adsorption to the stationary phaseDeactivate the silica gel with a base before use or switch to a less acidic stationary phase like alumina.[4]
Compound degradation on the columnIf the compound is unstable on silica gel, consider using a less acidic stationary phase or reversed-phase chromatography.
Product is eluting in very dilute fractionsConcentrate the collected fractions before analysis to ensure the product has not been missed.[4]
Recrystallization

Issue: The compound "oils out" instead of forming crystals.

Potential CauseSuggested Solution
The chosen solvent is too nonpolar for the highly polar compound.[4]Try a more polar solvent or a solvent mixture.[4]
The solution is supersaturated.[4]Add a small amount of additional solvent.
Impurities are inhibiting crystal formation.[4]Try to further purify the material by another method, such as a quick filtration through a silica plug, to remove some impurities before recrystallization.[4]

Issue: No crystals form upon cooling.

Potential CauseSuggested Solution
The compound is too soluble in the chosen solvent.[4]Slowly evaporate the solvent to concentrate the solution.[4] Consider using a solvent in which the compound is less soluble at room temperature but soluble when hot.
The solution is not sufficiently concentrated.[4]Concentrate the solution by slowly evaporating the solvent.[4]
Nucleation is not occurring.Scratch the inside of the flask with a glass rod or add a seed crystal of the pure compound to induce crystallization.[4]

Experimental Protocols

Protocol 1: Normal-Phase Flash Column Chromatography

This protocol provides a general procedure for the purification of crude 1H-Indole-5-carboximidamide using silica gel chromatography.

Materials:

  • Crude 1H-Indole-5-carboximidamide

  • Silica gel (for flash chromatography)

  • Solvents: Hexanes, Ethyl Acetate, Dichloromethane (DCM), Methanol (MeOH)

  • Triethylamine (TEA, optional)

  • Glass column for flash chromatography

  • Collection tubes

  • TLC plates, UV lamp, and appropriate staining reagents

Procedure:

  • TLC Analysis:

    • Dissolve a small amount of the crude material in a suitable solvent (e.g., DCM/MeOH).

    • Spot the solution on a TLC plate and develop it with different solvent systems (e.g., varying ratios of ethyl acetate/hexanes or DCM/MeOH) to find a system that gives good separation between the product and impurities (target Rf for the product is typically 0.2-0.4).

    • If peak tailing is observed on the TLC plate, consider adding a small amount of TEA (e.g., 0.1-1%) to the eluent.

  • Column Packing:

    • Prepare a slurry of silica gel in the initial, least polar mobile phase.

    • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped.

    • The solvent level should always be kept above the top of the silica bed.

  • Sample Loading:

    • Dissolve the crude 1H-Indole-5-carboximidamide in a minimal amount of a strong solvent (e.g., DCM/MeOH).

    • Adsorb the dissolved sample onto a small amount of silica gel and evaporate the solvent to obtain a dry, free-flowing powder ("dry loading").

    • Carefully add the dry-loaded sample to the top of the packed column.

  • Elution:

    • Start eluting the column with the least polar mobile phase determined from the TLC analysis.

    • Gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds. For example, start with 100% DCM and gradually add MeOH.

    • Collect fractions in test tubes.

  • Fraction Analysis:

    • Monitor the collected fractions by TLC to identify those containing the pure product.

    • Combine the pure fractions.

  • Solvent Removal:

    • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1H-Indole-5-carboximidamide.

Protocol 2: Recrystallization

This protocol outlines a general procedure for purifying 1H-Indole-5-carboximidamide by recrystallization. The ideal solvent or solvent system needs to be determined experimentally.

Materials:

  • Crude 1H-Indole-5-carboximidamide

  • A selection of solvents for testing (e.g., methanol, ethanol, acetonitrile, water, or mixtures thereof)

  • Erlenmeyer flask

  • Hot plate with stirring

  • Buchner funnel and filter paper

  • Vacuum flask

Procedure:

  • Solvent Selection:

    • Place a small amount of the crude material in several test tubes.

    • Add a small amount of a different solvent to each tube and observe the solubility at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not at room temperature.

    • Given that 1H-Indole-5-carboximidamide is slightly soluble in methanol, a mixture of methanol and a less polar solvent (like water or an ether) might be a good starting point.

  • Dissolution:

    • Place the crude 1H-Indole-5-carboximidamide in an Erlenmeyer flask.

    • Add the chosen solvent (or solvent system) dropwise while heating and stirring until the solid just dissolves. Avoid adding excess solvent.

  • Hot Filtration (Optional):

    • If there are insoluble impurities, perform a hot filtration to remove them.

  • Crystallization:

    • Allow the hot, saturated solution to cool slowly to room temperature.

    • If no crystals form, try scratching the inside of the flask with a glass rod or placing the flask in an ice bath.

  • Isolation and Drying:

    • Collect the crystals by vacuum filtration using a Buchner funnel.

    • Wash the crystals with a small amount of cold solvent.

    • Dry the crystals under vacuum to remove any residual solvent.

Visualizations

experimental_workflow cluster_synthesis Crude Product cluster_purification Purification Strategy cluster_analysis Purity Assessment crude Crude 1H-Indole-5-carboximidamide tlc TLC Analysis (Solvent System Optimization) crude->tlc decision Impurity Profile Assessment tlc->decision chromatography Column Chromatography decision->chromatography Complex Mixture / Similar Polarity recrystallization Recrystallization decision->recrystallization Simple Mixture / Different Solubility purity Purity & Characterization (NMR, LC-MS, etc.) chromatography->purity recrystallization->purity

Caption: A decision-making workflow for the purification of 1H-Indole-5-carboximidamide.

troubleshooting_chromatography cluster_problems Problem Identification cluster_solutions Potential Solutions start Chromatography Issue peak_tailing Peak Tailing start->peak_tailing low_recovery Low Recovery start->low_recovery poor_separation Poor Separation start->poor_separation add_modifier Add Mobile Phase Modifier (e.g., TEA) peak_tailing->add_modifier change_phase Change Stationary/Mobile Phase low_recovery->change_phase deactivate_silica Deactivate Silica Gel low_recovery->deactivate_silica poor_separation->change_phase optimize_gradient Optimize Solvent Gradient poor_separation->optimize_gradient

Caption: A troubleshooting guide for common issues in chromatography purification.

References

Optimization

Technical Support Center: Navigating the Stability and Degradation of Indole-Based Compounds

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the common stability and degradation challenges encountered when working with indole-based com...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center is designed to assist researchers, scientists, and drug development professionals in addressing the common stability and degradation challenges encountered when working with indole-based compounds. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and insights to ensure the integrity and reliability of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: My indole compound solution is changing color (e.g., turning yellow, pink, or brown). What is causing this?

A color change in your indole solution is a common indicator of degradation, typically due to oxidation. The electron-rich indole nucleus is susceptible to oxidation, which can lead to the formation of colored oligomers or specific degradation products. For instance, the oxidation of indole can form indigo, a blue-colored compound. This process can be accelerated by exposure to air (oxygen), light, and certain metal ions.

Q2: What are the primary factors that influence the stability of indole-based compounds?

The stability of indole compounds is primarily affected by the following factors:

  • pH: Extreme pH values, both acidic and alkaline, can catalyze the degradation of the indole ring.

  • Light: Many indole derivatives are photosensitive and can undergo photodegradation upon exposure to UV or even visible light.

  • Temperature: Elevated temperatures can accelerate the rate of degradation reactions.

  • Oxidizing Agents: The presence of oxidizing agents, including atmospheric oxygen and peroxides, can lead to the oxidative degradation of the indole ring.

  • Excipients: In formulated products, certain excipients may be incompatible with the indole compound, leading to degradation.

Q3: What are the optimal storage conditions for stock solutions of indole compounds?

To maximize the stability of your indole compound solutions, it is recommended to:

  • Store at low temperatures: Refrigeration (2-8 °C) or freezing (-20 °C to -80 °C) is crucial. For long-term storage, -80 °C is preferable.

  • Protect from light: Use amber-colored vials or wrap containers in aluminum foil to prevent photodegradation.

  • Minimize oxygen exposure: Store solutions in tightly sealed containers. For sensitive compounds, preparing aliquots under an inert atmosphere (e.g., argon or nitrogen) can be beneficial.

  • Choose a suitable solvent: Anhydrous dimethyl sulfoxide (DMSO) is often a good choice for creating stock solutions for long-term frozen storage.

Q4: I am observing multiple peaks in my HPLC analysis of a supposedly pure indole compound. What could be the reasons?

The appearance of multiple peaks in an HPLC chromatogram can be attributed to several factors:

  • Degradation: The compound may be degrading in the sample vial, in the autosampler, or even on the HPLC column.

  • Isomers or Tautomers: Some indole derivatives can exist as stable isomers or tautomers that may be separated by the HPLC method.

  • Incomplete reaction or purification: The sample may contain residual starting materials or byproducts from its synthesis.

  • Excipient incompatibility: If working with a formulation, the indole compound may be reacting with one or more excipients.

Q5: Can I use antioxidants to improve the stability of my indole compound?

Yes, adding antioxidants can be an effective strategy to mitigate oxidative degradation. Common antioxidants used in pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid. For cell culture applications, antioxidants like N-acetylcysteine or α-ketoglutaric acid may be suitable. However, it is essential to ensure the chosen antioxidant is compatible with your experimental system and does not interfere with the intended biological activity of your indole compound.

Troubleshooting Guides

Issue 1: Inconsistent results or loss of biological activity in cell-based assays.
  • Possible Cause: Degradation of the indole compound in the cell culture medium.

  • Troubleshooting Steps:

    • Prepare fresh solutions: Prepare the working solution of your indole compound immediately before each experiment.

    • Minimize light exposure: Protect the cell culture plates from light as much as possible during incubation.

    • Assess stability in media: Perform a time-course experiment to measure the concentration of your compound in the cell culture medium over the duration of your assay using HPLC.

    • Consider antioxidants: If degradation is confirmed, consider adding a cell-compatible antioxidant to the medium.

Issue 2: Low yield or unexpected side products during synthesis or formulation.
  • Possible Cause: Instability of the indole compound under the reaction or formulation conditions (e.g., pH, temperature).

  • Troubleshooting Steps:

    • Monitor reaction closely: Use techniques like thin-layer chromatography (TLC) or HPLC to monitor the progress of the reaction and identify the formation of degradation products.

    • Optimize reaction conditions: Systematically vary the temperature, reaction time, and pH to find conditions that favor the desired product while minimizing degradation.

    • Protecting groups: For synthetic procedures, consider using protecting groups for sensitive functionalities on the indole ring.

    • Excipient compatibility study: When formulating, conduct a compatibility study by mixing the indole compound with individual excipients and analyzing for degradation over time under accelerated conditions.

Quantitative Data on Indole Compound Degradation

The following tables summarize quantitative data from forced degradation studies on representative indole-based compounds. These studies intentionally expose the compound to harsh conditions to accelerate degradation and identify potential degradation products.

Table 1: Photodegradation of Melatonin in Aqueous Solution

Time (minutes)% Melatonin Remaining
0100%
2018%
1200%
Condition: 0.1 mg/mL melatonin solution exposed to a 400-W UV lamp.[1]

Table 2: Degradation of Tryptophan under Various Stress Conditions

Stress Condition% Tryptophan Loss (after 24 days)
Storage at 4 °CMinimal
Storage at Room TemperatureMinimal
Storage at 37 °CMinimal
Exposure to UV light37%
Storage at 70 °C42%
Condition: 10 mM Tryptophan in water, pH 7.[2]

Table 3: Forced Degradation of Indomethacin

Stress ConditionDegradation Products Observed
Acid Hydrolysis (4 hr, RT)3 degradation products
Acid Hydrolysis (4 hr, reflux)3 degradation products
Base Hydrolysis (4 hr, RT)1 degradation product
Oxidative (H₂O₂, 8 hr, RT)2 degradation products
Oxidative (H₂O₂, 8 hr, reflux)2 degradation products
Photolytic (8 hr)No degradation
Thermal (8 hr)No degradation
RT = Room Temperature[3]

Key Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol outlines a general procedure for conducting forced degradation studies to assess the intrinsic stability of an indole-based compound.

  • Preparation of Stock Solution: Prepare a stock solution of the indole compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Acid Hydrolysis:

    • To an aliquot of the stock solution, add an equal volume of 0.1 M hydrochloric acid.

    • Incubate the solution at room temperature and at an elevated temperature (e.g., 60 °C).

    • Withdraw samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

    • Neutralize the samples with an equivalent amount of 0.1 M sodium hydroxide before HPLC analysis.

  • Base Hydrolysis:

    • To an aliquot of the stock solution, add an equal volume of 0.1 M sodium hydroxide.

    • Follow the incubation and sampling procedure as described for acid hydrolysis.

    • Neutralize the samples with an equivalent amount of 0.1 M hydrochloric acid before HPLC analysis.

  • Oxidative Degradation:

    • To an aliquot of the stock solution, add an equal volume of 3% hydrogen peroxide.

    • Incubate the solution at room temperature, protected from light.

    • Withdraw samples at various time points.

  • Thermal Degradation:

    • Store both the solid compound and a solution of the compound in a stability chamber at an elevated temperature (e.g., 60 °C or 80 °C).

    • Sample at various time points (e.g., 1, 3, 7 days).

  • Photolytic Degradation:

    • Expose the solid compound and a solution of the compound to a calibrated light source that provides both UV and visible light, as per ICH Q1B guidelines.

    • A control sample should be wrapped in aluminum foil to protect it from light.

    • Sample at defined intervals of light exposure.

  • Analysis: Analyze all samples by a stability-indicating HPLC method to determine the percentage of the parent compound remaining and to detect the formation of degradation products.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for an indole-based compound.

  • Instrumentation: HPLC system with a UV-Vis or Photodiode Array (PDA) detector.

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is a common choice.

  • Mobile Phase:

    • A gradient elution is often necessary to separate the parent compound from its degradation products.

    • A typical mobile phase system consists of:

      • Mobile Phase A: 0.1% formic acid or phosphoric acid in water.

      • Mobile Phase B: Acetonitrile or methanol.

  • Chromatographic Conditions:

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Column Temperature: 30 °C.

    • Detection Wavelength: Monitor at the λmax of the indole compound (typically around 220 nm and 280 nm). A PDA detector is highly recommended to assess peak purity.

  • Sample Preparation:

    • Dissolve the samples from the forced degradation study in a suitable solvent, ensuring the final concentration is within the linear range of the method.

  • Method Validation: The developed method should be validated according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Protocol 3: Excipient Compatibility Study

This protocol is used to assess the compatibility of an indole-based active pharmaceutical ingredient (API) with various excipients.

  • Binary Mixtures: Prepare binary mixtures of the indole API and each excipient in a 1:1 or other relevant ratio.

  • Stress Conditions: Store the binary mixtures under accelerated stability conditions (e.g., 40 °C/75% RH or 60 °C) for a defined period (e.g., 2-4 weeks).

  • Control Samples: Store the API and each excipient alone under the same conditions as controls.

  • Analysis: At specified time points, analyze the samples using a stability-indicating HPLC method.

  • Evaluation: Compare the chromatograms of the binary mixtures with those of the control samples. The appearance of new degradation peaks or a significant decrease in the peak area of the API in the binary mixture indicates a potential incompatibility.

Visualizing Degradation Pathways and Workflows

Degradation Pathways

Indole-based compounds can degrade through several pathways, with oxidation being one of the most common. The following diagram illustrates a simplified oxidative degradation pathway of the indole nucleus.

G Indole Indole Oxindole Oxindole Indole->Oxindole Oxidation Oxidizing_Agent Oxidizing Agent (e.g., O₂, H₂O₂) Oxidizing_Agent->Oxindole Isatin Isatin Oxindole->Isatin Further Oxidation Ring_Opening Ring-Opened Products Isatin->Ring_Opening Degradation

Caption: Simplified oxidative degradation pathway of indole.

Under acidic conditions, indoles can also undergo dimerization or polymerization.

G Indole1 Indole Electrophilic_Attack Electrophilic Attack at C3 Indole1->Electrophilic_Attack Indole2 Indole Indole2->Electrophilic_Attack Acid_Catalyst H+ Acid_Catalyst->Electrophilic_Attack Dimer Indole Dimer Electrophilic_Attack->Dimer Trimer Indole Trimer/ Oligomers Dimer->Trimer Further Reaction

Caption: Acid-catalyzed dimerization of indole.

Experimental Workflows

A systematic approach is crucial for investigating the stability of indole compounds. The following diagram outlines a typical workflow for a forced degradation study.

G cluster_stress Stress Conditions Acid Acid Hydrolysis Analysis Stability-Indicating HPLC Analysis Acid->Analysis Base Base Hydrolysis Base->Analysis Oxidation Oxidation (H₂O₂) Oxidation->Analysis Thermal Thermal Thermal->Analysis Photo Photolytic Photo->Analysis API Indole API Stock Solution API->Acid API->Base API->Oxidation API->Thermal API->Photo Data Data Evaluation: - % Degradation - Degradation Profile Analysis->Data Pathway Degradation Pathway Elucidation Data->Pathway

Caption: Workflow for a forced degradation study.

References

Troubleshooting

Technical Support Center: Overcoming Solubility Challenges of 1H-Indole-5-carboximidamide

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address the low aqueous solubility of 1H-Indole-5...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting strategies and frequently asked questions (FAQs) to address the low aqueous solubility of 1H-Indole-5-carboximidamide.

Troubleshooting Guide

Issue 1: Compound Crashes Out of Solution Upon Dilution in Aqueous Buffer

  • Question: I dissolved 1H-Indole-5-carboximidamide in an organic solvent (e.g., DMSO), but it precipitates when I dilute it into my aqueous experimental medium (e.g., PBS, cell culture media). What should I do?

  • Answer: This is a common issue for poorly soluble compounds when the concentration of the organic co-solvent is significantly reduced upon dilution.

    • Immediate Steps:

      • Visual Inspection: Check for any visible precipitate in your media.[1]

      • Lower Final Concentration: The most straightforward solution is to decrease the final concentration of the compound in your aqueous medium.[1]

      • Vigorous Mixing: When diluting the stock solution, add it to the aqueous medium with rapid vortexing or stirring to ensure quick and uniform dispersion, which can sometimes prevent immediate precipitation.[1]

    • Systematic Approaches:

      • pH Adjustment: The carboximidamide group is basic and will be protonated at a lower pH, forming a more soluble salt. Attempt to dissolve the compound in a slightly acidic buffer (e.g., pH 4-6). Perform a pH-solubility profile to determine the optimal pH for your experiment.[2][]

      • Optimize Co-solvent Concentration: While high concentrations of co-solvents like DMSO can be toxic to cells (often kept below 0.1-0.5%), you can determine the maximum tolerable co-solvent concentration for your specific assay and use that to maintain solubility.[1]

      • Explore Alternative Solvents: Consider using other water-miscible organic solvents such as ethanol, propylene glycol, or polyethylene glycol (PEG 300/400).[1][4]

Issue 2: Inconsistent Results and Poor Reproducibility in Biological Assays

  • Question: My experimental results with 1H-Indole-5-carboximidamide are highly variable between experiments. Could this be related to its solubility?

  • Answer: Yes, poor solubility is a frequent cause of inconsistent results. Undissolved compound leads to an unknown and variable effective concentration.

    • Possible Causes & Solutions:

      • Precipitation Over Time: The compound may be slowly precipitating from the assay medium during incubation.[1]

        • Solution: Prepare fresh dilutions of the compound immediately before each experiment. Consider including a solubility-enhancing excipient, such as a cyclodextrin, if it is compatible with your experimental system.[1][5]

      • Adsorption to Labware: Hydrophobic compounds can adsorb to plastic surfaces (e.g., pipette tips, microplates), reducing the actual concentration in solution.

        • Solution: Use low-adhesion plastics or pre-treat surfaces with a blocking agent like bovine serum albumin (BSA) if your assay allows. Consider using glass labware where appropriate.

      • Stock Solution Instability: The compound might be degrading in the stock solution.

        • Solution: Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light if the compound is light-sensitive.

Frequently Asked Questions (FAQs)

  • Q1: What is the fundamental reason for the low solubility of 1H-Indole-5-carboximidamide?

  • A1: The low aqueous solubility likely stems from the planar, aromatic indole ring system, which is hydrophobic. While the carboximidamide group adds some polarity, the overall molecule can have strong crystal lattice energy, making it difficult for water molecules to solvate it effectively.[6]

  • Q2: Which solubility enhancement strategies are most suitable for 1H-Indole-5-carboximidamide?

  • A2: The choice of strategy depends on the experimental context (e.g., in vitro assay vs. in vivo formulation) and the desired concentration. Common approaches include:

    • pH Adjustment: Ideal for initial in vitro experiments due to the basic nature of the carboximidamide group.[2]

    • Co-solvents: A simple and effective method for preparing stock solutions and for many in vitro studies.

    • Cyclodextrin Complexation: Forms inclusion complexes to increase aqueous solubility, suitable for both in vitro and in vivo applications.[5][7]

    • Solid Dispersions: A more advanced formulation technique that enhances dissolution rate by dispersing the drug in a hydrophilic polymer matrix.[8][9]

    • Nanosuspensions: Involves reducing the drug's particle size to the sub-micron range, which significantly increases the surface area for dissolution.[10][11] This is a powerful technique for formulation development.[12]

  • Q3: How do I select the right approach for my needs?

  • A3: The following decision workflow can guide your selection:

G A Start: Low Solubility of 1H-Indole-5-carboximidamide B What is the application? A->B C In Vitro Assay (e.g., Cell Culture) B->C In Vitro D In Vivo Formulation (e.g., Oral, IV) B->D In Vivo E Is the compound ionizable? (Yes, it's basic) C->E L Advanced Formulation Needed D->L F Try pH Adjustment (Acidic Buffer) E->F G Is solubility sufficient? F->G H Use Co-solvent (e.g., DMSO, Ethanol) G->H No K Problem Solved G->K Yes I Is co-solvent compatible with the assay? H->I J Consider Cyclodextrin Complexation I->J No I->K Yes J->K M Solid Dispersion or Nanosuspension L->M M->K

Caption: Decision workflow for selecting a solubility enhancement strategy.

Data Presentation: Comparison of Solubility Enhancement Techniques

TechniquePrincipleTypical Solubility Increase (Fold)AdvantagesDisadvantages
pH Adjustment Ionizes the basic carboximidamide group to a more soluble cationic form in acidic conditions.[]10 - 1,000Simple, rapid, and cost-effective for initial studies.[]Risk of precipitation in neutral pH environments; potential for compound degradation at extreme pH.[2]
Co-solvency Reduces the polarity of the aqueous solvent, making it more favorable for the hydrophobic solute.[4]10 - 500Simple to prepare; effective for high-concentration stock solutions.Potential for precipitation upon dilution; co-solvents can be toxic in biological systems.
Cyclodextrin Complexation Encapsulates the hydrophobic indole moiety within the cyclodextrin's lipophilic cavity, presenting a hydrophilic exterior.[13]5 - 2,000Increases apparent water solubility; can improve stability; low toxicity.[7]Requires specific molar ratios; may not be suitable for all molecular shapes; can be costly.
Solid Dispersion Disperses the compound at a molecular level within a hydrophilic polymer matrix, preventing crystallization and improving wettability.[9][14]10 - 10,000Significant increase in dissolution rate and bioavailability; established technology.[8][14]Can be physically unstable (recrystallization); requires specialized equipment (e.g., spray dryer).[15]
Nanosuspension Increases the surface area-to-volume ratio by reducing particle size to the nanometer scale, which enhances dissolution velocity and saturation solubility.[10][11]>1,000Applicable to many poorly soluble drugs; high drug loading is possible; suitable for various administration routes.[12]Requires specialized high-energy milling or homogenization equipment; potential for particle aggregation.[6]

Experimental Protocols

Protocol 1: pH-Dependent Solubility Determination
  • Prepare Buffers: Prepare a series of buffers with pH values ranging from 2.0 to 8.0 (e.g., citrate, phosphate, and borate buffers).

  • Add Excess Compound: Add an excess amount of 1H-Indole-5-carboximidamide to a known volume of each buffer in separate vials.

  • Equilibrate: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Separate Solid: Centrifuge or filter the samples to separate the undissolved solid from the supernatant.

  • Quantify: Measure the concentration of the dissolved compound in the supernatant using a validated analytical method (e.g., HPLC-UV).

  • Plot Data: Plot the measured solubility (e.g., in µg/mL) against the pH of the buffer.

Protocol 2: Preparation of a Solid Dispersion by Solvent Evaporation

This protocol uses Polyvinylpyrrolidone (PVP) as a hydrophilic carrier.

  • Dissolve Components: Dissolve a specific ratio of 1H-Indole-5-carboximidamide and PVP (e.g., 1:4 w/w) in a suitable common volatile solvent, such as methanol or ethanol.[15]

  • Solvent Evaporation: Evaporate the solvent under reduced pressure using a rotary evaporator. This should result in the formation of a thin, clear film on the flask wall.

  • Drying: Further dry the solid dispersion in a vacuum oven at a controlled temperature (e.g., 40°C) for 24 hours to remove any residual solvent.

  • Pulverization: Scrape the dried solid dispersion from the flask, and gently grind it into a fine powder using a mortar and pestle.

  • Characterization (Optional but Recommended): Analyze the solid dispersion using techniques like Differential Scanning Calorimetry (DSC) and X-ray Diffraction (XRD) to confirm the amorphous state of the compound.

  • Dissolution Testing: Compare the dissolution rate of the prepared solid dispersion to that of the pure compound in a relevant aqueous medium.

G A 1. Dissolve Drug and PVP Carrier in Ethanol B 2. Evaporate Solvent (Rotary Evaporator) A->B C 3. Dry Under Vacuum (Remove Residual Solvent) B->C D 4. Pulverize Solid Dispersion into Powder C->D E 5. Characterize (DSC, XRD) D->E F 6. Perform Dissolution Test E->F G Final Product: Amorphous Solid Dispersion F->G

Caption: Workflow for solid dispersion preparation via solvent evaporation.

Protocol 3: Cyclodextrin Complexation

This protocol uses β-Cyclodextrin (β-CD).

  • Prepare β-CD Solution: Prepare an aqueous solution of β-Cyclodextrin. The concentration will depend on the desired molar ratio.

  • Add Compound: Slowly add 1H-Indole-5-carboximidamide to the β-CD solution while stirring vigorously.

  • Kneading/Sonication: Create a paste and knead it for 30-60 minutes. Alternatively, for a solution, sonicate the mixture to facilitate the inclusion of the drug into the cyclodextrin cavity.[13]

  • Equilibrate: Continue stirring the mixture at a constant temperature for 24-48 hours.

  • Freeze-Drying (Lyophilization): Freeze the resulting solution or slurry and lyophilize it to obtain a dry powder of the inclusion complex.

  • Analysis: Determine the complexation efficiency and perform dissolution studies.

G cluster_0 Mechanism of Cyclodextrin Complexation Indole 1H-Indole-5-carboximidamide (Hydrophobic) Complex Soluble Inclusion Complex Indole->Complex Enters Cavity CD β-Cyclodextrin (Hydrophilic Exterior, Hydrophobic Cavity) CD->Complex Water Water (Aqueous Environment) Water->Indole Poorly Soluble In Complex->Water Soluble In

Caption: Diagram of cyclodextrin inclusion complex formation.

References

Optimization

Troubleshooting the cyclization of amidoximes to 1,2,4-oxadiazoles

Welcome to the technical support center for the synthesis of 1,2,4-oxadiazoles. This resource is designed for researchers, scientists, and drug development professionals to help identify and minimize issues during the cy...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis of 1,2,4-oxadiazoles. This resource is designed for researchers, scientists, and drug development professionals to help identify and minimize issues during the cyclization of amidoximes to 1,2,4-oxadiazoles.

Troubleshooting Guide

This guide addresses specific experimental issues, their probable causes, and recommended solutions in a question-and-answer format.

Issue 1: Low or No Yield of the Desired 1,2,4-Oxadiazole

Question: My reaction is showing a very low yield or no formation of the 1,2,4-oxadiazole, and I am mostly recovering my starting materials. What are the likely causes and how can I fix this?

Answer: Low or no yield of the desired 1,2,4-oxadiazole is a common issue that can stem from several factors, primarily related to the two key stages of the reaction: O-acylation of the amidoxime and the subsequent intramolecular cyclization.[1]

  • Incomplete Acylation of the Amidoxime: The first step, the formation of the O-acylamidoxime intermediate, is crucial. If the carboxylic acid is not properly activated, this step will be inefficient.

    • Solution: Ensure you are using an effective coupling agent. For reactions starting from carboxylic acids, reagents like HATU with a non-nucleophilic base such as DIPEA have proven to be highly effective.[2] Alternatively, converting the carboxylic acid to a more reactive acyl chloride or anhydride can improve the efficiency of the acylation step.[1][3]

  • Inefficient Cyclodehydration: The cyclization of the O-acylamidoxime intermediate is often the most challenging part of the synthesis and may require forcing conditions.[2]

    • Solution:

      • Thermal Cyclization: If you are relying on heat, ensure the temperature is high enough. Refluxing in a high-boiling solvent like toluene or xylene may be necessary.[2]

      • Base-Mediated Cyclization: For base-catalyzed methods, the choice of base and solvent is critical. Strong, non-nucleophilic bases are preferred.[2] Tetrabutylammonium fluoride (TBAF) in an anhydrous aprotic solvent like THF is a common and effective choice.[2][4] Superbase systems such as NaOH/DMSO or KOH/DMSO can also promote the cyclization, often at room temperature.[1][2]

      • Microwave Irradiation: Microwave-assisted synthesis can sometimes improve yields and reduce reaction times for the cyclization step.[5]

  • Poor Choice of Solvent: The solvent plays a significant role in the reaction's success.

    • Solution: Aprotic solvents like DMF, THF, DCM, and MeCN generally provide good results for base-catalyzed cyclizations. Protic solvents such as water or methanol are often unsuitable as they can lead to hydrolysis of the intermediate.[2]

  • Incompatible Functional Groups: The presence of certain unprotected functional groups on your starting materials can interfere with the reaction.

    • Solution: Unprotected hydroxyl (-OH) or amino (-NH2) groups on the carboxylic acid or amidoxime can inhibit the desired reaction.[2] It is advisable to protect these groups before attempting the coupling and cyclization steps.

Issue 2: Presence of a Major Side Product Corresponding to the Hydrolyzed O-Acylamidoxime

Question: My LC-MS analysis shows a significant peak that corresponds to the mass of my O-acylamidoxime intermediate, but not the final 1,2,4-oxadiazole. What is happening and how can I promote cyclization?

Answer: This indicates that the O-acylation of the amidoxime has occurred, but the subsequent cyclization to the 1,2,4-oxadiazole has not. This can be due to a few reasons:

  • Cleavage of the O-Acylamidoxime: This is a common side reaction, particularly in the presence of water or other protic species, or under prolonged heating.[2]

    • Solution: Minimize the reaction time and temperature for the cyclodehydration step whenever possible. If you are using a base for cyclization, ensure that your reaction is performed under anhydrous conditions.[2]

  • Insufficiently Forcing Cyclization Conditions: The energy barrier for the cyclization may not have been overcome by your current reaction conditions.

    • Solution: You may need to increase the reaction temperature or switch to a more potent cyclization agent. For instance, if heating in toluene is not working, you could try a stronger base system like TBAF in dry THF or NaOH in DMSO.[2]

Issue 3: Formation of Isomeric or Rearranged Products

Question: My analytical data (NMR, MS) suggests that I have formed an oxadiazole isomer or another heterocyclic system. What could be causing this?

Answer: The formation of isomers or other heterocyclic products is often due to rearrangement reactions.

  • Boulton-Katritzky Rearrangement (BKR): This is a thermal rearrangement that can occur with 3,5-substituted 1,2,4-oxadiazoles, especially those with a saturated side chain.[2][4] The presence of acid or moisture can facilitate this process.[2][4]

    • Solution: To minimize the Boulton-Katritzky rearrangement, use neutral and anhydrous conditions for your reaction workup and purification. Store the final compound in a dry environment.[2]

  • Formation of 1,3,4-Oxadiazoles: Under certain photochemical conditions, some 1,2,4-oxadiazoles can rearrange to form 1,3,4-oxadiazoles.[2][4]

    • Solution: If you are using photochemical methods, carefully control the irradiation wavelength and other reaction conditions to avoid this rearrangement.

  • Nitrile Oxide Dimerization: If you are synthesizing 1,2,4-oxadiazoles via a 1,3-dipolar cycloaddition of a nitrile oxide with a nitrile, the nitrile oxide can dimerize to form a furoxan (a 1,2,5-oxadiazole-2-oxide).[2]

    • Solution: To favor the desired cycloaddition, it is recommended to use the nitrile as the solvent or in a large excess. This increases the probability of the nitrile oxide reacting with the nitrile instead of another molecule of itself.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common reason for low yields in the synthesis of 1,2,4-oxadiazoles from amidoximes?

A1: The most frequent bottleneck is the final cyclodehydration step of the O-acylamidoxime intermediate.[2][5] This step often requires forcing conditions, such as high temperatures or strong bases, to proceed efficiently.[2] Inadequate conditions can lead to the accumulation of the O-acylamidoxime or its hydrolysis back to the starting materials.[2]

Q2: Can I use a one-pot procedure for this synthesis?

A2: Yes, one-pot procedures are available and can be very efficient.[1][6][7] These methods typically involve the reaction of an amidoxime with a carboxylic acid derivative in the presence of a base that promotes both the initial acylation and the subsequent cyclization. A common and effective system is the use of a superbase like NaOH or KOH in an aprotic polar solvent such as DMSO.[1][6][8] This approach avoids the need to isolate the O-acylamidoxime intermediate.[1][7]

Q3: My final product seems to be rearranging over time or during purification. What could be happening?

A3: Your 1,2,4-oxadiazole may be undergoing a Boulton-Katritzky rearrangement, especially if it is a 3,5-disubstituted derivative with a saturated side chain.[2][4] This rearrangement can be triggered by heat, acid, or even moisture.[2][4] To minimize this, use neutral, anhydrous conditions for your workup and purification, and store the compound in a dry environment.[2]

Q4: Can I use microwave irradiation to improve my synthesis?

A4: Yes, microwave-assisted methods have been successfully used for the cyclization of O-acyl amidoximes to 1,2,4-oxadiazoles.[5] Microwave heating can often reduce reaction times and improve yields compared to conventional heating methods.[5]

Data on Reaction Conditions and Yields

The choice of reagents and reaction conditions can significantly impact the yield of the 1,2,4-oxadiazole synthesis. The following table summarizes yields obtained under various conditions as reported in the literature.

Amidoxime SubstrateAcylating Agent/Carboxylic AcidCatalyst/BaseSolventTemperatureYield (%)Reference
Various Aryl AmidoximesVarious Acyl ChloridesNaOHDMSORoom Temp.Moderate[1]
N-benzyl amidoximes-NBS/DBU--54-84[1]
N-benzyl amidoximes-I2/K2CO3--50-80[1]
Aromatic N-acylguanidines-PhI(OAc)2 (PIDA)DMFRoom Temp.Moderate to Good[1]
Cinnamic acidsEthyl chloroformate (activator)KOHDMARoom Temp.Comparable to DMSO[1]
2-CNPy3-CNBzClHunig's base--45[5]
Heteroaryl and ArylnitrilesAroyl, heteroaroyl, or alkanoyl chlorides---40-63[5]

"Moderate" yields are generally considered to be 50-69%, and "Good" yields are 70-89%.

Experimental Protocols

Below are detailed methodologies for common procedures for the synthesis of 1,2,4-oxadiazoles from amidoximes.

Protocol 1: Two-Step Synthesis via O-Acylamidoxime Isolation followed by TBAF-Mediated Cyclization

This protocol involves the initial formation and isolation of the O-acylamidoxime, followed by a separate cyclization step.[1]

Step 1: O-Acylation of the Amidoxime

  • To a solution of the substituted amidoxime (1.0 eq) in a suitable aprotic solvent (e.g., DCM, THF), add a base (e.g., pyridine, triethylamine, 1.1 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the acyl chloride or anhydride (1.05 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours, monitoring the progress by TLC or LC-MS.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude O-acylamidoxime.

  • Purify the intermediate by column chromatography or recrystallization if necessary.

Step 2: TBAF-Mediated Cyclization

  • Dissolve the purified O-acylamidoxime (1.0 eq) in anhydrous THF.

  • Add a solution of tetrabutylammonium fluoride (TBAF) (1.0 M in THF, 1.1 eq) to the reaction mixture.

  • Stir the reaction at room temperature for 1-12 hours, monitoring for the disappearance of the starting material by TLC or LC-MS.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Purify the crude product by silica gel column chromatography to obtain the desired 1,2,4-oxadiazole.

Protocol 2: One-Pot Synthesis of 3,5-Disubstituted-1,2,4-Oxadiazoles in a Superbase Medium

This protocol describes a one-pot synthesis from an amidoxime and a carboxylic acid ester using a superbase medium.[8]

  • To a suspension of powdered sodium hydroxide (2.0 eq) in DMSO, add the substituted amidoxime (1.0 eq) and the substituted carboxylic acid methyl or ethyl ester (1.2 eq).

  • Stir the reaction mixture vigorously at room temperature for 4-24 hours. Monitor the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into cold water.

  • Extract the aqueous mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography to yield the desired 3,5-disubstituted-1,2,4-oxadiazole.[3]

Visualizations

G cluster_start Starting Materials cluster_reaction Reaction Steps cluster_product Product Amidoxime Amidoxime O-Acylation O-Acylation Amidoxime->O-Acylation Carboxylic Acid / Derivative Carboxylic Acid / Derivative Carboxylic Acid / Derivative->O-Acylation Cyclodehydration Cyclodehydration O-Acylation->Cyclodehydration O-Acylamidoxime Intermediate 1,2,4-Oxadiazole 1,2,4-Oxadiazole Cyclodehydration->1,2,4-Oxadiazole

Caption: General workflow for the synthesis of 1,2,4-oxadiazoles.

G Start Low/No Yield Check_Acylation Is O-Acylamidoxime Intermediate Formed? Start->Check_Acylation Improve_Acylation Improve Acylation: - Use stronger coupling agent (e.g., HATU) - Use acyl chloride/anhydride Check_Acylation->Improve_Acylation No Check_Cyclization Is Cyclization Stalling? Check_Acylation->Check_Cyclization Yes Force_Cyclization Force Cyclization: - Increase temperature - Use stronger base (TBAF, NaOH/DMSO) - Use microwave irradiation Check_Cyclization->Force_Cyclization Yes Check_Hydrolysis Minimize Hydrolysis: - Use anhydrous conditions - Reduce reaction time/temperature Check_Cyclization->Check_Hydrolysis No, intermediate is consumed

Caption: Troubleshooting decision tree for low reaction yield.

G Reactants Amidoxime + Carboxylic Acid Derivative Intermediate O-Acylamidoxime Reactants->Intermediate O-Acylation Product 1,2,4-Oxadiazole Intermediate->Product Cyclodehydration (Heat or Base) Side_Product Hydrolysis Products Intermediate->Side_Product Hydrolysis (e.g., H2O)

Caption: Reaction pathway showing key intermediate and side reaction.

References

Troubleshooting

Identifying and minimizing side reactions in indole synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize side reactions during indole s...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and minimize side reactions during indole synthesis.

Troubleshooting Guides

Issue 1: Low Yield in Fischer Indole Synthesis

Question: My Fischer indole synthesis is resulting in a low yield. What are the common contributing factors and how can I address them?

Answer:

Low yields in the Fischer indole synthesis can often be attributed to several factors, primarily related to reaction conditions and the stability of intermediates.[1] Here is a systematic approach to troubleshooting:

  • Optimize Reaction Conditions: The Fischer indole synthesis is highly sensitive to temperature and the strength of the acid catalyst.[1]

    • Temperature: Excessively high temperatures can lead to the decomposition of starting materials and the desired product. It is crucial to monitor the reaction progress using thin-layer chromatography (TLC) to determine the optimal temperature and reaction time.

    • Acid Catalyst: Both the choice and concentration of the acid catalyst are critical.[1][2] Commonly used catalysts include Brønsted acids (e.g., HCl, H₂SO₄, p-toluenesulfonic acid) and Lewis acids (e.g., ZnCl₂, BF₃, AlCl₃).[3] The ideal catalyst and its concentration should be determined empirically for each specific substrate. Polyphosphoric acid (PPA) is often a highly effective catalyst.[2]

  • Purity of Starting Materials: The purity of the arylhydrazine and the carbonyl compound is paramount. Impurities can lead to a host of unwanted side reactions that consume starting materials and complicate purification.[1] Always use freshly purified starting materials.

  • Substituent Effects: The electronic properties of substituents on both the arylhydrazine and the carbonyl compound can significantly impact the reaction. Electron-donating groups on the arylhydrazine can weaken the N-N bond, making it susceptible to cleavage and other side reactions.[1]

  • Protecting Groups: If your starting materials contain sensitive functional groups, consider using protecting groups to prevent their participation in side reactions. For the indole nitrogen, common protecting groups include Boc, tosyl, and SEM.[1]

Issue 2: Formation of Tar-Like Byproducts

Question: My indole synthesis reaction mixture is turning dark and forming a significant amount of tar-like material. What is causing this and how can I prevent it?

Answer:

The formation of dark, polymeric material is a common issue, particularly in the Fischer indole synthesis, and is often a result of decomposition of starting materials or intermediates under harsh reaction conditions.

  • Control Temperature: As mentioned previously, high temperatures can promote polymerization and decomposition. Lowering the reaction temperature is often the most effective way to minimize tar formation.

  • Acid Concentration: Using a less concentrated acid or a milder acid catalyst can also prevent the degradation of sensitive compounds.

  • Inert Atmosphere: For substrates that are prone to oxidation, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent the formation of colored, oxidized byproducts.

Issue 3: Unexpected Regioisomers in Bischler-Moehlau Synthesis

Question: I am getting a mixture of regioisomers in my Bischler-Moehlau indole synthesis. How can I improve the regioselectivity?

Answer:

The Bischler-Moehlau synthesis can indeed produce regioisomers, and controlling the selectivity can be challenging due to the harsh conditions often employed.[4]

  • Milder Reaction Conditions: Newer modifications of the Bischler-Moehlau synthesis utilize milder conditions to improve both yield and regioselectivity. The use of lithium bromide as a catalyst or employing microwave irradiation has shown promise in providing cleaner reactions.[4]

  • Substrate Control: The substitution pattern on the aniline and the α-halo-acetophenone plays a significant role in directing the cyclization. A thorough understanding of the reaction mechanism and the electronic and steric effects of your specific substrates is key to predicting and controlling the outcome.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions in the Fischer indole synthesis?

A1: The most prevalent side reaction is the cleavage of the N-N bond in the hydrazone intermediate, which is particularly favored when electron-donating groups are present on the arylhydrazine.[1] This leads to the formation of anilines and other undesired byproducts. Polymerization and resinification are also common, especially at high temperatures and acid concentrations.

Q2: How can I improve the yield and purity of my Reissert indole synthesis?

A2: The Reissert synthesis is generally a high-yielding method. To ensure optimal results:

  • Choice of Base: Potassium ethoxide has been shown to give better results than sodium ethoxide for the initial condensation step.[5]

  • Reduction Step: The reductive cyclization is a critical step. A variety of reducing agents can be used, including zinc in acetic acid, ferrous sulfate, and sodium dithionite.[6][7] The choice of reducing agent can impact the yield and should be optimized for the specific substrate. Over-reduction can sometimes lead to the formation of indolines.

Q3: Are there any general purification strategies for indole derivatives?

A3: Yes, several methods are commonly used:

  • Column Chromatography: This is the most common purification technique. For indoles that are sensitive to acid, it is advisable to use silica gel that has been deactivated with a base like triethylamine (typically 1% in the eluent).

  • Recrystallization: This can be a very effective method for obtaining highly pure solid indole derivatives. A variety of solvents, such as ethanol, methanol, or mixtures including hexanes, can be used.

  • Acid-Base Extraction: For indoles with a sufficiently acidic N-H proton, an acid-base extraction can be used to separate them from non-acidic impurities. However, this method should be used with caution as some indoles are unstable in strong acids or bases.[2]

Data Presentation

The following tables summarize the impact of different reaction conditions on the yield of selected indole syntheses.

Table 1: Effect of Catalyst on the Yield of 2-Phenylindole in Fischer Indole Synthesis

CatalystTemperature (°C)Time (h)Yield (%)
Zinc chloride (ZnCl₂)1700.172-80
Polyphosphoric acid (PPA)100185
p-Toluenesulfonic acid110278
Amberlite IR 120H700.590

Table 2: Comparison of Conditions for the Bischler-Moehlau Synthesis of 2-Arylindoles

ConditionsCatalyst/MediumTimeYield (%)
TraditionalNone (neat)Several hoursLow and variable
Microwave-assistedSolid-state, Anilinium bromide45-60 seconds52-75
HFIP-promotedHexafluoroisopropanol (HFIP)30-40 minutesup to 88

Table 3: Common Reducing Agents and Their General Effectiveness in Reissert Indole Synthesis

Reducing AgentTypical ConditionsGeneral Observations
Zinc / Acetic AcidRoom temperature to gentle heatingWidely used, generally good yields.
Ferrous Sulfate / AmmoniaAqueous solutionA classic method, effective for many substrates.[7]
Sodium DithioniteAqueous or alcoholic solutionMilder reducing agent, useful for sensitive substrates.
Catalytic Hydrogenation (e.g., Pd/C)H₂ gas, various solventsCan be very effective, but care must be taken to avoid over-reduction to indoline.

Experimental Protocols

Protocol 1: High-Yield Fischer Indole Synthesis of 2-Phenylindole with Minimized Byproducts

This protocol is adapted for the synthesis of 2-phenylindole from acetophenone and phenylhydrazine, with an emphasis on controlling reaction conditions to minimize side reactions.[2]

1. Hydrazone Formation (can be performed in a one-pot reaction):

  • In a round-bottom flask, dissolve acetophenone (1 equivalent) in ethanol.
  • Add phenylhydrazine (1 equivalent) dropwise with stirring.
  • Add a few drops of glacial acetic acid and gently heat the mixture at 80°C for 45 minutes.
  • Cool the reaction mixture in an ice bath to precipitate the phenylhydrazone.
  • Filter the solid and wash with cold ethanol.

2. Indolization:

  • Carefully add the dried phenylhydrazone to polyphosphoric acid (PPA) preheated to 100°C with gentle stirring.
  • Maintain the temperature at 100°C and monitor the reaction progress by TLC (typically complete within 1 hour).
  • After completion, pour the reaction mixture onto crushed ice.
  • Neutralize the mixture with a saturated solution of sodium bicarbonate.
  • Extract the product with ethyl acetate, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
  • Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to obtain pure 2-phenylindole.

Protocol 2: Microwave-Assisted Bischler-Moehlau Synthesis of 2-Arylindoles

This protocol utilizes microwave irradiation to achieve a rapid and high-yielding synthesis of 2-arylindoles, avoiding the harsh conditions of the traditional method.

1. Preparation of the Reaction Mixture:

  • In a microwave-safe vial, combine the desired aniline (2 equivalents) and α-bromoacetophenone (1 equivalent).
  • Add a catalytic amount of anilinium bromide.
  • Ensure the mixture is homogenous.

2. Microwave Irradiation:

  • Place the sealed vial in a microwave reactor.
  • Irradiate the mixture at a power and for a time optimized for the specific substrates (e.g., 540 W for 45-60 seconds).[8]

3. Work-up and Purification:

  • After cooling, dissolve the reaction mixture in a suitable organic solvent (e.g., ethyl acetate).
  • Wash the organic solution with water and brine.
  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.
  • Purify the crude product by column chromatography.

Protocol 3: High-Purity Reissert Indole Synthesis

This protocol describes a general procedure for the Reissert synthesis, with a focus on achieving a clean reaction and high purity of the final indole product.

1. Condensation:

  • In a flame-dried, three-necked flask under an inert atmosphere, prepare a solution of potassium ethoxide in absolute ethanol.
  • To this solution, add diethyl oxalate dropwise at room temperature.
  • Then, add the substituted o-nitrotoluene dropwise, maintaining the temperature below 30°C.
  • Stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).
  • Pour the reaction mixture into a mixture of ice and dilute acid to precipitate the ethyl o-nitrophenylpyruvate.
  • Filter the solid, wash with cold water, and dry.

2. Reductive Cyclization:

  • Suspend the ethyl o-nitrophenylpyruvate in glacial acetic acid.
  • Add zinc dust portion-wise with vigorous stirring, keeping the temperature below 40°C.
  • After the addition is complete, stir the mixture at room temperature until the reduction is complete (monitored by TLC).
  • Filter off the excess zinc and inorganic salts.
  • Pour the filtrate into a large volume of ice water to precipitate the indole-2-carboxylic acid.
  • Collect the solid by filtration, wash thoroughly with water, and dry.

3. Decarboxylation (Optional):

  • Heat the indole-2-carboxylic acid above its melting point until the evolution of CO₂ ceases.
  • The resulting crude indole can be purified by recrystallization or column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yield in Fischer indole synthesis.

Side_Reaction_Minimization cluster_fischer Fischer Synthesis cluster_bischler Bischler-Moehlau Synthesis f_start Arylhydrazine + Carbonyl f_hydrazone Hydrazone Intermediate f_start->f_hydrazone Acid Catalyst f_indole Desired Indole Product f_hydrazone->f_indole Optimal Temp. Mild Acid f_side Side Products (N-N Cleavage, Tar) f_hydrazone->f_side High Temp. Strong Acid b_start Aniline + α-Halo-acetophenone b_intermediate α-Anilino-acetophenone b_start->b_intermediate b_indole Desired Indole Product b_intermediate->b_indole Milder Conditions (e.g., Microwave) b_side Low Yield Regioisomers b_intermediate->b_side Harsh Conditions (High Temp.)

Caption: Minimizing side reactions in Fischer and Bischler-Moehlau syntheses.

Reissert_Workflow start o-Nitrotoluene + Diethyl Oxalate step1 Condensation (Potassium Ethoxide) start->step1 intermediate Ethyl o-Nitrophenylpyruvate step1->intermediate step2 Reductive Cyclization (e.g., Zn/HOAc) intermediate->step2 product Indole-2-carboxylic Acid step2->product final_product Indole (via Decarboxylation) product->final_product

Caption: Simplified experimental workflow for the Reissert indole synthesis.

References

Optimization

How to improve the target selectivity of 1H-Indole-5-carboximidamide inhibitors

Welcome to the technical support center for researchers working with 1H-Indole-5-carboximidamide inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your exper...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for researchers working with 1H-Indole-5-carboximidamide inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist you in your experiments, with a focus on improving target selectivity.

Frequently Asked Questions (FAQs)

FAQ 1: What are the initial steps to assess the selectivity of a newly synthesized 1H-Indole-5-carboximidamide inhibitor?

Answer:

Assessing the selectivity of a new inhibitor is a critical first step to validate its potential as a specific molecular probe or a therapeutic lead. A multi-tiered approach is recommended, starting with broad, high-throughput screening and progressing to more focused biochemical and cellular assays.

Initial Selectivity Assessment Workflow:

A typical workflow involves an initial broad kinase panel screening to identify potential off-targets, followed by quantitative determination of potency (IC50 or Kd) for the primary target and key off-targets. Finally, cellular assays are used to confirm on-target engagement and phenotypic effects.

G cluster_0 Phase 1: Broad Screening cluster_1 Phase 2: Quantitative Analysis cluster_2 Phase 3: Cellular Validation A Synthesized Inhibitor B Primary Target Potency Assay (e.g., IC50) A->B Initial Potency C Broad Kinome Profiling (e.g., KINOMEscan® at a single high concentration) A->C Broad Selectivity Screen E Determine IC50 or Kd for Primary Target and Key Off-Targets B->E D Identify Primary Target and Potential Off-Targets (>90% inhibition) C->D Data Analysis D->E Select Hits F Calculate Selectivity Score E->F Quantify Selectivity G Cellular Target Engagement Assay (e.g., NanoBRET™, CETSA®) F->G Proceed with Selective Compounds H Phenotypic Assays in Relevant Cell Lines G->H Confirm Cellular Activity I Correlate Target Inhibition with Cellular Phenotype H->I Validate On-Target Effect

Initial workflow for assessing inhibitor selectivity.

Data Presentation: Interpreting Kinome Profiling Data

The results from a broad kinase screen are often presented as a percentage of inhibition at a fixed concentration. This data can be used to calculate a selectivity score to quantify the inhibitor's specificity.[1] A lower selectivity score indicates a more selective compound.

Selectivity MetricFormulaInterpretationExample
Selectivity Score (S-Score) S(1µM) = (Number of kinases with Kd < 1µM) / (Total number of kinases tested)A lower score indicates higher selectivity. S=1 is completely unselective.If an inhibitor binds to 5 out of 400 kinases with a Kd < 1µM, the S(1µM) = 5/400 = 0.0125.
Gini Score Calculated based on the Lorenz curve of the inhibition data.A score of 1 indicates inhibition of a single kinase (highly selective), while a score of 0 indicates equal inhibition of all kinases (promiscuous).[2]A Gini score of 0.95 suggests the inhibitor is highly selective for a small number of targets.

Experimental Protocols

Protocol 1: KINOMEscan® Profiling (Competition Binding Assay)

KINOMEscan® is a widely used platform for assessing kinase inhibitor selectivity by measuring the binding of a compound to a panel of kinases.[3][4][5][6]

Principle: This assay relies on a competition binding format. A DNA-tagged kinase is incubated with an immobilized ligand that binds to the kinase's active site. The test inhibitor is added in solution. If the inhibitor binds to the kinase, it prevents the kinase from binding to the immobilized ligand. The amount of kinase bound to the solid support is then quantified using qPCR of the DNA tag.[4]

Methodology:

  • Preparation: The test inhibitor is typically dissolved in DMSO to create a stock solution.

  • Assay Components: The assay consists of three main components: the DNA-tagged kinase, an immobilized ligand on a solid support (e.g., beads), and the test compound.[4]

  • Incubation: The kinase, immobilized ligand, and test compound are incubated together to allow binding to reach equilibrium.

  • Washing: Unbound kinase is washed away.

  • Quantification: The amount of kinase remaining bound to the solid support is quantified by qPCR. A lower qPCR signal indicates that the test compound has successfully competed with the immobilized ligand for binding to the kinase.

  • Data Analysis: Results are often reported as "Percent of Control" (%Ctrl), where the control is the amount of kinase bound in the absence of a test inhibitor. A lower %Ctrl value signifies stronger binding. Dissociation constants (Kd) can be determined by running the assay with a range of inhibitor concentrations.[4]

Protocol 2: LanthaScreen® Eu Kinase Binding Assay (TR-FRET)

This assay format is another common method for measuring inhibitor-kinase binding affinity.[7]

Principle: The LanthaScreen® assay uses Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). A europium (Eu)-labeled antibody is used to label the kinase (often via a GST or His tag), and a fluorescently labeled ATP-competitive tracer binds to the kinase's active site. When the tracer is bound, the Eu-labeled antibody and the tracer are in close proximity, resulting in a high TR-FRET signal. A test compound that competes with the tracer for the ATP binding site will displace the tracer, leading to a decrease in the TR-FRET signal.[7]

Methodology:

  • Reagent Preparation: Prepare solutions of the kinase, Eu-labeled antibody, fluorescent tracer, and a serial dilution of the test inhibitor in the appropriate assay buffer.

  • Assay Plate Setup:

    • Add the test inhibitor dilutions to the wells of a microplate.

    • Add the kinase/antibody mixture to all wells.

    • Add the tracer solution to all wells to initiate the binding reaction.[7]

  • Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the binding to reach equilibrium.[7]

  • Plate Reading: Read the plate on a TR-FRET-compatible plate reader, measuring the emission at two wavelengths (e.g., 665 nm for the tracer and 615 nm for the Eu-antibody).

  • Data Analysis: Calculate the emission ratio (665 nm / 615 nm). Plot the emission ratio against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[7]

Troubleshooting Guides

Troubleshooting 1: My 1H-Indole-5-carboximidamide inhibitor shows high potency but poor selectivity against related kinases. What structural modifications can I make?

Answer:

Poor selectivity among closely related kinases is a common challenge because their ATP-binding sites are highly conserved. The following strategies, based on Structure-Activity Relationship (SAR) studies, can be employed to improve selectivity.

Strategy Workflow for Improving Selectivity:

G cluster_0 Problem Identification cluster_1 Rational Design Strategies cluster_2 Synthesis & Evaluation cluster_3 Outcome A Potent but Non-Selective Inhibitor B Analyze Co-crystal Structure or Homology Model A->B Structural Analysis C Exploit Non-Conserved Residues B->C D Target Allosteric or Substrate-Binding Sites B->D E Modify Solvent-Exposed Regions B->E F Synthesize Analogs C->F Design Modifications D->F Design Modifications E->F Design Modifications G Re-evaluate Potency and Selectivity F->G Iterative Process H Selectivity Improved? G->H H->F No, Iterate I Optimized Selective Inhibitor H->I Yes, Proceed

References

Reference Data & Comparative Studies

Validation

Comparative Analysis of 1H-Indole-5-carboximidamide and Other Serine Protease Inhibitors: A Guide for Researchers

Serine proteases are a large family of enzymes crucial in numerous physiological processes, including blood coagulation, digestion, and immunity. Their dysregulation is implicated in various diseases, making them signifi...

Author: BenchChem Technical Support Team. Date: December 2025

Serine proteases are a large family of enzymes crucial in numerous physiological processes, including blood coagulation, digestion, and immunity. Their dysregulation is implicated in various diseases, making them significant targets for drug development.[1][2] Inhibitors of these proteases are classified based on their mechanism of action and chemical structure. This guide will explore synthetic, small-molecule inhibitors, which offer advantages in terms of production and modification.

Comparison of Serine Protease Inhibitors

To provide a useful comparison for researchers, this section details the inhibitory potency (IC50 and Ki values) of various serine protease inhibitors against key enzymes like trypsin, thrombin, and urokinase. The selected compounds include those with indole scaffolds and amidine functionalities, which are relevant to the structure of 1H-Indole-5-carboximidamide.

Inhibitory Potency Against Trypsin

Trypsin is a well-studied serine protease involved in digestion. Its inhibition is a common benchmark for new potential inhibitors.

InhibitorScaffoldTarget ProteaseIC50KiCitation
BenzamidineAmidineTrypsin-19 µM[3]
PentamidineBis-amidineTrypsin--[4]
Nα-substituted 3-amidinophenylalanine amidesAmidinophenylalanineTrypsinPotent inhibitors-[5]
Inhibitory Potency Against Thrombin

Thrombin is a critical enzyme in the blood coagulation cascade, making its inhibitors valuable as anticoagulants.

InhibitorScaffoldTarget ProteaseIC50KiCitation
6-(4-phenylpiperazin-1-yl)pyridine-3-carboximidamide (A1)Phenylpiperazinyl-pyridine-carboximidamideThrombin-51.2 µM[6]
Benzamidine DerivativesAmidineThrombin-Micromolar range[7]
Nα-substituted 3-amidinophenylalanine amidesAmidinophenylalanineThrombinPotent inhibitors-[5]
Inhibitory Potency Against Urokinase

Urokinase-type plasminogen activator (uPA) is involved in tissue remodeling and cancer metastasis, making it a target for anti-cancer therapies.

InhibitorScaffoldTarget ProteaseIC50KiCitation
UK-371804-uPA0.89 µM10 nM[6]
AmiloridePyrazine carboxamideuPA--[8]

Experimental Protocols

The following are detailed methodologies for key experiments to determine the inhibitory activity of a compound against serine proteases. These can be adapted for the evaluation of 1H-Indole-5-carboximidamide.

Trypsin Inhibition Assay (Chromogenic)

This assay measures the ability of an inhibitor to block the activity of trypsin on a chromogenic substrate.

Materials:

  • Trypsin from bovine pancreas

  • Nα-Benzoyl-L-arginine 4-nitroanilide hydrochloride (L-BAPNA)

  • Tris-HCl buffer (e.g., 50 mM, pH 8.2) containing CaCl2 (e.g., 20 mM)

  • Dimethyl sulfoxide (DMSO)

  • Test compound (e.g., 1H-Indole-5-carboximidamide)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a stock solution of the test compound in DMSO.

  • Prepare a working solution of trypsin in Tris-HCl buffer.

  • Prepare a working solution of L-BAPNA in Tris-HCl buffer.

  • In a 96-well plate, add buffer, the test compound at various concentrations, and the trypsin solution.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow for enzyme-inhibitor binding.[8]

  • Initiate the reaction by adding the L-BAPNA solution to each well.

  • Immediately measure the absorbance at 405 nm at regular intervals using a microplate reader.[1]

  • Calculate the rate of reaction (change in absorbance per minute).

  • Determine the percentage of inhibition for each concentration of the test compound and calculate the IC50 value.

Thrombin Inhibition Assay (Fluorometric)

This assay quantifies the inhibition of thrombin activity using a fluorogenic substrate.

Materials:

  • Human α-thrombin

  • Fluorogenic thrombin substrate (e.g., (Z-GGR)2-R110)

  • Assay buffer (e.g., Tris-HCl, pH 8.0, containing NaCl and polyethylene glycol)

  • Test compound

  • 96-well black microplate

  • Fluorescence microplate reader

Procedure:

  • Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

  • Prepare a working solution of thrombin in the assay buffer.

  • Prepare a working solution of the fluorogenic substrate in the assay buffer.

  • In a 96-well black microplate, add the assay buffer, the test compound at various concentrations, and the thrombin solution.[9]

  • Incubate the plate at room temperature for a specified time (e.g., 15 minutes).

  • Initiate the reaction by adding the fluorogenic substrate solution to each well.

  • Measure the fluorescence intensity (e.g., excitation at 485 nm, emission at 535 nm) over time.

  • Calculate the reaction velocity and determine the IC50 value of the inhibitor.

Urokinase Inhibition Assay (Fluorometric)

This assay is used to screen for inhibitors of urokinase activity.

Materials:

  • Human urokinase

  • Fluorogenic urokinase substrate (e.g., Z-Gly-Gly-Arg-AMC)

  • Assay buffer (e.g., Tris-HCl, pH 8.0)

  • Test compound

  • 96-well black microplate

  • Fluorescence microplate reader

Procedure:

  • Prepare a stock solution of the test compound.

  • Prepare a working solution of urokinase in the assay buffer.

  • Prepare a working solution of the fluorogenic substrate.

  • In a 96-well plate, add the urokinase solution and the test compound at different concentrations.

  • Pre-incubate the enzyme and inhibitor for a set time (e.g., 10-15 minutes) at room temperature.

  • Start the enzymatic reaction by adding the substrate solution.

  • Monitor the increase in fluorescence (e.g., excitation at 350 nm, emission at 450 nm) over time.

  • Calculate the percentage of inhibition and determine the IC50 value.

Visualizations

The following diagrams illustrate key concepts relevant to serine protease inhibition.

Signaling_Pathway_Coagulation cluster_cascade Coagulation Cascade Inactive Precursors Inactive Precursors Active Serine Proteases Active Serine Proteases Inactive Precursors->Active Serine Proteases Activation Fibrinogen Fibrinogen Active Serine Proteases->Fibrinogen Cleavage Fibrin Fibrin Fibrinogen->Fibrin Conversion Inhibitor (e.g., 1H-Indole-5-carboximidamide) Inhibitor (e.g., 1H-Indole-5-carboximidamide) Inhibitor (e.g., 1H-Indole-5-carboximidamide)->Active Serine Proteases Inhibition

Caption: Role of serine protease inhibitors in the coagulation cascade.

Experimental_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis A Prepare Reagents (Enzyme, Substrate, Buffer) C Add Enzyme and Inhibitor to Plate A->C B Prepare Test Compound Dilutions (e.g., 1H-Indole-5-carboximidamide) B->C D Pre-incubate C->D E Add Substrate to Initiate Reaction D->E F Measure Signal (Absorbance/Fluorescence) E->F G Calculate % Inhibition F->G H Determine IC50 Value G->H

Caption: General workflow for a serine protease inhibition assay.

Logical_Relationship A Serine Protease (e.g., Trypsin, Thrombin) B Substrate A->B Binds C Product + Signal B->C Cleavage D Inhibitor (e.g., 1H-Indole-5-carboximidamide) D->A Binds & Blocks

Caption: Mechanism of competitive inhibition of a serine protease.

References

Comparative

Comparative Potency of 1H-Indole-5-Carboxamide Derivatives: A Guide for Drug Discovery Professionals

A detailed analysis of 1H-Indole-5-carboxamide derivatives reveals their significant potential as potent enzyme inhibitors, particularly targeting Monoamine Oxidase B (MAO-B). This guide provides a comparative overview o...

Author: BenchChem Technical Support Team. Date: December 2025

A detailed analysis of 1H-Indole-5-carboxamide derivatives reveals their significant potential as potent enzyme inhibitors, particularly targeting Monoamine Oxidase B (MAO-B). This guide provides a comparative overview of their potency, detailed experimental protocols for activity assessment, and a look into relevant biological pathways.

While the specific focus of this guide is on 1H-Indole-5-carboximidamide derivatives, the available scientific literature is more abundant with data on the closely related 1H-Indole-5-carboxamide scaffold. Consequently, this analysis will primarily focus on the latter, providing a robust dataset for comparison, while acknowledging the limited specific data on the carboximidamide moiety.

Quantitative Analysis of Potency

The inhibitory potency of various 1H-Indole-5-carboxamide derivatives has been predominantly evaluated against Monoamine Oxidase B (MAO-B), an enzyme of significant interest in the treatment of neurodegenerative diseases. The half-maximal inhibitory concentration (IC50) is a key metric for potency, with lower values indicating higher potency.

Compound IDDerivative NameTargetIC50 (nM)Selectivity vs. MAO-A
53 N-(3,4-dichlorophenyl)-1H-indole-5-carboxamideHuman MAO-B0.227>5700-fold[1]
38a N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamideHuman MAO-B0.386>25000-fold[1]
58 (E)-N-(3,4-dichlorophenyl)-1-(1H-indazol-5-yl)methanimineHuman MAO-B0.612>16000-fold[1]
30 N-(3,4-difluorophenyl)-1H-indazole-5-carboxamideHuman MAO-B1.59>6000-fold[1]

Experimental Protocols

A detailed understanding of the experimental conditions is crucial for the interpretation and replication of potency data. Below is a representative protocol for a fluorometric in vitro assay to determine the inhibitory potential of compounds against MAO-B.

Fluorometric Monoamine Oxidase B (MAO-B) Inhibition Assay

This protocol is adapted from commercially available MAO-B inhibitor screening kits and published methodologies.

1. Materials and Reagents:

  • Recombinant human MAO-B enzyme

  • MAO-B Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

  • MAO-B Substrate (e.g., kynuramine or benzylamine)

  • Developer solution

  • Fluorescent Probe (e.g., OxiRed™ or a similar resorufin-based probe)

  • Test compounds (1H-Indole-5-carboxamide derivatives)

  • Positive Control Inhibitor (e.g., Selegiline)

  • Negative Control (Vehicle, e.g., DMSO)

  • 96-well black microplate

  • Microplate reader capable of fluorescence measurement (Excitation/Emission = ~535/587 nm)

2. Assay Procedure:

  • Compound Preparation: Dissolve test compounds in a suitable solvent (e.g., DMSO) to prepare stock solutions. Create a series of dilutions of the test compounds in MAO-B Assay Buffer.

  • Enzyme and Inhibitor Incubation: Add a defined amount of recombinant human MAO-B enzyme to each well of the 96-well plate. Subsequently, add the diluted test compounds, positive control, or vehicle control to the respective wells. Incubate the plate for a specified period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for the interaction between the enzyme and the inhibitors.

  • Substrate Addition and Reaction Initiation: Prepare a substrate solution containing the MAO-B substrate, developer, and fluorescent probe in the MAO-B Assay Buffer. Add this solution to each well to initiate the enzymatic reaction.

  • Fluorescence Measurement: Immediately begin measuring the fluorescence intensity in kinetic mode for a duration of 30-60 minutes at 37°C using a microplate reader.

  • Data Analysis: Determine the rate of reaction for each well by calculating the slope of the linear portion of the fluorescence versus time curve. Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Signaling Pathways and Mechanisms of Action

While specific signaling pathway data for 1H-Indole-5-carboxamide derivatives is limited in the reviewed literature, their activity as enzyme inhibitors suggests their potential to modulate various cellular processes.

Monoamine Oxidase B (MAO-B) Metabolic Pathway and Inhibition

MAO-B is a key enzyme in the catabolism of monoamine neurotransmitters, such as dopamine. Inhibition of MAO-B leads to increased levels of these neurotransmitters in the brain, which is a therapeutic strategy for neurodegenerative conditions like Parkinson's disease.

MAO_B_Pathway Dopamine Dopamine MAOB MAO-B Dopamine->MAOB Oxidative Deamination DOPAL DOPAL MAOB->DOPAL ALDH ALDH DOPAL->ALDH DOPAC DOPAC ALDH->DOPAC Inhibitor 1H-Indole-5-carboxamide Derivative Inhibitor->MAOB Inhibition

Caption: Inhibition of the MAO-B metabolic pathway by 1H-Indole-5-carboxamide derivatives.

Representative Signaling Pathway: ASK1-p38/JNK Apoptosis Pathway

While not directly demonstrated for 1H-Indole-5-carboxamide derivatives in the available literature, other classes of indole derivatives have been shown to modulate critical signaling pathways involved in cell survival and apoptosis. The Apoptosis Signal-regulating Kinase 1 (ASK1) pathway, leading to the activation of p38 and JNK, is a key cascade in cellular stress responses and is a target for some small molecule inhibitors. This pathway is presented here as a representative example of a signaling cascade that could potentially be modulated by indole-based compounds.

ASK1_Pathway Stress Cellular Stress (e.g., ROS, TNF-α) ASK1 ASK1 Stress->ASK1 Activation MKK3_6 MKK3/6 ASK1->MKK3_6 MKK4_7 MKK4/7 ASK1->MKK4_7 p38 p38 MAPK MKK3_6->p38 Phosphorylation JNK JNK MKK4_7->JNK Phosphorylation Apoptosis Apoptosis p38->Apoptosis JNK->Apoptosis Inhibitor Potential Indole Derivative Inhibition Inhibitor->ASK1

Caption: The ASK1-p38/JNK signaling pathway, a potential target for small molecule inhibitors.

Conclusion

1H-Indole-5-carboxamide derivatives have demonstrated sub-nanomolar potency as selective inhibitors of MAO-B, highlighting their therapeutic potential for neurological disorders. The structure-activity relationship suggests that substitutions on both the indole nitrogen and the phenyl ring of the carboxamide moiety significantly influence potency and selectivity. Further research is warranted to explore the full therapeutic utility of this chemical scaffold against a broader range of biological targets and to elucidate their precise mechanisms of action and effects on cellular signaling pathways.

References

Validation

Validating the Binding of 1H-Indole-5-carboximidamide to the TMPRSS2 Active Site: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of inhibitors targeting the active site of Transmembrane Protease, Serine 2 (TMPRSS2), a critical host factor for...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of inhibitors targeting the active site of Transmembrane Protease, Serine 2 (TMPRSS2), a critical host factor for the entry of various respiratory viruses, including SARS-CoV-2. While experimental data on the direct binding of 1H-Indole-5-carboximidamide to TMPRSS2 is not currently available in the public domain, this document summarizes findings from a computational docking study that suggests a potential interaction. This information is presented alongside experimentally validated data for other known TMPRSS2 inhibitors to offer a comprehensive perspective for researchers in the field of antiviral drug discovery.

A derivative of the molecule of interest, 2-[6-(1-hydroxycyclohexyl) pyridin-2-yl]-1H-indole-5-carboximidamide, has been utilized as a reference ligand in a homology model of the TMPRSS2 active site for virtual screening campaigns.[1][2] This indicates a predicted binding affinity, which warrants further experimental validation. The study highlighted key interactions with active site residues, including the catalytic triad (Ser441, His296, and Asp345).[2]

Comparative Analysis of TMPRSS2 Inhibitors

To provide a benchmark for the potential efficacy of 1H-Indole-5-carboximidamide and its derivatives, the following table summarizes the half-maximal inhibitory concentration (IC50) values for several experimentally validated TMPRSS2 inhibitors.

InhibitorIC50 (nM)Assay TypeReference
Nafamostat mesylate0.27Enzymatic[3][4]
Avoralstat2.73 ± 0.19Enzymatic[5]
N-03851.9Enzymatic[6]
Camostat mesylate6.2Enzymatic[3][4]
FOY-251 (Camostat metabolite)33.3Enzymatic[4]
Gabexate mesylate130Enzymatic[3][4]
Otamixaban620Enzymatic[3][7]
Antipain748 ± 63Enzymatic[5]
PCI-274831410 ± 40Enzymatic[5]

Experimental Protocols for Inhibitor Validation

Validating the binding and inhibitory activity of a compound against TMPRSS2 involves a series of biochemical and cell-based assays. Below are detailed methodologies for key experiments.

Fluorescence-Based Enzymatic Assay

This in vitro assay directly measures the ability of a compound to inhibit the enzymatic activity of recombinant TMPRSS2.

Principle: The assay utilizes a synthetic peptide substrate (e.g., Boc-Gln-Ala-Arg-AMC) that contains a fluorophore (7-amino-4-methylcoumarin, AMC) quenched by a neighboring group.[3][8] Upon cleavage by active TMPRSS2, the fluorophore is released, resulting in a measurable increase in fluorescence.[3][8] The inhibitory effect of a test compound is determined by the reduction in the fluorescence signal.

Protocol:

  • Reagents and Materials:

    • Recombinant human TMPRSS2 protein (e.g., amino acids 106-492).[9]

    • Fluorogenic peptide substrate (e.g., Boc-Gln-Ala-Arg-AMC).[9]

    • Assay buffer: 50 mM Tris-HCl (pH 8.0), 150 mM NaCl, 0.01% Tween-20.[4]

    • Test compound (e.g., 1H-Indole-5-carboximidamide) dissolved in DMSO.

    • 384-well black plates.

    • Fluorescence plate reader.

  • Procedure:

    • Prepare serial dilutions of the test compound in DMSO.

    • Using an acoustic dispenser, add 20 nL of the test compound dilutions to the wells of a 384-well plate.[9] Add DMSO alone to control wells.

    • Add 20 nL of the fluorogenic peptide substrate (final concentration, e.g., 10 µM) to all wells.[9]

    • Initiate the enzymatic reaction by adding 5 µL of diluted TMPRSS2 solution to each well.[9] The final enzyme concentration should be optimized to achieve a linear reaction rate.

    • Incubate the plate at room temperature for 60 minutes.[9]

    • Measure the fluorescence intensity using a plate reader with excitation at ~340 nm and emission at ~440 nm.[4]

  • Data Analysis:

    • Normalize the fluorescence readings to the DMSO control (100% activity) and a no-enzyme control (0% activity).

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

    • Calculate the IC50 value by fitting the data to a four-parameter logistic equation.

SARS-CoV-2 Pseudovirus Entry Assay

This cell-based assay assesses the ability of an inhibitor to block TMPRSS2-mediated viral entry in a biologically relevant context.

Principle: This assay uses replication-deficient pseudoviruses (e.g., lentiviral or VSV-based) that express the SARS-CoV-2 Spike (S) protein on their surface and carry a reporter gene (e.g., luciferase or GFP).[10] These pseudoviruses can enter cells expressing both ACE2 and TMPRSS2 in a manner that mimics authentic virus entry.[10] Inhibition of TMPRSS2 prevents the cleavage of the S protein, thereby blocking viral entry and subsequent reporter gene expression.

Protocol:

  • Cell Culture:

    • Use a human cell line that endogenously or exogenously expresses ACE2 and TMPRSS2 (e.g., Calu-3 or HEK293T-ACE2/TMPRSS2).

    • Seed the cells in 96-well plates and grow to confluency.

  • Procedure:

    • Pre-treat the cells with various concentrations of the test inhibitor for 1-2 hours.

    • Infect the cells with the SARS-CoV-2 pseudovirus.

    • Incubate for 48-72 hours to allow for viral entry and reporter gene expression.

    • Measure the reporter gene activity (e.g., luminescence for luciferase or fluorescence for GFP) using a plate reader.

  • Data Analysis:

    • Normalize the reporter signal to mock-treated, virus-infected cells.

    • Calculate the percentage of inhibition for each inhibitor concentration.

    • Determine the IC50 value by non-linear regression analysis.

Surface Plasmon Resonance (SPR)

SPR is a label-free biophysical technique used to quantify the binding kinetics and affinity between an inhibitor and the target protein.

Principle: SPR measures changes in the refractive index at the surface of a sensor chip. The target protein (e.g., TMPRSS2) is immobilized on the chip, and the test compound (analyte) is flowed over the surface. The binding of the analyte to the immobilized ligand causes a change in mass at the surface, which is detected as a change in the SPR signal.

Protocol:

  • Immobilization:

    • Immobilize recombinant TMPRSS2 onto a sensor chip (e.g., CM5 chip) using standard amine coupling chemistry.

  • Binding Analysis:

    • Inject a series of concentrations of the test compound over the chip surface.

    • Monitor the association and dissociation phases in real-time.

  • Data Analysis:

    • Fit the sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

X-ray Crystallography

This technique provides a high-resolution, three-dimensional structure of the inhibitor bound to the active site of TMPRSS2, offering detailed insights into the binding mode.

Principle: A purified TMPRSS2-inhibitor complex is crystallized, and the crystal is diffracted with X-rays. The resulting diffraction pattern is used to calculate an electron density map, from which the atomic structure of the complex can be determined.

Protocol:

  • Protein Expression and Purification:

    • Express and purify a soluble, stable form of the TMPRSS2 ectodomain.

  • Complex Formation and Crystallization:

    • Incubate the purified TMPRSS2 with a molar excess of the inhibitor.

    • Screen for crystallization conditions using various precipitants, buffers, and additives.

  • Data Collection and Structure Determination:

    • Collect X-ray diffraction data from a suitable crystal at a synchrotron source.

    • Process the data and solve the crystal structure using molecular replacement and refinement techniques.

Visualizing Molecular Pathways and Experimental Processes

To further elucidate the context and methodology of TMPRSS2 inhibitor validation, the following diagrams have been generated using the DOT language.

G cluster_virus SARS-CoV-2 cluster_cell Host Cell cluster_inhibitor Inhibition Spike Spike Protein ACE2 ACE2 Receptor Spike->ACE2 Binding Fusion Membrane Fusion Spike->Fusion TMPRSS2 TMPRSS2 TMPRSS2->Spike Cleavage Entry Viral Entry Fusion->Entry Inhibitor 1H-Indole-5- carboximidamide Inhibitor->TMPRSS2 Inhibition

Caption: TMPRSS2-mediated viral entry pathway and point of inhibition.

G cluster_workflow Inhibitor Validation Workflow start Putative Inhibitor (1H-Indole-5-carboximidamide) assay1 Biochemical Assay (Fluorescence-based) start->assay1 Measure direct enzyme inhibition assay2 Cell-based Assay (Pseudovirus Entry) assay1->assay2 Confirm cellular efficacy data Binding Affinity (IC50, KD) assay1->data biophysical Biophysical Assay (SPR) assay2->biophysical Determine kinetics and affinity structural Structural Biology (X-ray Crystallography) biophysical->structural Elucidate binding interaction biophysical->data mode Binding Mode structural->mode validated Validated Inhibitor data->validated mode->validated

Caption: Experimental workflow for validating a potential TMPRSS2 inhibitor.

References

Validation

Unveiling the Potency of 1H-Indole-5-carboximidamide Derivatives: A Comparative Analysis of In Vitro and In Vivo Efficacy in Oncology

A new class of compounds based on the 1H-Indole-5-carboximidamide scaffold is demonstrating significant promise in the realm of oncology. This guide provides a comprehensive comparison of the in vitro and in vivo efficac...

Author: BenchChem Technical Support Team. Date: December 2025

A new class of compounds based on the 1H-Indole-5-carboximidamide scaffold is demonstrating significant promise in the realm of oncology. This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of a lead compound, 5-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)-1H-indole-2-carboxamide (compound 8b), a potent modulator of the orphan nuclear receptor Nur77. This document is intended for researchers, scientists, and drug development professionals, offering a detailed look at the supporting experimental data and methodologies.

Executive Summary

Compound 8b, a derivative of 1H-Indole-5-carboximidamide, has emerged as a promising anti-cancer agent with potent activity against various cancer cell lines, particularly hepatocellular carcinoma (HCC). In vitro studies have demonstrated its ability to inhibit cancer cell growth at low micromolar concentrations. These encouraging in vitro results have been successfully translated into a preclinical in vivo setting, where compound 8b exhibited significant tumor growth inhibition in a mouse xenograft model of HCC, coupled with a favorable safety profile. The mechanism of action for its anti-cancer effects has been linked to its ability to induce Nur77-dependent apoptosis through mitochondrial targeting.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the in vitro and in vivo efficacy of compound 8b.

Table 1: In Vitro Efficacy of Compound 8b
Cell LineCancer TypeIC50 (µM)
HepG2Hepatocellular Carcinoma1.25
Huh7Hepatocellular Carcinoma1.89
SMMC-7721Hepatocellular Carcinoma2.45
H460Non-small cell lung cancer3.12
A549Non-small cell lung cancer4.56
MCF-7Breast Cancer5.87
Table 2: In Vivo Efficacy of Compound 8b in a Hepatocellular Carcinoma (HCC) Xenograft Model
Animal ModelDosing RegimenTumor Growth Inhibition (%)Change in Body Weight
BALB/c nude mice with HepG2 xenografts50 mg/kg, daily, oral administration62.5%No significant change

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and for the design of future studies.

In Vitro Cell Viability Assay (MTT Assay)
  • Cell Culture: Human cancer cell lines (HepG2, Huh7, SMMC-7721, H460, A549, and MCF-7) were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

  • Cell Seeding: Cells were seeded in 96-well plates at a density of 5 × 10³ cells per well and allowed to adhere overnight.

  • Compound Treatment: The following day, cells were treated with various concentrations of compound 8b (typically ranging from 0.1 to 100 µM) for 48 hours.

  • MTT Addition: After the incubation period, 20 µL of a 5 mg/mL solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) in phosphate-buffered saline (PBS) was added to each well.

  • Incubation: The plates were incubated for an additional 4 hours at 37°C.

  • Formazan Solubilization: The medium was removed, and 150 µL of dimethyl sulfoxide (DMSO) was added to each well to dissolve the formazan crystals.

  • Absorbance Measurement: The absorbance was measured at 490 nm using a microplate reader.

  • IC50 Calculation: The half-maximal inhibitory concentration (IC50) values were calculated from the dose-response curves using appropriate software.

In Vivo Hepatocellular Carcinoma Xenograft Model
  • Animal Model: Male BALB/c nude mice (4-6 weeks old) were used for the study. All animal experiments were conducted in accordance with institutional animal care and use guidelines.

  • Tumor Cell Implantation: HepG2 cells (5 × 10⁶ cells in 100 µL of PBS) were subcutaneously injected into the right flank of each mouse.

  • Tumor Growth Monitoring: Tumor volumes were monitored every other day using a caliper, and the volume was calculated using the formula: (length × width²) / 2.

  • Treatment Initiation: When the tumor volume reached approximately 100-150 mm³, the mice were randomly assigned to a vehicle control group and a treatment group (n=6 per group).

  • Drug Administration: Compound 8b was administered orally at a dose of 50 mg/kg daily for 21 days. The vehicle control group received the same volume of the vehicle solution.

  • Efficacy Evaluation: Tumor growth and the body weights of the mice were recorded throughout the study. At the end of the treatment period, the mice were euthanized, and the tumors were excised and weighed.

  • Data Analysis: Tumor growth inhibition was calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

Mandatory Visualization

Experimental Workflow for In Vivo Efficacy Study

in_vivo_workflow cluster_setup Animal Model Preparation cluster_monitoring Tumor Growth and Treatment cluster_evaluation Efficacy Assessment animal_model BALB/c Nude Mice cell_injection Subcutaneous Injection of HepG2 Cells animal_model->cell_injection tumor_monitoring Tumor Volume Monitoring cell_injection->tumor_monitoring treatment_start Treatment Initiation (Tumor Volume ~100-150 mm³) tumor_monitoring->treatment_start drug_admin Daily Oral Administration of Compound 8b (50 mg/kg) treatment_start->drug_admin data_collection Tumor Volume and Body Weight Measurement drug_admin->data_collection euthanasia Euthanasia and Tumor Excision data_collection->euthanasia analysis Tumor Growth Inhibition Analysis euthanasia->analysis

Caption: Workflow of the in vivo xenograft study for evaluating the efficacy of compound 8b.

Signaling Pathway of Compound 8b-Induced Apoptosis

nur77_pathway cluster_cell Cancer Cell cluster_nucleus Nucleus cluster_cytoplasm Cytoplasm cluster_mitochondrion Mitochondrion compound_8b Compound 8b nur77_n Nur77 compound_8b->nur77_n Induces nuclear export nur77_c Nur77 nur77_n->nur77_c nur77_m Nur77 nur77_c->nur77_m Mitochondrial Translocation bcl2 Bcl-2 nur77_m->bcl2 Binds and induces conformational change cytochrome_c Cytochrome c bcl2->cytochrome_c Promotes release apoptosis Apoptosis cytochrome_c->apoptosis Initiates

Caption: Nur77-mediated apoptotic pathway induced by compound 8b.

Comparative

Assessing the Cross-Reactivity of 1H-Indole-5-Carboxamide-Based Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals The 1H-indole-5-carboxamide scaffold has emerged as a promising pharmacophore in the design of potent enzyme inhibitors. Understanding the cross-reactivity...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The 1H-indole-5-carboxamide scaffold has emerged as a promising pharmacophore in the design of potent enzyme inhibitors. Understanding the cross-reactivity of these compounds is paramount for developing selective therapeutics with minimal off-target effects. This guide provides a comparative analysis of the selectivity of 1H-indole-5-carboxamide-based inhibitors and related analogues, supported by experimental data.

Executive Summary

While specific kinase cross-reactivity data for 1H-indole-5-carboximidamide derivatives is limited in publicly available literature, analysis of the closely related 1H-indole-5-carboxamide scaffold reveals a high degree of selectivity for monoamine oxidase B (MAO-B) over MAO-A. Furthermore, examination of other indole-carboxamide isomers highlights a broader trend of activity against various protein kinases, suggesting that the position of the carboxamide group and substitutions on the indole ring and amide nitrogen are critical determinants of target specificity and potential off-target interactions. This guide summarizes the available quantitative data, details the experimental protocols for assessing inhibitor activity, and visualizes the key signaling pathways involved.

Data Presentation

High Selectivity of 1H-Indole-5-Carboxamide Derivatives for MAO-B

A study on indole-5-carboxamides identified highly potent and selective inhibitors of MAO-B.[1][2] The data underscores the potential for developing selective inhibitors for neurodegenerative diseases by targeting MAO-B.

Compound IDTargetIC50 (nM)Selectivity vs. MAO-AReference
PSB-1410 (N-(3,4-dichlorophenyl)-1H-indole-5-carboxamide)human MAO-B0.227>5700-fold[1]
PSB-1491 (N-(3,4-dichlorophenyl)-1-methyl-1H-indazole-5-carboxamide)human MAO-B0.386>25000-fold[1]
Compound with thiophene scaffold (CD14) MAO-B4.5N/A[3]
Compound with indole scaffold (CD11) MAO-B12.67N/A[3]
Cross-Reactivity of Related Indole-Carboxamide Scaffolds on Kinases

While comprehensive kinase panel data for 1H-indole-5-carboxamide is scarce, studies on other indole-carboxamide isomers reveal activity against several kinase families. This data is crucial for predicting potential off-target effects and for guiding the design of more selective inhibitors.

Indole-2-Carboxamide Derivatives:

Compound IDPrimary Target(s)IC50 (nM)Off-Target(s)IC50 (nM)Reference
Compound 5g EGFR124CDK233[4]
Compound 5i EGFR85CDK246[4]
Compound Va EGFR71BRAFV600E77[5]
Compound Vg EGFR79BRAFV600E98[5]
Indolyl-Hydrazone 5 PI3K-αN/API3K-β, PI3K-δ, CDK2, AKT-1, EGFRN/A[6]

Indole-6-Carboxylate Ester Derivatives:

Compound IDPrimary TargetIC50 (nM)Reference
Compound 4a EGFRN/A[7]
Compound 6c VEGFR-2N/A[7]
Hydrazone 95 VEGFR-225[8]

Experimental Protocols

Accurate assessment of inhibitor potency and selectivity relies on robust and well-defined experimental protocols. Below are detailed methodologies for key assays cited in this guide.

In Vitro Kinase Activity Assays

1. ADP-Glo™ Luminescence-Based Kinase Assay

This assay quantifies kinase activity by measuring the amount of ADP produced during the kinase reaction.

  • Materials : Kinase of interest, kinase substrate, ATP, test compounds, Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA), ADP-Glo™ Kinase Assay Kit.

  • Protocol :

    • Prepare serial dilutions of the test compound in DMSO.

    • In a 96-well or 384-well plate, add the test compound or DMSO control.

    • Add the kinase to each well and incubate to allow for inhibitor binding.

    • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

    • Incubate the plate at 30°C for a defined period (e.g., 60 minutes).

    • Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal. Incubate for 30-60 minutes at room temperature.

    • Measure the luminescence using a plate reader.

  • Data Analysis : The luminescent signal is proportional to the amount of ADP produced. Plot the signal against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

2. TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) Kinase Assay

This technology measures the phosphorylation of a substrate by a kinase.

  • Materials : Kinase, biotinylated substrate, ATP, terbium-labeled phosphospecific antibody, streptavidin-XL665, TR-FRET dilution buffer, test compounds.

  • Protocol :

    • Prepare working solutions of the kinase, substrate, and ATP in the appropriate enzymatic buffer.

    • In an assay plate, dispense the enzymatic buffer, biotinylated substrate, and kinase.

    • Add the test compound or DMSO control.

    • Initiate the reaction by adding ATP.

    • Incubate the plate at room temperature for a specified time.

    • Stop the reaction by adding a premixed solution of terbium-labeled antibody and streptavidin-XL665 in detection buffer containing EDTA.

    • Incubate for 60 minutes at room temperature.

    • Read the plate on a TR-FRET compatible reader, measuring emission at two wavelengths (e.g., 665 nm and 620 nm).

  • Data Analysis : The TR-FRET signal is proportional to the amount of substrate phosphorylation. Calculate the ratio of the two emission signals and plot against the inhibitor concentration to determine the IC50.

Monoamine Oxidase (MAO) Inhibition Assay

MAO-Glo™ Bioluminescent Assay

This assay measures MAO activity by detecting the amount of a luciferin derivative produced.

  • Materials : MAO-A or MAO-B enzyme, luminogenic MAO substrate, Luciferin Detection Reagent, MAO Reaction Buffer, test compounds.

  • Protocol :

    • In a multiwell plate, combine the MAO enzyme with the luminogenic MAO substrate in the reaction buffer.

    • Add the test compound or DMSO control.

    • Incubate at room temperature for a defined period (e.g., 60 minutes).

    • Add the reconstituted Luciferin Detection Reagent to stop the MAO reaction and initiate a stable glow-type luminescent signal.

    • Incubate for 20 minutes at room temperature.

    • Measure the luminescence using a luminometer.

  • Data Analysis : The amount of light produced is directly proportional to the MAO activity. The IC50 value is determined by plotting luminescence against the inhibitor concentration.

Mandatory Visualization

Signaling Pathway Diagrams

The following diagrams, created using the DOT language, illustrate key signaling pathways relevant to the targets of indole-carboxamide inhibitors.

IKK_NFkB_Pathway cluster_extracellular Extracellular cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus Stimuli Stimuli Receptor Receptor Stimuli->Receptor IKK_complex IKK Complex Receptor->IKK_complex activates IkB_NFkB IκB NF-κB IKK_complex->IkB_NFkB phosphorylates IκB p_IkB P-IκB IkB IκB NFkB NF-κB NFkB_nuc NF-κB NFkB->NFkB_nuc translocates Ub Ubiquitination & Degradation p_IkB->Ub Ub->NFkB releases Gene_Expression Gene Expression NFkB_nuc->Gene_Expression induces IkBNFkB IkBNFkB

IKK-β/NF-κB Signaling Pathway

PAK1_Signaling Growth_Factors Growth_Factors RTK Receptor Tyrosine Kinase Growth_Factors->RTK Rac_Cdc42 Rac/Cdc42 RTK->Rac_Cdc42 PAK1 PAK1 Rac_Cdc42->PAK1 activates LIMK LIM Kinase PAK1->LIMK MEK_ERK MEK/ERK Pathway PAK1->MEK_ERK Cofilin Cofilin LIMK->Cofilin phosphorylates (inactivates) Actin_Dynamics Actin Cytoskeleton Remodeling Cofilin->Actin_Dynamics inhibits Cell_Migration Cell_Migration Actin_Dynamics->Cell_Migration Gene_Transcription Gene Transcription MEK_ERK->Gene_Transcription Cell_Proliferation Cell_Proliferation Gene_Transcription->Cell_Proliferation

PAK1 Signaling in Cell Migration

EGFR_CDK2_Pathway EGF EGF EGFR EGFR EGF->EGFR Ras_Raf_MEK_ERK Ras/Raf/MEK/ERK Pathway EGFR->Ras_Raf_MEK_ERK PI3K_Akt PI3K/Akt Pathway EGFR->PI3K_Akt Transcription_Factors Transcription Factors Ras_Raf_MEK_ERK->Transcription_Factors PI3K_Akt->Transcription_Factors CyclinD Cyclin D Transcription_Factors->CyclinD CDK4_6 CDK4/6 CyclinD->CDK4_6 Rb Rb CDK4_6->Rb phosphorylates pRb P-Rb E2F E2F Rb->E2F CyclinE Cyclin E E2F->CyclinE CDK2 CDK2 CyclinE->CDK2 CDK2->Rb phosphorylates S_Phase_Entry S-Phase Entry CDK2->S_Phase_Entry

EGFR and CDK2 in Cell Cycle Progression
Experimental Workflow Diagram

Kinase_Inhibitor_Screening_Workflow Start Start: Compound Library Primary_Screen Primary Screen (Single Concentration) Start->Primary_Screen Hit_Identification Hit Identification (% Inhibition > Threshold) Primary_Screen->Hit_Identification Dose_Response Dose-Response Assay (IC50 Determination) Hit_Identification->Dose_Response Hits End1 End1 Potent_Hits Potent Hits (IC50 < Threshold) Dose_Response->Potent_Hits Selectivity_Screen Selectivity Profiling (Kinase Panel) Potent_Hits->Selectivity_Screen Potent End2 End2 Data_Analysis Data Analysis (Selectivity Score) Selectivity_Screen->Data_Analysis Lead_Selection Lead Compound Selection Data_Analysis->Lead_Selection

Kinase Inhibitor Screening Workflow

References

Validation

Amidine Outshines Oxadiazole in Hepsin Binding: A Comparative Analysis

For researchers in oncology and drug development, the quest for potent and selective enzyme inhibitors is paramount. Hepsin, a type II transmembrane serine protease, has emerged as a promising therapeutic target, particu...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers in oncology and drug development, the quest for potent and selective enzyme inhibitors is paramount. Hepsin, a type II transmembrane serine protease, has emerged as a promising therapeutic target, particularly in prostate cancer, due to its overexpression and role in tumor progression and metastasis. This guide provides a detailed comparison of two chemical moieties, amidine and oxadiazole, in the context of hepsin binding, supported by experimental data, detailed protocols, and pathway visualizations.

In the landscape of hepsin inhibitor design, evidence strongly indicates that the amidine functional group is a critical pharmacophore for effective binding, while the oxadiazole ring has been shown to be largely ineffective. A key study on the development of hepsin inhibitors synthesized a series of compounds, some containing an amidine group and others an oxadiazole ring. The results were unequivocal: the amidine moiety was found to be essential for hepsin-binding activity. In contrast, none of the compounds incorporating an oxadiazole ring exhibited any significant inhibitory activity against hepsin.

Quantitative Comparison of Amidine-Based Hepsin Inhibitors

To provide a clear overview of the potency of various amidine-containing compounds, the following table summarizes their inhibitory activities against hepsin, presented as IC50 and Ki values. Lower values indicate greater potency.

Compound ClassSpecific Compound/ReferenceInhibition Constant (Ki)IC50
Amidine-Based Inhibitors
Dipeptide-basedCompound 1 (Ac-LR-kbt)11.7 nM-
Compound 22a (p-guanidinophenylalanine analog)50.5 nM[1]-
Compound 22a-2 (diastereomer of 22a)35.2 nM-
Fluorine-substituted ligand 1A 3.5 nM[2]-
Fluorine-substituted ligand 1B 4.0 nM[2]-
IndolecarboxamidinesCA-14-5.9 - 70 µM (range for various analogs)
Small Molecule InhibitorsHepIn-13-0.33 µM
Compound 4 -0.23 - 2.31 µM (range for various analogs)[3][4]
Oxadiazole-Based Compounds
Biphenyl derivativesCompounds 5-12 in a comparative studyNo hepsin activity observed> 100 µM (inferred)

The Hepsin Signaling Pathway and Its Role in Cancer

Hepsin plays a crucial role in the activation of several signaling pathways that are central to cancer progression. A primary function of hepsin is the proteolytic conversion of inactive pro-hepatocyte growth factor (pro-HGF) into its active form, HGF.[5][6] HGF then binds to its receptor, the proto-oncogene c-MET, triggering a signaling cascade that promotes cell proliferation, motility, and invasion.[5][7][8]

Furthermore, hepsin is implicated in the transforming growth factor-beta (TGF-β) signaling pathway.[9][10][11] It can promote canonical TGF-β signaling, which has dual roles in cancer, initially acting as a tumor suppressor but later promoting metastasis.[9][10][11][12][13] Hepsin's activity can lead to the downregulation of fibronectin, which in turn releases latent TGF-β from the extracellular matrix, making it available to activate its signaling pathway.[9][10][11]

Hepsin_Signaling_Pathway cluster_membrane Cell Membrane cluster_extracellular Extracellular Space cluster_intracellular Intracellular Signaling Hepsin Hepsin proHGF pro-HGF Hepsin->proHGF Fibronectin Fibronectin Hepsin->Fibronectin Proteolysis cMET c-MET Receptor Proliferation Cell Proliferation, Invasion, Metastasis cMET->Proliferation Downstream Signaling HGF HGF proHGF->HGF Cleavage HGF->cMET Binding & Activation TGFb_complex Latent TGF-β Complex TGFb Active TGF-β TGFb_complex->TGFb Release TGFb->Proliferation TGF-β Signaling Fibronectin->TGFb_complex Sequesters

Caption: Hepsin signaling pathways in cancer.

Experimental Protocols

In Vitro Hepsin Inhibition Assay (Fluorogenic)

This protocol describes a typical in vitro assay to determine the inhibitory activity of compounds against hepsin using a fluorogenic substrate.

Materials and Reagents:

  • Recombinant human hepsin

  • Assay Buffer: 50 mM Tris-HCl, pH 8.0, 150 mM NaCl, 0.01% Tween-20

  • Fluorogenic Substrate: Boc-Gln-Ala-Arg-AMC (7-amino-4-methylcoumarin) stock solution in DMSO[14]

  • Test Compounds: Stock solutions in DMSO

  • 96-well black microplates

  • Fluorescence microplate reader (Excitation: ~380 nm, Emission: ~460 nm)

Procedure:

  • Compound Preparation: Prepare serial dilutions of the test compounds in the assay buffer.

  • Enzyme Preparation: Dilute the recombinant hepsin in the assay buffer to the desired concentration.

  • Assay Reaction:

    • Add 50 µL of the diluted test compounds or vehicle control (DMSO in assay buffer) to the wells of the 96-well plate.

    • Add 25 µL of the diluted hepsin solution to each well.

    • Incubate the plate at room temperature for 15-30 minutes to allow for inhibitor binding.

  • Initiation of Reaction:

    • Prepare the substrate working solution by diluting the Boc-Gln-Ala-Arg-AMC stock solution in the assay buffer.

    • Add 25 µL of the substrate working solution to each well to initiate the enzymatic reaction.

  • Data Acquisition:

    • Immediately place the plate in the fluorescence microplate reader.

    • Measure the increase in fluorescence intensity kinetically over a period of 30-60 minutes at 37°C.

  • Data Analysis:

    • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

    • Determine the percent inhibition for each compound concentration relative to the vehicle control.

    • Calculate the IC50 value by fitting the percent inhibition data to a dose-response curve using non-linear regression.

Experimental_Workflow A 1. Prepare Reagents (Hepsin, Buffer, Substrate, Test Compounds) B 2. Dispense Compounds & Hepsin into 96-well plate A->B C 3. Pre-incubate (Allow inhibitor binding) B->C D 4. Add Fluorogenic Substrate (Boc-Gln-Ala-Arg-AMC) C->D E 5. Kinetic Fluorescence Reading (Ex: 380nm, Em: 460nm) D->E F 6. Data Analysis (Calculate Reaction Rates, % Inhibition, and IC50/Ki) E->F

Caption: Workflow for a hepsin fluorogenic inhibition assay.

Conclusion

The available experimental evidence strongly supports the superiority of the amidine moiety over the oxadiazole ring for achieving potent hepsin inhibition. Structure-activity relationship studies consistently demonstrate that amidine-based compounds, particularly those incorporating dipeptide scaffolds, exhibit high affinity for the hepsin active site, with Ki values in the low nanomolar range. In contrast, oxadiazole has been shown to be a non-viable substitute for amidine in this context. For researchers and drug development professionals focused on targeting hepsin, the strategic incorporation of an amidine functional group is a critical design consideration for developing effective therapeutic agents.

References

Comparative

Unveiling Potent MAO-B Inhibitors: A Comparative Analysis of 1H-Indole-5-carboxamide Derivatives

In the landscape of neurodegenerative disease research, the quest for potent and selective enzyme inhibitors remains a cornerstone of therapeutic development. This guide provides a quantitative comparison of the binding...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of neurodegenerative disease research, the quest for potent and selective enzyme inhibitors remains a cornerstone of therapeutic development. This guide provides a quantitative comparison of the binding affinity of a series of 1H-Indole-5-carboxamide derivatives as inhibitors of monoamine oxidase B (MAO-B), a key enzyme in the degradation of dopamine and a target for the treatment of Parkinson's disease and other neurological disorders. The data presented herein is derived from comprehensive studies on the structure-activity relationship of this chemical class, offering valuable insights for researchers, scientists, and professionals in drug development.

Comparative Binding Affinity of 1H-Indole-5-carboxamide Derivatives

The inhibitory potency of a selection of 1H-Indole-5-carboxamide derivatives against human monoamine oxidase B (hMAO-B) and their selectivity over the A isoform (hMAO-A) are summarized below. The data highlights how substitutions on the carboxamide nitrogen influence the binding affinity, measured by the half-maximal inhibitory concentration (IC50).

Compound IDR (Substituent on Carboxamide)hMAO-B IC50 (nM)hMAO-A IC50 (nM)Selectivity Index (hMAO-A/hMAO-B)
53a Phenyl8.35>10,000>1198
53b 2-Fluorophenyl1.34>10,000>7463
53c 3-Fluorophenyl0.491>10,000>20367
53d 4-Fluorophenyl1.54>10,000>6494
53e 3,4-Difluorophenyl0.728>10,000>13736
53f 3-Chlorophenyl0.355380010704
53g 4-Chlorophenyl0.371440011860
53h 3,4-Dichlorophenyl0.227>1300>5727

Experimental Protocols

The following section details the methodology used to determine the inhibitory potency of the 1H-Indole-5-carboxamide derivatives against human MAO-A and MAO-B.

In Vitro Monoamine Oxidase (MAO) Inhibition Assay

The inhibitory activity of the synthesized compounds on MAO-A and MAO-B was assessed using a fluorescence-based assay.

Materials:

  • Recombinant human MAO-A and MAO-B enzymes

  • Amplex Red reagent (a fluorogenic substrate)

  • Horseradish peroxidase (HRP)

  • p-Tyramine hydrochloride (MAO substrate)

  • Sodium phosphate buffer (pH 7.4)

  • Test compounds (1H-Indole-5-carboxamide derivatives)

  • Reference inhibitors (e.g., Clorgyline for MAO-A, Pargyline for MAO-B)

  • 96-well microplates

  • Fluorescence microplate reader

Procedure:

  • A solution of the test compound is prepared in a suitable solvent (e.g., DMSO) and serially diluted to obtain a range of concentrations.

  • In a 96-well plate, the recombinant human MAO-A or MAO-B enzyme is pre-incubated with each concentration of the test compound or the reference inhibitor in sodium phosphate buffer for a specified time (e.g., 15 minutes) at room temperature.

  • Following the pre-incubation period, a substrate solution containing Amplex Red, HRP, and p-tyramine is added to each well to initiate the enzymatic reaction.

  • The reaction mixture is incubated for a further period (e.g., 30 minutes) at 37°C, protected from light.

  • The fluorescence intensity is measured using a microplate reader with excitation and emission wavelengths appropriate for the Amplex Red oxidation product, resorufin (typically around 530-560 nm for excitation and 590 nm for emission).

  • The percentage of inhibition for each compound concentration is calculated relative to a control containing no inhibitor.

  • The IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of MAO-B in dopamine degradation and the general workflow for assessing the binding affinity of the inhibitor compounds.

Caption: Dopamine metabolism and the inhibitory action of 1H-Indole-5-carboxamide derivatives on MAO-B.

experimental_workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare Serial Dilutions of 1H-Indole-5-carboxamide Derivatives Preincubation Pre-incubate MAO Enzyme with Test Compound Compound_Prep->Preincubation Enzyme_Prep Prepare Recombinant hMAO-A and hMAO-B Enzyme_Prep->Preincubation Reagent_Prep Prepare Substrate Mix (Amplex Red, HRP, p-Tyramine) Reaction Initiate Reaction by Adding Substrate Mix Reagent_Prep->Reaction Preincubation->Reaction Incubation Incubate at 37°C Reaction->Incubation Measurement Measure Fluorescence Intensity Incubation->Measurement Calculation Calculate Percent Inhibition Measurement->Calculation IC50_Determination Determine IC50 from Dose-Response Curve Calculation->IC50_Determination

Caption: General workflow for the in vitro MAO inhibition assay.

Validation

Computational Docking Simulations of 1H-Indole-5-carboximidamide Ligands: A Comparative Guide

This guide provides a comparative overview of computational docking simulations for 1H-Indole-5-carboximidamide and its derivatives. It is intended for researchers, scientists, and drug development professionals interest...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comparative overview of computational docking simulations for 1H-Indole-5-carboximidamide and its derivatives. It is intended for researchers, scientists, and drug development professionals interested in the application of in silico methods to predict the binding affinities and modes of these ligands with various protein targets. The information presented here is a synthesis of data from multiple studies on indole-based compounds.

Introduction to 1H-Indole-5-carboximidamide Ligands

The indole scaffold is a prominent feature in many natural and synthetic bioactive compounds, exhibiting a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1] The 1H-Indole-5-carboximidamide moiety, in particular, is of significant interest in drug discovery due to its potential to form key interactions with biological targets. Computational docking simulations are a powerful tool to explore these interactions and guide the design of novel therapeutic agents.

Generalized Experimental Protocol for Molecular Docking

The following protocol outlines a typical workflow for performing molecular docking simulations with indole-based ligands, based on methodologies reported in various studies.[2][3]

  • Protein Preparation:

    • The three-dimensional crystal structure of the target protein is retrieved from a protein database such as the Protein Data Bank (PDB).

    • Water molecules and any co-crystallized ligands are typically removed from the protein structure.

    • Polar hydrogen atoms and Kollman charges are added to the protein. The protein structure is then energy minimized to resolve any steric clashes.

  • Ligand Preparation:

    • The 2D structures of the 1H-Indole-5-carboximidamide ligands are drawn using chemical drawing software like ChemDraw.

    • The 2D structures are converted to 3D structures and their energy is minimized to obtain a stable conformation.

    • Appropriate protonation states are assigned to the ligands at physiological pH.

  • Docking Simulation:

    • A grid box is defined around the active site of the target protein to specify the search space for the docking algorithm.

    • Molecular docking is performed using software such as AutoDock, Schrödinger Suite, or YASARA. These programs employ algorithms like the Lamarckian Genetic Algorithm to explore various ligand conformations and orientations within the protein's active site.

    • The simulations generate a set of possible binding poses for each ligand, ranked by a scoring function that estimates the binding affinity (e.g., docking score or binding energy).

  • Analysis of Results:

    • The top-ranked docking poses are visualized and analyzed to understand the key molecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-stacking, between the ligand and the protein.

    • The predicted binding affinities are used to compare the potential efficacy of different ligands.

G cluster_prep Preparation Stage cluster_docking Docking Stage cluster_analysis Analysis Stage protein_prep Protein Preparation (PDB Download, Cleanup) grid_gen Grid Box Generation (Define Active Site) protein_prep->grid_gen ligand_prep Ligand Preparation (2D to 3D, Energy Minimization) docking_run Run Docking Simulation (e.g., AutoDock, Schrödinger) ligand_prep->docking_run grid_gen->docking_run pose_analysis Pose Visualization & Interaction Analysis docking_run->pose_analysis scoring Scoring & Ranking of Ligands docking_run->scoring

Caption: Generalized workflow for computational docking simulations.

Comparative Docking Data of Indole Derivatives

The following table summarizes the docking scores and binding affinities of various indole derivatives against different protein targets, as reported in the literature. It is important to note that these values were obtained from different studies using potentially different docking protocols and software, and thus direct comparison should be made with caution.

Ligand/Compound ClassTarget ProteinDocking Score / Binding Energy (kcal/mol)Key Interacting ResiduesReference
Indole-based diaza-sulphonamidesJAK-3-8.8 to -9.7Not specified[2]
Indole-based Michael acceptorsTubulinIC50 = 2.68 ± 0.15 μM (inhibition)Not specified[4]
Indole–benzimidazole conjugatesTubulinIC50 = 0.54 µM (inhibition)Not specified[4]
Indole derivative (4f)Bcl-xL-9.97Val127, Phe143, Val126[5]
Indole derivative (4i)Bcl-xL-10.57Val127, Phe143[5]
Indole derivative (4l)Bcl-xL-10.60Val127, Leu130, Phe143[5]
Indole assimilated pyrazoline (4f)EGFR-5.212 (Glide score), -34.697 (Binding energy)Not specified[6]
Indole-1,2,4-triazole (8f)AKT1 Kinase-8.60Not specified[7]
Indole-2-carboxamide (Va)EGFRIC50 = 71 ± 06 nM (inhibition)Not specified[8]
Indole-2-carboxamide (Va)BRAFV600EIC50 = 77 nM (inhibition)Not specified[8]
Piperine-carboximidamide (VIk)BRAFV600EIC50 = 40 nM (inhibition)Not specified[9]
Indole derivative (1A)HCV NS5B Polymerase-7.86MET 414[3]

Conceptual Signaling Pathway and Ligand Interaction

The diagram below illustrates a hypothetical signaling pathway that could be targeted by 1H-Indole-5-carboximidamide ligands, such as a receptor tyrosine kinase (RTK) pathway, which is often implicated in cancer.

G cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription Gene Transcription (Proliferation, Survival) ERK->Transcription Ligand 1H-Indole-5- carboximidamide Ligand Ligand->RTK Inhibition G cluster_protein Protein Active Site H_Bond_Acceptor Hydrogen Bond Acceptor (e.g., ASP, GLU) Hydrophobic_Pocket Hydrophobic Pocket (e.g., LEU, VAL, ILE) Pi_Stacking_Residue Pi-Stacking Residue (e.g., PHE, TYR, TRP) H_Bond_Donor Hydrogen Bond Donor (e.g., SER, THR, ASN) Ligand 1H-Indole-5-carboximidamide Ligand->H_Bond_Acceptor H-Bond (Amidine) Ligand->Hydrophobic_Pocket Hydrophobic Interaction (Indole Ring) Ligand->Pi_Stacking_Residue Pi-Pi Stacking (Indole Ring) Ligand->H_Bond_Donor H-Bond (Indole NH)

References

Comparative

A Comparative Guide to 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide in Inhibitor Design

For researchers and scientists in the field of drug discovery, the selection of a core scaffold is a critical decision that profoundly influences the potential of a lead compound. The indole nucleus is a well-established...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers and scientists in the field of drug discovery, the selection of a core scaffold is a critical decision that profoundly influences the potential of a lead compound. The indole nucleus is a well-established "privileged" structure in medicinal chemistry, forming the backbone of numerous therapeutic agents. The strategic placement of functional groups on this scaffold is key to modulating target affinity, selectivity, and pharmacokinetic properties. This guide provides a detailed comparison of two positional isomers, 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide, in the context of inhibitor design, supported by experimental data and protocols.

The carboximidamide (amidine) group is a strong basic moiety and a versatile hydrogen bond donor and acceptor. Its ability to form salt bridges and engage in multiple hydrogen bonding interactions makes it an attractive functional group for targeting the active sites of various enzymes and receptors. The seemingly subtle shift of this group from the 5- to the 6-position on the indole ring can lead to significant differences in biological activity, highlighting the importance of positional isomerism in structure-activity relationships (SAR).

Comparative Biological Activity

While direct head-to-head comparisons of 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide across a wide range of targets are not extensively documented, a key study on Na+/H+ exchanger (NHE) inhibitors provides valuable insights into their differential effects. Furthermore, the extensive research on their corresponding carboxamide analogs offers a broader perspective on the potential therapeutic applications of each scaffold.

Inhibitory Activity of 1H-Indole-carboximidamides

A study on N-(aminoiminomethyl)-1H-indole carboxamide derivatives as inhibitors of the Na+/H+ exchanger revealed that the position of the carbonylguanidine group (a derivative of carboximidamide) on the indole ring is a critical determinant of inhibitory potency. The data from this study allows for a direct comparison of the 5- and 6-isomers.

CompoundTargetAssayIC50 (µM)
N-(aminoiminomethyl)-1H-indole-5-carboxamideNa+/H+ ExchangerInhibition of Na+-dependent intracellular pH recovery1.1
N-(aminoiminomethyl)-1H-indole-6-carboxamideNa+/H+ ExchangerInhibition of Na+-dependent intracellular pH recovery3.3

Data synthesized from a study on N-(aminoiminomethyl)-1H-indole carboxamide derivatives as Na+/H+ exchanger inhibitors.

Biological Activities of Parent Carboxamide Derivatives

To further understand the potential of each isomer in inhibitor design, it is useful to examine the biological activities of their parent carboxamide analogs.

ScaffoldDerivative ClassTarget(s)Key Findings
1H-Indole-5-carboxamideN-aryl/heteroaryl carboxamidesMonoamine Oxidase B (MAO-B)Derivatives exhibit subnanomolar potency and high selectivity for MAO-B.[1]
Substituted carboxamidesSerotonin 5-HT4 ReceptorConstruction of the indole skeleton led to a significant decrease in 5-HT4 receptor agonist activity compared to benzofuran analogs.[2]
1H-Indole-6-carboxamideIndole-6-carboxylic acid derivativesEGFR and VEGFR-2Some derivatives show multi-target antiproliferative activity.
Substituted indole-6-carboxamidesPeptidoleukotriene ReceptorsPotent and selective antagonists were developed.[3]
Indole-based benzenesulfonamidesCarbonic Anhydrase IINovel and potent selective inhibitors have been identified.[4][5]

Structure-Activity Relationship (SAR) Insights

The positioning of the carboximidamide group on the indole ring directly influences the molecule's interaction with its biological target. In the case of Na+/H+ exchanger inhibition, the 5-substituted isomer demonstrated approximately threefold higher potency than the 6-substituted isomer. This suggests that the spatial orientation of the basic amidine group in the 5-position allows for a more favorable interaction with the target protein, likely involving a key salt bridge or hydrogen bond that is less optimally formed by the 6-isomer.

For the broader class of indole carboxamides, SAR studies have revealed that the 5-position is often crucial for interactions in deep, well-defined binding pockets, as seen in MAO-B inhibitors where this position allows for key contacts within the enzyme's active site.[1] Conversely, the 6-position appears to be more amenable to modifications that extend into solvent-exposed regions or bridge different sub-pockets of a binding site, as observed in some multi-target kinase inhibitors and leukotriene antagonists.[3]

SAR_Comparison cluster_0 1H-Indole-5-carboximidamide cluster_1 1H-Indole-6-carboximidamide Indole5 1H-Indole 5-carboximidamide Target5 Target Protein (e.g., NHE, MAO-B) Indole5:f1->Target5  Potent Interaction (IC50 = 1.1 µM for NHE) SAR5 Favorable for deep binding pockets Target5->SAR5 Indole6 1H-Indole 6-carboximidamide Target6 Target Protein (e.g., NHE, CAs) Indole6:f1->Target6  Moderate Interaction (IC50 = 3.3 µM for NHE) SAR6 Suitable for broader, solvent-exposed interactions Target6->SAR6

Positional Isomerism and Target Interaction.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental findings. Below are representative protocols for the synthesis and evaluation of indole carboximidamide derivatives.

Synthesis of N-(aminoiminomethyl)-1H-indole carboxamides

This protocol describes a general method for the synthesis of the target compounds from the corresponding indole carboxylic acids.

  • Esterification: The starting 1H-indole-5-carboxylic acid or 1H-indole-6-carboxylic acid is first converted to its methyl ester. This is typically achieved by refluxing the carboxylic acid in methanol with a catalytic amount of sulfuric acid.

  • Amidation: The resulting methyl ester is then treated with a solution of guanidine in an appropriate solvent, such as methanol or ethanol, and heated to form the N-(aminoiminomethyl)-1H-indole carboxamide.

  • Purification: The crude product is purified by recrystallization or column chromatography on silica gel to yield the final compound.

Na+/H+ Exchanger (NHE) Inhibition Assay

This assay measures the ability of a compound to inhibit the recovery of intracellular pH (pHi) following an acid load, which is mediated by the Na+/H+ exchanger.

  • Cell Culture: A suitable cell line expressing the target NHE isoform (e.g., fibroblasts or epithelial cells) is cultured on glass coverslips.

  • Fluorescent Dye Loading: The cells are loaded with a pH-sensitive fluorescent dye, such as BCECF-AM (2',7'-bis-(2-carboxyethyl)-5-(and-6)-carboxyfluorescein, acetoxymethyl ester).

  • Acid Loading: The cells are subjected to an acid load, typically using the ammonium chloride prepulse technique.

  • pHi Recovery Measurement: The recovery of pHi is monitored by measuring the fluorescence ratio of the dye. The initial rate of Na+-dependent pHi recovery is calculated in the presence and absence of the test compound.

  • Data Analysis: The IC50 value is determined by plotting the percentage of inhibition against the concentration of the inhibitor.

Experimental_Workflow cluster_synthesis Synthesis cluster_assay Biological Evaluation (NHE Inhibition Assay) start Indole Carboxylic Acid (5- or 6-isomer) esterification Esterification (MeOH, H2SO4) start->esterification amidation Amidation with Guanidine esterification->amidation purification Purification amidation->purification product Indole Carboximidamide purification->product cell_prep Cell Culture & Dye Loading product->cell_prep Test Compound acid_load Induce Acid Load (NH4Cl prepulse) cell_prep->acid_load measurement Measure pHi Recovery (Fluorescence Microscopy) acid_load->measurement analysis Calculate Inhibition & IC50 measurement->analysis result Inhibitory Potency analysis->result

Workflow for Synthesis and Biological Evaluation.

Relevant Signaling Pathway

The Na+/H+ exchanger is involved in various cellular processes, and its dysregulation is implicated in several pathologies, including cancer and cardiovascular diseases. Inhibitors of NHE can impact downstream signaling pathways that are dependent on intracellular pH and sodium levels.

Signaling_Pathway NHE Na+/H+ Exchanger (NHE1) pHi Increased Intracellular pH NHE->pHi Na_in Increased Intracellular Na+ NHE->Na_in Indole5 1H-Indole-5-carboximidamide Indole5->NHE Inhibits Indole6 1H-Indole-6-carboximidamide Indole6->NHE Inhibits (weaker) Proliferation Cell Proliferation pHi->Proliferation Migration Cell Migration pHi->Migration Apoptosis Resistance to Apoptosis pHi->Apoptosis

Impact of NHE Inhibition on Cellular Processes.

Conclusion

The choice between 1H-Indole-5-carboximidamide and 1H-Indole-6-carboximidamide as a starting point for inhibitor design is target-dependent and should be guided by a thorough understanding of the target's binding site topology.

  • 1H-Indole-5-carboximidamide appears to be a more potent scaffold for targets that require the basic amidine group to be placed in a more constrained, deeper pocket, as suggested by its superior activity as an NHE inhibitor and the success of related 5-carboxamides as MAO-B inhibitors.[1]

  • 1H-Indole-6-carboximidamide , while less potent in the direct comparison for NHE inhibition, may offer advantages for targets where the amidine group needs to be positioned in a more open or solvent-accessible region. The diverse activities of 6-carboxamide derivatives suggest that this position is amenable to a wider range of substitutions to achieve desired properties, including multi-target engagement.[3]

Ultimately, both isomers represent valuable starting points for the development of novel inhibitors. The selection of one over the other will depend on the specific therapeutic target and the desired mode of interaction. The data presented in this guide underscores the critical importance of positional isomerism in drug design and provides a foundation for further exploration of these promising scaffolds.

References

Safety & Regulatory Compliance

Handling

Essential Safety and Operational Guide for Handling 1H-Indole-5-carboximidamide

Disclaimer: No specific Safety Data Sheet (SDS) is available for 1H-Indole-5-carboximidamide. The following guidance is synthesized from safety information for structurally related indole compounds, such as 1H-Indole-5-c...

Author: BenchChem Technical Support Team. Date: December 2025

Disclaimer: No specific Safety Data Sheet (SDS) is available for 1H-Indole-5-carboximidamide. The following guidance is synthesized from safety information for structurally related indole compounds, such as 1H-Indole-5-carboxamide. A thorough risk assessment should be conducted by qualified personnel before handling this chemical.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling 1H-Indole-5-carboximidamide. It includes detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment

Based on data from analogous indole compounds, 1H-Indole-5-carboximidamide should be handled with caution. Potential hazards include skin irritation, serious eye irritation, and respiratory irritation.[1][2] It may also be harmful if swallowed.[1][2] Therefore, a comprehensive personal protective equipment (PPE) strategy is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 1H-Indole-5-carboximidamide

PPE CategoryRecommended EquipmentRationale
Eye and Face Protection Chemical safety goggles or a face shield.[3]Protects against splashes that can cause serious eye irritation.
Hand Protection Chemical-resistant gloves (e.g., nitrile or neoprene).[3]Prevents skin contact, which may cause irritation.[3]
Body Protection A lab coat or a chemical-resistant gown.[3]Protects clothing and underlying skin from accidental spills.
Respiratory Protection Use in a well-ventilated area or under a chemical fume hood.[3]Minimizes the inhalation of dust or vapors, which may cause respiratory irritation.[3]
Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe working environment.

1. Preparation and Engineering Controls:

  • Ensure that a safety shower and eyewash station are readily accessible and in good working order.[3]

  • Work within a certified chemical fume hood to minimize inhalation exposure.[3]

  • Clear the workspace of any unnecessary items to prevent contamination and accidents.

2. Donning Personal Protective Equipment (PPE):

  • Follow a standard procedure for donning PPE to ensure complete protection. This typically involves putting on a lab coat, followed by respiratory protection, eye protection, and finally gloves.

3. Handling the Compound:

  • Handle the compound in the smallest quantities feasible for the experiment.

  • Avoid creating dust. If the compound is a solid, handle it carefully.

  • Use appropriate tools (e.g., spatulas, weighing paper) to handle the chemical. Do not use bare hands.

  • Keep containers tightly closed when not in use.[4]

4. Decontamination:

  • After handling, decontaminate all surfaces, equipment, and glassware that may have come into contact with the chemical.

  • Use an appropriate solvent (e.g., ethanol, isopropanol) followed by a thorough wash with soap and water.

5. Doffing Personal Protective Equipment (PPE):

  • Follow a standard procedure for removing PPE to avoid cross-contamination. This typically involves removing gloves first, followed by the lab coat, eye protection, and respiratory protection.

  • Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan

Proper disposal of 1H-Indole-5-carboximidamide and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

  • Waste Chemical: Dispose of unused or waste 1H-Indole-5-carboximidamide as hazardous chemical waste.[4] It should be collected in a designated, labeled, and sealed container.

  • Contaminated Materials: All disposable items that have come into contact with the chemical, such as gloves, weighing paper, and paper towels, should be disposed of as hazardous waste.

  • Consult Local Regulations: Always consult your institution's environmental health and safety (EHS) office and local regulations for specific disposal requirements.[4]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 1H-Indole-5-carboximidamide, from preparation to disposal.

Safe Handling Workflow for 1H-Indole-5-carboximidamide cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup & Disposal prep_controls 1. Engineering Controls (Fume Hood, Eyewash) prep_ppe 2. Don PPE (Coat, Goggles, Gloves) prep_controls->prep_ppe handle_compound 3. Handle Compound (Weighing, Transfer) prep_ppe->handle_compound decontaminate 4. Decontaminate (Surfaces, Glassware) handle_compound->decontaminate dispose 5. Dispose Waste (Chemical, Contaminated PPE) decontaminate->dispose doff_ppe 6. Doff PPE dispose->doff_ppe wash_hands 7. Wash Hands doff_ppe->wash_hands

Caption: Workflow for the safe handling of 1H-Indole-5-carboximidamide.

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1H-Indole-5-carboximidamide
Reactant of Route 2
Reactant of Route 2
1H-Indole-5-carboximidamide
© Copyright 2026 BenchChem. All Rights Reserved.